SARS-CoV-2-IN-30 disodium

Core Science & Biosynthesis

Technical Guide: Mechanism of Action of SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

SARS-CoV-2-IN-30 disodium (B8443419) is a novel antiviral agent demonstrating potent efficacy against SARS-CoV-2 and other enveloped viruses. Structurally, it is a two-armed diphosphate (B83284) ester featuring a benzene-based molecular tweezer scaffold. Its mechanism of action is not targeted towards a specific viral protein, but rather employs a broad-spectrum strategy of direct viral envelope disruption. This is achieved through a supramolecular interaction with the lipid bilayer of the virus, leading to a loss of integrity and subsequent inactivation. This technical guide provides a comprehensive overview of the core mechanism of action of SARS-CoV-2-IN-30 disodium, supported by quantitative data, detailed experimental protocols, and visual diagrams of the relevant pathways and workflows.

Core Mechanism of Action: Viral Envelope Disruption

The primary mechanism of action of SARS-CoV-2-IN-30 disodium is the physical disruption of the SARS-CoV-2 viral envelope. This is facilitated by its unique "molecular tweezer" structure, which is designed to interact with the lipid components of the viral membrane.

The process can be broken down into the following steps:

• Membrane Targeting: The molecular tweezer, featuring hydrophobic surfaces and charged phosphate (B84403) groups, is attracted to the viral envelope. The "disodium" salt form enhances its solubility and interaction with the polar head groups of the phospholipids (B1166683) in the viral membrane.

• Intercalation and Complexation: The tweezer-like structure forms inclusion complexes with the lipid head groups, particularly phosphatidylcholine and sphingomyelin, which are abundant in viral envelopes. This process is analogous to a key fitting into a lock, creating a stable supramolecular assembly.

• Increased Membrane Tension and Disruption: The binding of multiple tweezer molecules to the lipid head groups alters the natural curvature and fluidity of the viral membrane. This induces high surface tension, leading to the formation of pores and ultimately the complete disruption of the lipid bilayer.[1]

• Viral Inactivation: With the viral envelope compromised, the internal components of the virion, including the RNA genome, are exposed and degraded, rendering the virus non-infectious.

This mechanism is broad-spectrum, affecting a range of enveloped viruses, and is less susceptible to the development of resistance that can occur with antivirals targeting specific, mutable viral proteins.

Signaling Pathway Diagram

Caption: Proposed mechanism of SARS-CoV-2 envelope disruption by SARS-CoV-2-IN-30 disodium.

Quantitative Data

The antiviral activity and membrane disruption potential of SARS-CoV-2-IN-30 disodium and related "advanced molecular tweezers" have been quantified through various in vitro assays.[2] The data is summarized in the tables below.

Compound	SARS-CoV-2 Activity (IC50, µM)	Spike Pseudoparticle Transduction (IC50, µM)	Liposomal Membrane Disruption (EC50, µM)	Cell Cytotoxicity (CC50, µM, Caco-2 cells)
SARS-CoV-2-IN-30 disodium	0.6	6.9	6.9	>100
SARS-CoV-2-IN-28 disodium	0.4	1.0	4.4	213.1
SARS-CoV-2-IN-25 disodium	1.8	1.6	2.6	117.9

Experimental Protocols

In-Cell ELISA for Antiviral Activity

This protocol is adapted from methodologies used to assess the inhibition of SARS-CoV-2 infection in cell culture.[1][3]

Objective: To quantify the inhibitory effect of SARS-CoV-2-IN-30 disodium on viral replication in a permissive cell line.

Materials:

• Caco-2 cells (or other permissive cell lines like Vero E6)

• SARS-CoV-2 (e.g., Wuhan strain)

• SARS-CoV-2-IN-30 disodium

• 96-well plates

• Cell culture medium (e.g., DMEM with 10% FBS)

• Primary antibody against a viral protein (e.g., anti-Spike or anti-Nucleocapsid)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Plate reader

Procedure:

• Cell Seeding: Seed Caco-2 cells in 96-well plates at a density that will result in a confluent monolayer on the day of infection.

• Compound Preparation: Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in cell culture medium.

• Virus-Compound Incubation: Incubate a known titer of SARS-CoV-2 with the different concentrations of the compound for 2 hours at 37°C.

• Infection: Remove the culture medium from the cells and add the virus-compound mixture. Incubate for a defined period (e.g., 2 days) at 37°C in a 5% CO₂ incubator.

• Fixation and Permeabilization: Wash the cells with PBS, then fix with 4% paraformaldehyde. Permeabilize the cells with a solution like 0.1% Triton X-100 in PBS.

• Immunostaining: Block the cells and then incubate with the primary antibody, followed by the HRP-conjugated secondary antibody.

• Detection: Add TMB substrate and incubate until a color change is observed. Stop the reaction with the stop solution.

• Data Analysis: Measure the absorbance at 450 nm using a plate reader. The IC50 value is calculated by fitting the dose-response curve.

Experimental Workflow: In-Cell ELISA

Caption: Workflow for determining the antiviral activity using an in-cell ELISA.

Liposome (B1194612) Leakage Assay

This assay measures the ability of a compound to disrupt a lipid bilayer, mimicking the viral envelope. The release of a fluorescent dye from liposomes indicates membrane disruption.[4][5]

Objective: To quantify the membrane-disrupting activity of SARS-CoV-2-IN-30 disodium.

Materials:

• Lipids (e.g., a mixture of POPC and cholesterol to mimic viral membranes)

• Calcein (B42510) (or other fluorescent dye)

• Buffer (e.g., HEPES)

• Size-exclusion chromatography column

• Fluorometer

• Triton X-100 (for 100% leakage control)

Procedure:

• Liposome Preparation: Prepare a lipid film by evaporating the organic solvent from a lipid mixture. Hydrate the film with a high concentration of calcein solution to encapsulate the dye.

• Extrusion: Subject the liposome suspension to extrusion through polycarbonate membranes to obtain unilamellar vesicles of a defined size.

• Purification: Remove the unencapsulated calcein by passing the liposome suspension through a size-exclusion chromatography column.

• Leakage Assay: Dilute the purified calcein-loaded liposomes in buffer. Add varying concentrations of SARS-CoV-2-IN-30 disodium.

• Fluorescence Measurement: Monitor the increase in calcein fluorescence over time using a fluorometer. The self-quenching of the encapsulated calcein is relieved upon leakage, resulting in an increased fluorescence signal.

• Data Analysis: The percentage of leakage is calculated relative to the fluorescence signal after adding Triton X-100 (which causes 100% leakage). The EC50 value is determined from the dose-response curve.

Experimental Workflow: Liposome Leakage Assay

Caption: Workflow for assessing membrane disruption using a liposome leakage assay.

In Vivo Efficacy in a Mouse Model

The in vivo antiviral activity of molecular tweezers has been evaluated in mouse models of respiratory virus infection.[6]

Objective: To assess the in vivo efficacy of SARS-CoV-2-IN-30 disodium in reducing viral load in a SARS-CoV-2 infection mouse model.

Materials:

• K18-hACE2 transgenic mice (or other susceptible mouse models)

• SARS-CoV-2

• SARS-CoV-2-IN-30 disodium

• Intranasal administration device

• Reagents for RT-qPCR analysis of viral RNA

Procedure:

• Animal Acclimatization: Acclimate K18-hACE2 mice to the facility for a specified period.

• Infection and Treatment: Anesthetize the mice and intranasally infect them with a defined dose of SARS-CoV-2. A control group receives a placebo (e.g., PBS). The treatment group receives intranasal administration of SARS-CoV-2-IN-30 disodium at a specified dose and time points post-infection.

• Monitoring: Monitor the mice daily for clinical signs of illness (e.g., weight loss, ruffled fur).

• Tissue Collection: At a predetermined time point post-infection (e.g., 2-5 days), euthanize the mice and collect lung tissue.

• Viral Load Quantification: Homogenize the lung tissue and extract viral RNA. Quantify the viral load using RT-qPCR.

• Data Analysis: Compare the viral loads in the lungs of the treated group to the control group to determine the in vivo efficacy of the compound.

Conclusion

SARS-CoV-2-IN-30 disodium represents a promising class of broad-spectrum antiviral agents. Its mechanism of action, centered on the physical disruption of the viral envelope, offers a robust strategy to combat SARS-CoV-2 and other enveloped viruses. The quantitative data from in vitro assays demonstrate its potent activity at sub-micromolar concentrations with a favorable cytotoxicity profile. The detailed experimental protocols provided herein serve as a guide for the further investigation and development of this and related molecular tweezers as potential therapeutic interventions for viral diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | A Novel In-Cell ELISA Assay Allows Rapid and Automated Quantification of SARS-CoV-2 to Analyze Neutralizing Antibodies and Antiviral Compounds [frontiersin.org]
• 4. Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Calcein AM staining: A guide to cell viability | Abcam [abcam.com]
• 6. researchgate.net [researchgate.net]

What is the chemical structure of SARS-CoV-2-IN-30 disodium?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, and experimental data related to SARS-CoV-2-IN-30 disodium (B8443419), a novel antiviral agent with demonstrated activity against SARS-CoV-2.

Core Compound Identification and Chemical Structure

SARS-CoV-2-IN-30 disodium is a sophisticated, two-armed diphosphate (B83284) ester built upon a benzene (B151609) framework, functioning as "molecular tweezers".[1] This compound is a derivative of the parent molecular tweezer, CLR01, and has been specifically engineered to enhance its antiviral properties. The chemical modifications are designed to increase the molecule's ability to interact with and disrupt the lipid envelopes of viruses.

Based on the available data from chemical suppliers and cross-referencing with the primary scientific literature, SARS-CoV-2-IN-30 disodium corresponds to the compound designated as CP027 in the seminal paper by Weil T, et al., "Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses" published in JACS Au in 2022.

The core structure consists of a rigid, concave polycyclic aromatic scaffold. Two phosphate (B84403) groups are attached to this scaffold, and each phosphate is further esterified with a benzene-containing moiety. This "two-armed" design is crucial for its function. The disodium salt form enhances the compound's solubility in aqueous media.

Chemical Structure of SARS-CoV-2-IN-30 (CP027) Disodium:

While a 2D chemical structure drawing is not available in the search results, a detailed description can be provided. The central component is a molecular tweezer scaffold derived from a hydroquinone (B1673460) core, which is flanked by two rigid, curved polycyclic aromatic "arms". Each of the two hydroxyl groups of the hydroquinone is functionalized with a phosphate group. In the case of SARS-CoV-2-IN-30 (CP027), each phosphate group is esterified with a 3-phenyl-1-propanol (B195566) moiety. The final compound is the disodium salt of this diphosphate ester.

Mechanism of Action: Viral Envelope Disruption

SARS-CoV-2-IN-30 disodium exerts its antiviral effect through a direct, physical mechanism of action that targets the viral envelope. This mode of action is broadly effective against enveloped viruses and is less susceptible to the development of resistance compared to drugs that target specific viral proteins.

The proposed mechanism involves the following steps:

• Binding to the Viral Membrane: The molecular tweezer's unique shape and the presence of phosphate groups facilitate its binding to the head groups of phospholipids (B1166683) in the viral lipid bilayer.

• Insertion into the Lipid Bilayer: The hydrophobic "arms" of the tweezer, which include the benzene esters, insert themselves into the viral membrane.

• Increased Surface Tension and Disruption: This insertion increases the rigidity and surface tension of the viral envelope, ultimately leading to its disruption and a loss of viral infectivity.[2]

This mechanism is supported by liposomal membrane disruption assays, which demonstrate the compound's ability to compromise the integrity of lipid bilayers.

Quantitative Data Summary

The antiviral and membrane-disrupting activities of SARS-CoV-2-IN-30 disodium (CP027) have been quantified in various assays. The key data points are summarized in the table below for clear comparison.

Parameter	Value	Assay	Reference
IC50 (SARS-CoV-2 activity)	0.6 µM	In-cell ELISA for SARS-CoV-2 S-protein	[1]
IC50 (Spike pseudoparticle transduction)	6.9 µM	Pseudotyped lentiviral particle neutralization assay	[1]
EC50 (Liposomal membrane disruption)	6.9 µM	Liposome (B1194612) leakage assay	[1]
CC50 (Cytotoxicity in Caco-2 cells)	>100 µM	Cell viability assay	Inferred from related compounds in Weil et al.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of SARS-CoV-2-IN-30 disodium.

General Synthesis of Two-Armed Diphosphate Ester Molecular Tweezers

This protocol is adapted from the general procedure described for the synthesis of advanced molecular tweezers in Weil T, et al., JACS Au, 2022.

• Activation of the Diphosphoric Acid Tweezer Core: The parent diphosphoric acid form of the molecular tweezer is dissolved in an anhydrous solvent (e.g., acetonitrile).

• Esterification: Trichloroacetonitrile (TCA) is added to activate the phosphate groups. The corresponding alcohol (in the case of SARS-CoV-2-IN-30, 3-phenyl-1-propanol) is then added to the reaction mixture. The reaction is typically stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: The reaction mixture is quenched, and the solvent is removed under reduced pressure. The crude product is then purified using column chromatography on silica (B1680970) gel to yield the desired diphosphate ester.

• Salt Formation: The purified diphosphate ester is dissolved in a suitable solvent, and a solution of sodium hydroxide (B78521) or another sodium salt is added to form the disodium salt. The final product is typically isolated by precipitation or lyophilization.

SARS-CoV-2 Spike Pseudoparticle Transduction Assay

This protocol is a standard method for assessing the inhibition of viral entry mediated by the SARS-CoV-2 spike protein in a BSL-2 setting.

• Cell Seeding: Target cells, such as 293T cells engineered to express the human ACE2 receptor (293T-ACE2), are seeded in a 96-well plate to achieve a confluent monolayer on the day of infection.

• Compound Dilution and Incubation: Serial dilutions of SARS-CoV-2-IN-30 disodium are prepared in cell culture medium.

• Virus Incubation: A fixed amount of lentiviral particles pseudotyped with the SARS-CoV-2 Spike protein and carrying a reporter gene (e.g., luciferase or GFP) is incubated with the diluted compound for a specified period (e.g., 1 hour at 37°C).

• Infection: The compound-virus mixture is then added to the seeded 293T-ACE2 cells.

• Readout: After a suitable incubation period (e.g., 48-72 hours), the reporter gene expression is quantified. For luciferase, a luminometer is used to measure the signal. For GFP, fluorescence microscopy or flow cytometry can be used.

• Data Analysis: The percentage of inhibition is calculated relative to a virus-only control. The IC50 value is determined by fitting the dose-response curve using a non-linear regression model.

Liposomal Membrane Disruption Assay

This assay measures the ability of a compound to disrupt a lipid bilayer, mimicking the viral envelope.

• Liposome Preparation: Large unilamellar vesicles (LUVs) are prepared from a mixture of lipids (e.g., POPC and cholesterol) encapsulating a fluorescent dye (e.g., carboxyfluorescein) at a self-quenching concentration. Unencapsulated dye is removed by size-exclusion chromatography.

• Assay Setup: The liposome suspension is diluted in a buffer in a 96-well plate.

• Compound Addition: Serial dilutions of SARS-CoV-2-IN-30 disodium are added to the wells containing the liposomes.

• Fluorescence Measurement: The fluorescence intensity is monitored over time using a fluorometer. Disruption of the liposome membrane leads to the release of the dye, its dilution in the buffer, and a subsequent increase in fluorescence.

• Data Analysis: The percentage of dye leakage is calculated relative to a positive control (e.g., Triton X-100), which causes complete liposome lysis. The EC50 value is determined from the dose-response curve.

Visualizations

Experimental Workflow for Antiviral Activity Assessment

Caption: Experimental workflow for the synthesis and biological evaluation of SARS-CoV-2-IN-30 disodium.

Proposed Mechanism of Action: Viral Envelope Disruption

Caption: Mechanism of viral envelope disruption by SARS-CoV-2-IN-30 disodium.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PubMed [pubmed.ncbi.nlm.nih.gov]

The Supramolecular Siege: An In-Depth Technical Guide to the Antiviral Activity of Molecular Tweezers Against SARS-CoV-2

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The global health crisis instigated by Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) has necessitated the urgent exploration of novel antiviral strategies. This technical guide delves into the promising antiviral activity of molecular tweezers, a class of supramolecular compounds, against SARS-CoV-2. We provide a comprehensive overview of their mechanism of action, structure-activity relationships, and a detailed summary of their in vitro efficacy. This document is intended to serve as a core resource for researchers engaged in the development of broad-spectrum antiviral therapeutics, offering detailed experimental protocols and visual representations of key concepts to facilitate further investigation and application of this technology.

Introduction

Molecular tweezers are complex organic molecules designed to bind specific guest molecules with high affinity and selectivity. Their unique architecture, resembling a pair of tweezers, allows them to engage with biological targets through non-covalent interactions. A particular derivative, CLR01, and its advanced iterations have demonstrated potent, broad-spectrum antiviral activity against a range of enveloped viruses, including SARS-CoV-2.[1][2] The primary mechanism of action is the disruption of the viral lipid envelope, leading to a loss of infectivity.[1][3][4] This guide will provide a granular look at the data supporting this activity and the experimental methodologies used to ascertain it.

Quantitative Antiviral Efficacy and Cytotoxicity

The antiviral activity of first and second-generation molecular tweezers has been systematically evaluated against SARS-CoV-2. The half-maximal inhibitory concentration (IC50) and the 50% cytotoxic concentration (CC50) are key metrics for determining the potential of these compounds as antiviral agents. A high selectivity index (SI = CC50/IC50) is desirable, indicating that the compound is effective at concentrations that are not harmful to host cells.[5]

Below is a summary of the reported in vitro efficacy of various molecular tweezers against SARS-CoV-2. The data is primarily derived from studies on lentiviral particles pseudotyped with the SARS-CoV-2 spike protein and infectious SARS-CoV-2.[1][6]

Compound	Description	IC50 (µM) vs. SARS-CoV-2 Pseudoparticles	IC50 (µM) vs. Infectious SARS-CoV-2 (Wuhan Strain)	CC50 (µM)	Selectivity Index (SI) vs. Infectious Virus	Reference
CLR01	First-generation phosphate (B84403) tweezer	36	77	>300	>3.9	[1][6]
CLR03	Truncated, inactive control	Inactive	Inactive	>300	-	[1][6]
CLR05	First-generation carboxylate tweezer	33	167	117	0.7	[1][6][7]
CP006	CLR01 with C4 alkyl ester arms	1.1	-	>100	-	[1]
CP019	CLR01 with C8 alkyl ester arms	0.2	-	50	-	[1]
CP025	CLR01 with C12 alkyl ester arms	0.1	-	25	-	[1]

Note: A dash (-) indicates that the data was not reported in the cited sources. The IC50 values for advanced tweezers (CP series) against infectious virus were not explicitly provided in a comparable format in the primary source.

Mechanism of Action: Viral Envelope Disruption

The antiviral activity of molecular tweezers against SARS-CoV-2 is not directed at a specific viral protein but rather at the integrity of the viral envelope.[1][4] This broad-spectrum mechanism is a key advantage, as it is less likely to be compromised by viral mutations in surface proteins like the spike protein.

The proposed mechanism involves the following steps:

• Binding to the Viral Membrane: The molecular tweezers, particularly CLR01 and its derivatives, are attracted to the lipid bilayer of the viral envelope.[4]

• Insertion and Increased Surface Tension: The tweezers insert themselves into the membrane, leading to an increase in surface tension.[4][8] Advanced tweezers with lipid anchors (aliphatic or aromatic ester groups) enhance this interaction and membrane disruption capability.[1][8]

• Envelope Destabilization and Lysis: The increased tension disrupts the integrity of the lipid bilayer, causing the viral envelope to rupture.[1][4]

• Loss of Infectivity: The compromised viral envelope prevents the virus from successfully entering and infecting host cells.

Caption: Mechanism of viral envelope disruption by molecular tweezers.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of molecular tweezers against SARS-CoV-2.

SARS-CoV-2 Pseudoparticle Entry Assay

This assay provides a safe and quantifiable method to assess the inhibition of viral entry mediated by the SARS-CoV-2 spike protein. It utilizes a replication-deficient lentiviral core carrying a reporter gene (e.g., luciferase or a fluorescent protein), pseudotyped with the SARS-CoV-2 spike protein.[9][10][11][12]

Materials:

• HEK293T cells

• HEK293T-ACE2 cells (stably expressing human ACE2)

• Lentiviral packaging and transfer plasmids

• SARS-CoV-2 spike protein expression plasmid

• Transfection reagent

• DMEM, FBS, Penicillin-Streptomycin

• Molecular tweezer compounds

• Luciferase assay reagent

• 96-well plates

Protocol:

• Production of Pseudoparticles:

  • Co-transfect HEK293T cells with the lentiviral packaging plasmid, the transfer plasmid encoding the reporter gene, and the SARS-CoV-2 spike protein expression plasmid.

  • Incubate for 48-72 hours.

  • Harvest the supernatant containing the pseudoparticles and filter through a 0.45 µm filter.

• Infection and Inhibition Assay:

  • Seed HEK293T-ACE2 cells in a 96-well plate and incubate overnight.

  • Prepare serial dilutions of the molecular tweezer compounds.

  • Pre-incubate the pseudoparticles with the diluted compounds for 1 hour at 37°C.

  • Remove the culture medium from the cells and add the pseudoparticle-compound mixture.

  • Incubate for 48-72 hours.

• Quantification:

  • For luciferase reporter, lyse the cells and measure luciferase activity using a luminometer.

  • For fluorescent reporters, measure fluorescence intensity using a plate reader or flow cytometer.

  • Calculate the IC50 value by plotting the percentage of inhibition against the compound concentration.

Caption: Workflow for SARS-CoV-2 Pseudoparticle Entry Assay.

In-Cell ELISA for Infectious SARS-CoV-2

This assay directly measures the amount of viral protein (e.g., Spike or Nucleocapsid) in infected cells, providing a quantitative measure of viral replication.[3][13][14]

Materials:

• Vero E6 or Caco-2 cells

• Infectious SARS-CoV-2 virus stock

• Molecular tweezer compounds

• 96-well plates

• Paraformaldehyde (PFA)

• Triton X-100

• Blocking buffer (e.g., 3% BSA in PBS)

• Primary antibody against a SARS-CoV-2 protein

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution

• Plate reader

Protocol:

• Virus-Compound Incubation:

  • Prepare serial dilutions of the molecular tweezer compounds.

  • Incubate a known titer of infectious SARS-CoV-2 with the diluted compounds for 1-2 hours at 37°C.[3]

• Cell Infection:

  • Seed Vero E6 or Caco-2 cells in a 96-well plate and incubate overnight.

  • Add the virus-compound mixture to the cells and incubate for 24-48 hours.[3]

• Immunostaining:

  • Fix the cells with 4% PFA.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block non-specific binding with blocking buffer.

  • Incubate with the primary antibody for 1-2 hours.

  • Wash and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Detection and Quantification:

  • Add TMB substrate and incubate until color develops.

  • Add stop solution.

  • Measure the absorbance at 450 nm using a plate reader.

  • Calculate the IC50 value based on the reduction in absorbance.

Liposome Dye Leakage Assay

This biophysical assay assesses the ability of a compound to disrupt a lipid bilayer, mimicking the viral envelope. It relies on the release of a self-quenching fluorescent dye from liposomes.[15][16][17]

Materials:

• Lipids (e.g., DOPC, sphingomyelin, cholesterol to mimic viral membrane composition)

• Self-quenching fluorescent dye (e.g., carboxyfluorescein or calcein)

• Buffer (e.g., HEPES-buffered saline)

• Size-exclusion chromatography column

• Molecular tweezer compounds

• Triton X-100 (as a positive control for 100% leakage)

• Fluorometer or fluorescence plate reader

Protocol:

• Preparation of Dye-Loaded Liposomes:

  • Prepare a lipid film by evaporating a solution of the lipids in an organic solvent.

  • Hydrate the lipid film with a high concentration of the fluorescent dye in buffer.

  • Subject the mixture to freeze-thaw cycles and extrusion through a polycarbonate membrane to form unilamellar vesicles of a defined size.

  • Remove the unencapsulated dye using a size-exclusion chromatography column.

• Leakage Assay:

  • Dilute the liposomes in buffer in a 96-well plate or cuvette.

  • Add serial dilutions of the molecular tweezer compounds.

  • Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths for the dye.

  • After the reaction reaches a plateau, add Triton X-100 to lyse all liposomes and determine the maximum fluorescence (100% leakage).

• Data Analysis:

  • Calculate the percentage of dye leakage for each compound concentration relative to the Triton X-100 control.

  • Determine the EC50 value (the concentration that causes 50% dye leakage).

Structure-Activity Relationship (SAR)

The development of advanced molecular tweezers has been guided by a clear structure-activity relationship. The core hypothesis is that increasing the hydrophobicity of the tweezer would enhance its interaction with the lipid bilayer of the viral envelope, thereby increasing its antiviral potency.[1][8]

This was achieved by adding aliphatic or aromatic ester groups, referred to as "lipid anchors," to the phosphate moieties of the parent molecule, CLR01.[1] The results of these modifications demonstrated that:

• Addition of Lipid Anchors: Symmetrically adding alkyl ester arms to CLR01 significantly increased its antiviral activity.[1][8]

• Alkyl Chain Length: A clear correlation was observed between the length of the alkyl chain and the antiviral potency, with longer chains generally leading to lower IC50 values.[1] For example, tweezers with C12 alkyl arms (CP025) were more potent than those with C4 arms (CP006).[1]

• Toxicity: This increased potency was, in some cases, accompanied by an increase in cytotoxicity, highlighting the need for a balanced optimization of efficacy and safety.[1]

Caption: Structure-Activity Relationship of Molecular Tweezers.

Conclusion and Future Directions

Molecular tweezers represent a promising class of broad-spectrum antiviral agents with a demonstrated mechanism of action against SARS-CoV-2 that is resilient to viral mutations. The ability to rationally design and synthesize advanced tweezers with enhanced potency through the addition of lipid anchors underscores the potential of this platform. The quantitative data and detailed experimental protocols provided in this guide are intended to equip researchers with the necessary information to further explore and optimize these compounds. Future research should focus on in vivo efficacy studies, pharmacokinetic and pharmacodynamic profiling, and the continued refinement of the structure-activity relationship to maximize the therapeutic index. The development of these supramolecular antivirals could provide a valuable tool in the arsenal (B13267) against current and future pandemic threats.

References

• 1. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Tweezers: Supramolecular Hosts with Broad-Spectrum Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Supramolecular Mechanism of Viral Envelope Disruption by Molecular Tweezers [escholarship.org]
• 5. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Molecular tweezers – a new class of potent broad-spectrum antivirals against enveloped viruses - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC06737K [pubs.rsc.org]
• 9. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays – ScienceOpen [scienceopen.com]
• 11. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. A Novel In-Cell ELISA Assay Allows Rapid and Automated Quantification of SARS-CoV-2 to Analyze Neutralizing Antibodies and Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | A Novel In-Cell ELISA Assay Allows Rapid and Automated Quantification of SARS-CoV-2 to Analyze Neutralizing Antibodies and Antiviral Compounds [frontiersin.org]
• 15. Liposome Disruption Assay to Examine Lytic Properties of Biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Assays of Volume Change, Membrane Fusion and Membrane Permeability—Note 14.3 | Thermo Fisher Scientific - TW [thermofisher.com]

Discovery and synthesis of SARS-CoV-2-IN-30 disodium

Technical Guide: SARS-CoV-2-IN-30 Disodium (B8443419)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of SARS-CoV-2-IN-30 disodium, a novel antiviral agent. SARS-CoV-2-IN-30 disodium is characterized as a two-armed diphosphate (B83284) ester featuring a benzene (B151609) system and molecular tweezers.[1][2] It has demonstrated notable antiviral activity against SARS-CoV-2 by inducing the disruption of the liposomal membrane. This guide synthesizes the available data on its mechanism of action, in vitro efficacy, and provides a foundational understanding for further research and development.

Introduction

The ongoing challenge presented by SARS-CoV-2 and its variants necessitates the continued discovery and development of novel antiviral therapeutics. Small molecule inhibitors that target various stages of the viral life cycle are a critical component of this effort.[3][4] SARS-CoV-2-IN-30 disodium has emerged as a compound of interest due to its unique chemical structure and its mechanism of action targeting the viral envelope.

Discovery and Chemical Structure

SARS-CoV-2-IN-30 disodium is a synthetic molecule designed as a two-armed diphosphate ester incorporating a benzene system, which acts as molecular tweezers.[1][2] This structural design is intended to interact with and disrupt lipid membranes, a key feature of enveloped viruses like SARS-CoV-2.

Mechanism of Action

The primary mechanism of action for SARS-CoV-2-IN-30 disodium is the disruption of the viral liposomal membrane.[1] This leads to a loss of integrity of the viral envelope, thereby inhibiting the virus's ability to infect host cells. The "molecular tweezer" structure is hypothesized to facilitate this membrane disruption.

Below is a conceptual signaling pathway illustrating the proposed mechanism of action:

Caption: Proposed mechanism of SARS-CoV-2-IN-30 disodium.

In Vitro Efficacy

Quantitative data from in vitro studies have demonstrated the antiviral activity of SARS-CoV-2-IN-30 disodium. The following table summarizes the key efficacy metrics.

Assay	Parameter	Value
SARS-CoV-2 Activity	IC50	0.6 μM
Spike Pseudoparticle Transduction	IC50	6.9 μM
Liposomal Membrane Disruption	EC50	6.9 μM

Table 1: In Vitro Efficacy of SARS-CoV-2-IN-30 Disodium.[1]

Experimental Protocols

While specific, detailed synthesis and experimental protocols for SARS-CoV-2-IN-30 disodium are not publicly available, this section outlines general methodologies commonly used for the evaluation of similar antiviral compounds.

General Synthesis of Diphosphate Esters

The synthesis of diphosphate esters typically involves multi-step organic synthesis. A general workflow would include:

• Synthesis of the core scaffold: Preparation of the benzene-based molecular tweezer structure.

• Phosphorylation: Introduction of the phosphate (B84403) groups to the core scaffold. This is often achieved using a phosphorylating agent like phosphorus oxychloride in the presence of a base.

• Hydrolysis and Salt Formation: Controlled hydrolysis of the resulting phosphate esters, followed by reaction with a base (e.g., sodium hydroxide (B78521) or sodium bicarbonate) to form the disodium salt.

• Purification: Purification of the final product is typically achieved through techniques such as column chromatography and recrystallization.

Caption: General workflow for diphosphate ester synthesis.

Antiviral Activity Assay (IC50 Determination)

This assay is designed to determine the concentration of the compound required to inhibit viral replication by 50%.

• Cell Culture: Plate susceptible host cells (e.g., Vero E6) in 96-well plates and incubate until a confluent monolayer is formed.

• Compound Dilution: Prepare a serial dilution of SARS-CoV-2-IN-30 disodium in cell culture medium.

• Infection: Remove the medium from the cells and add the compound dilutions. Subsequently, infect the cells with a known titer of SARS-CoV-2.

• Incubation: Incubate the plates for a period that allows for viral replication (e.g., 48-72 hours).

• Quantification of Viral Replication: Measure the extent of viral replication. This can be done through various methods, such as observing the cytopathic effect (CPE), quantifying viral RNA using RT-qPCR, or using a reporter virus.

• Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Spike Pseudoparticle Transduction Assay (IC50 Determination)

This assay assesses the compound's ability to inhibit the entry of the virus into host cells, mediated by the spike protein.

• Cell Culture: Seed host cells expressing the ACE2 receptor (e.g., HEK293T-ACE2) in 96-well plates.

• Compound Treatment: Treat the cells with serial dilutions of SARS-CoV-2-IN-30 disodium.

• Transduction: Add pseudoparticles (e.g., lentiviral or vesicular stomatitis virus particles) engineered to express the SARS-CoV-2 spike protein and a reporter gene (e.g., luciferase or GFP).

• Incubation: Incubate the plates for 48-72 hours to allow for transduction and reporter gene expression.

• Quantification: Measure the reporter gene expression (e.g., luminescence for luciferase, fluorescence for GFP).

• Data Analysis: Determine the IC50 value by plotting the percentage of inhibition of transduction against the compound concentration.

Liposomal Membrane Disruption Assay (EC50 Determination)

This assay measures the ability of the compound to disrupt lipid membranes.

• Liposome Preparation: Prepare liposomes encapsulating a fluorescent dye (e.g., calcein) at a self-quenching concentration.

• Compound Incubation: Incubate the liposomes with various concentrations of SARS-CoV-2-IN-30 disodium.

• Fluorescence Measurement: If the compound disrupts the liposomal membrane, the encapsulated dye will be released, leading to a decrease in quenching and an increase in fluorescence. Measure the fluorescence intensity at different compound concentrations.

• Data Analysis: Calculate the EC50 value, which is the concentration of the compound that causes 50% of the maximum dye release, by plotting the fluorescence intensity against the compound concentration.

Caption: Workflow for key in vitro assays.

Conclusion and Future Directions

SARS-CoV-2-IN-30 disodium represents a promising antiviral candidate with a distinct mechanism of action targeting the viral envelope. The in vitro data demonstrates its potential to inhibit SARS-CoV-2 replication. Further research is warranted to fully elucidate its pharmacological properties, including:

• In-depth studies on its mechanism of action.

• Evaluation of its efficacy against a broader range of SARS-CoV-2 variants.

• Assessment of its in vivo efficacy and safety in animal models.

• Pharmacokinetic and pharmacodynamic studies.

This technical guide provides a foundational summary for researchers and drug development professionals to build upon in the ongoing effort to develop effective treatments for COVID-19.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. Frontiers | Mechanism of Action of Small-Molecule Agents in Ongoing Clinical Trials for SARS-CoV-2: A Review [frontiersin.org]
• 4. mdpi.com [mdpi.com]

Technical Whitepaper: Liposomal Membrane Disruption by SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the liposomal membrane disruption capabilities of SARS-CoV-2-IN-30 disodium (B8443419), a novel molecular tweezer with potent antiviral properties. The information presented herein is synthesized from foundational research in the field, with a focus on quantitative data, experimental methodologies, and the underlying mechanism of action.

Introduction

SARS-CoV-2-IN-30 disodium is a two-armed diphosphate (B83284) ester featuring a benzene (B151609) system, designed as a "molecular tweezer" to interact with and disrupt the lipid envelopes of viruses.[1] Its antiviral activity is intrinsically linked to its ability to compromise the integrity of lipid bilayers, a mechanism that has been quantified through liposomal disruption assays. This document will explore the core aspects of this activity, providing researchers with the necessary information to understand and potentially apply this technology.

Quantitative Data Summary

The efficacy of SARS-CoV-2-IN-30 disodium and related molecular tweezers in disrupting liposomal membranes has been systematically evaluated. The key metric for this activity is the half-maximal effective concentration (EC50), which represents the concentration of the compound required to induce 50% of the maximum possible disruption of the liposomes.

Table 1: Liposomal Membrane Disruption by SARS-CoV-2-IN-30 Disodium and Analogues

Compound ID	Chemical Name	Liposome (B1194612) Disruption EC50 (µM)	Antiviral (SARS-CoV-2) IC50 (µM)	Spike Pseudoparticle Transduction IC50 (µM)
SARS-CoV-2-IN-30 disodium	Benzene-system-based two-armed diphosphate ester	6.9[1]	0.6[1]	6.9[1]
SARS-CoV-2-IN-28 disodium	Two-armed diphosphate ester with C7 alkyl	4.4	0.4	1.0
SARS-CoV-2-IN-29 disodium	Two-armed diphosphate ester with benzene system	3.0	1.5	1.6
SARS-CoV-2-IN-25 disodium	Potent SARS-CoV-2 spike pseudoparticle transduction inhibitor	2.6	1.8	1.6

Mechanism of Action: Liposomal Membrane Disruption

The disruptive action of SARS-CoV-2-IN-30 disodium on liposomal membranes is a multi-step process driven by the molecule's unique "molecular tweezer" structure. This mechanism does not involve specific signaling pathways within the liposome itself, but rather a direct biophysical interaction with the lipid bilayer.

Proposed Mechanism of Action

The proposed mechanism involves the following key stages:

• Initial Binding: The molecular tweezer, SARS-CoV-2-IN-30 disodium, initially associates with the outer surface of the liposomal membrane.

• Headgroup Complexation: The central cavity of the tweezer is designed to form an inclusion complex with the choline (B1196258) head groups of phospholipids (B1166683), such as phosphatidylcholine, which are common components of liposomal and viral membranes.

• Increased Surface Tension: This binding event is hypothesized to alter the natural orientation and packing of the lipid molecules, leading to an increase in the surface tension of the lipid bilayer.

• Membrane Destabilization and Disruption: The heightened surface tension compromises the integrity of the membrane, leading to the formation of pores or general destabilization, ultimately resulting in the disruption of the liposome and the release of its contents.

Visualization of the Mechanism

The following diagram illustrates the proposed mechanism of liposomal membrane disruption by SARS-CoV-2-IN-30 disodium.

Caption: Proposed mechanism of liposomal membrane disruption.

Experimental Protocols

The following is a detailed methodology for a liposome disruption assay, a common technique used to quantify the membrane-disruptive properties of compounds like SARS-CoV-2-IN-30 disodium.

Liposome Preparation

• Lipid Film Hydration:

  • A lipid mixture, often composed of phospholipids like 1,2-dioleoyl-sn-glycero-3-phosphocholine (B1670884) (DOPC), sphingomyelin (B164518) (SM), and cholesterol (Chol), is prepared in a round-bottom flask. A common molar ratio mimicking viral envelopes is 45:25:30 (DOPC:SM:Chol).

  • The lipids are dissolved in an organic solvent (e.g., chloroform).

  • The solvent is evaporated under a stream of nitrogen gas, followed by drying under vacuum for at least 1 hour to form a thin lipid film on the flask wall.

  • The lipid film is hydrated with a buffer solution (e.g., phosphate-buffered saline, PBS) containing a fluorescent dye at a self-quenching concentration. A common choice is 50 mM carboxyfluorescein.

  • The mixture is vortexed to form multilamellar vesicles (MLVs).

• Liposome Extrusion:

  • To obtain unilamellar vesicles of a defined size, the MLV suspension is subjected to extrusion through polycarbonate membranes with a specific pore size (e.g., 200 nm) using a mini-extruder apparatus. This process is typically repeated 10-20 times.

• Purification:

  • Free, unencapsulated dye is removed from the liposome suspension by size-exclusion chromatography, for instance, using a Sephadex G-50 column, with PBS as the eluent.

Liposome Disruption Assay (Dye Leakage Assay)

• Assay Setup:

  • The purified liposome suspension is diluted in PBS to an appropriate concentration in the wells of a 96-well microtiter plate.

  • A baseline fluorescence reading is taken for a defined period (e.g., 5 minutes) using a fluorescence plate reader (e.g., excitation at 485 nm and emission at 528 nm for carboxyfluorescein).

• Compound Addition and Incubation:

  • Varying concentrations of SARS-CoV-2-IN-30 disodium (or other test compounds) are added to the wells.

  • The plate is incubated for a set duration (e.g., 30 minutes) at a controlled temperature (e.g., 37°C), with continuous or intermittent fluorescence measurements.

• Data Analysis:

  • A positive control for 100% disruption is established by adding a detergent, such as 1% Triton X-100, to a set of wells to completely lyse the liposomes.

  • A negative control (vehicle, e.g., DMSO) is also included.

  • The percentage of dye leakage is calculated for each concentration of the test compound using the following formula: % Disruption = [(F_sample - F_min) / (F_max - F_min)] * 100 where:

    • F_sample is the fluorescence of the sample well.

    • F_min is the baseline fluorescence of the liposomes with the vehicle control.

    • F_max is the fluorescence after complete lysis with the detergent.

  • The EC50 value is determined by plotting the percentage of disruption against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Experimental Workflow Diagram

Caption: Workflow for the liposome disruption assay.

Conclusion

SARS-CoV-2-IN-30 disodium represents a promising class of antiviral agents that function through the direct disruption of lipid membranes. The quantitative data and experimental protocols provided in this guide offer a comprehensive overview for researchers in the field of virology and drug development. The mechanism of action, centered on the induction of membrane instability through specific molecular interactions, presents a novel and broad-spectrum approach to antiviral therapy that warrants further investigation and development.

References

• 1. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Efficacy of SARS-CoV-2-IN-30 Disodium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro efficacy of SARS-CoV-2-IN-30 disodium (B8443419), a novel antiviral candidate. The document details its mechanism of action, summarizes key quantitative data, and provides comprehensive experimental protocols for the assays used to determine its efficacy against Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2).

Introduction to SARS-CoV-2-IN-30 Disodium and its Mechanism of Action

SARS-CoV-2-IN-30 disodium is a synthetic, water-soluble molecular tweezer based on a two-armed diphosphate (B83284) ester with a central benzene (B151609) scaffold. Molecular tweezers are supramolecular compounds designed to bind to specific guest molecules with high affinity and selectivity. In the context of virology, these molecules represent a novel class of broad-spectrum antivirals that target the physical structure of enveloped viruses, including SARS-CoV-2.

The primary mechanism of action for SARS-CoV-2-IN-30 disodium and related molecular tweezers is the disruption of the viral envelope. These compounds interact with the lipid head groups of the viral membrane, leading to increased surface tension and subsequent destabilization and rupture of the envelope. This physical disruption of the viral particle's integrity inhibits its ability to infect host cells. This mechanism is distinct from traditional antiviral drugs that typically target viral enzymes or proteins involved in replication.

Quantitative Efficacy Data

The in vitro efficacy of SARS-CoV-2-IN-30 disodium has been quantified through a series of assays to determine its antiviral activity, its ability to inhibit viral entry via the spike protein, and its capacity to disrupt lipid membranes. The key quantitative data are summarized in the table below.

Assay	Endpoint	Value (µM)
SARS-CoV-2 Antiviral Activity	IC50	0.6
Spike Pseudoparticle Transduction	IC50	6.9
Liposomal Membrane Disruption	EC50	6.9

Table 1: Summary of In Vitro Efficacy Data for SARS-CoV-2-IN-30 Disodium. [1]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the evaluation of SARS-CoV-2-IN-30 disodium's in vitro efficacy.

SARS-CoV-2 Antiviral Activity Assay

This assay determines the concentration of the compound required to inhibit viral replication in a cell culture model.

3.1.1. Materials

• Cells: Caco-2 cells (human colorectal adenocarcinoma cells).

• Virus: SARS-CoV-2 (e.g., Wuhan strain).

• Compound: SARS-CoV-2-IN-30 disodium, serially diluted.

• Reagents: Cell culture medium (e.g., DMEM with 10% FBS), primary antibody against SARS-CoV-2 Spike protein, HRP-conjugated secondary antibody, TMB substrate, 0.5 M H2SO4.

• Equipment: 96-well plates, incubator (37°C, 5% CO2), microplate reader.

3.1.2. Protocol

• Seed Caco-2 cells in 96-well plates and incubate overnight to form a confluent monolayer.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in cell culture medium.

• Incubate the SARS-CoV-2 virus with the diluted compound for 2 hours at 37°C.

• Inoculate the Caco-2 cell monolayers with the virus-compound mixture.

• Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

• Fix the cells and perform an in-cell ELISA to quantify the viral Spike protein.

• Measure the optical density at 450 nm using a microplate reader.

• Calculate the 50% inhibitory concentration (IC50) by fitting the dose-response curve.

Spike Pseudoparticle Transduction Assay

This assay assesses the compound's ability to inhibit the entry of a pseudovirus that expresses the SARS-CoV-2 Spike protein into host cells, indicating a direct effect on viral entry.

3.2.1. Materials

• Cells: HEK293T cells engineered to express the ACE2 receptor (HEK293T-ACE2).

• Pseudovirus: Lentiviral particles pseudotyped with the SARS-CoV-2 Spike protein and carrying a luciferase reporter gene.

• Compound: SARS-CoV-2-IN-30 disodium, serially diluted.

• Reagents: Cell culture medium, Luciferase Assay System (e.g., Promega).

• Equipment: 96-well plates, incubator, luminometer.

3.2.2. Protocol

• Seed HEK293T-ACE2 cells in 96-well plates and incubate overnight.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium.

• Incubate the Spike pseudoparticles with the diluted compound for 1 hour at 37°C.

• Add the pseudovirus-compound mixture to the HEK293T-ACE2 cells.

• Incubate for 48 hours at 37°C.

• Lyse the cells and measure the luciferase activity using a luminometer.

• Calculate the IC50 value from the dose-response curve of luciferase signal inhibition.

Liposomal Membrane Disruption Assay (Calcein Leakage Assay)

This assay directly measures the compound's ability to disrupt lipid bilayers by quantifying the release of a fluorescent dye from liposomes.

3.3.1. Materials

• Liposomes: Large unilamellar vesicles (LUVs) encapsulating a self-quenching concentration of calcein (B42510) dye.

• Compound: SARS-CoV-2-IN-30 disodium, serially diluted.

• Reagents: Buffer (e.g., HEPES-buffered saline), Triton X-100 (for 100% leakage control).

• Equipment: Fluorometer.

3.3.2. Protocol

• Prepare a suspension of calcein-loaded liposomes in buffer.

• Add serial dilutions of SARS-CoV-2-IN-30 disodium to the liposome (B1194612) suspension.

• Incubate the mixture at room temperature for a defined period (e.g., 30 minutes).

• Measure the increase in calcein fluorescence at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm. The fluorescence increases as calcein is released and de-quenched.

• Determine the maximum fluorescence by adding Triton X-100 to lyse all liposomes.

• Calculate the percentage of calcein leakage for each compound concentration.

• Determine the 50% effective concentration (EC50) from the dose-response curve.

Visualizations

The following diagrams illustrate the mechanism of action and experimental workflows described in this guide.

Caption: Mechanism of viral envelope disruption by SARS-CoV-2-IN-30 disodium.

Caption: Workflow for the SARS-CoV-2 antiviral activity assay.

Caption: Workflow for the spike pseudoparticle transduction assay.

Caption: Workflow for the liposomal membrane disruption assay.

Conclusion

SARS-CoV-2-IN-30 disodium demonstrates potent in vitro antiviral activity against SARS-CoV-2. Its mechanism of action, centered on the disruption of the viral envelope, presents a promising strategy for the development of broad-spectrum antiviral therapeutics that may be less susceptible to viral mutations affecting protein targets. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working on novel antiviral agents. Further in vivo studies are warranted to evaluate the therapeutic potential of this compound.

References

• 1. researchgate.net [researchgate.net]

SARS-CoV-2-IN-30 Disodium: A Technical Guide to a Novel Viral Entry Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of SARS-CoV-2-IN-30 disodium (B8443419), a novel molecular tweezer with potent antiviral activity against SARS-CoV-2 and other enveloped viruses. SARS-CoV-2-IN-30 disodium, identified as compound CP025 in the primary literature, is a two-armed diphosphate (B83284) ester featuring a benzene (B151609) system. Its mechanism of action is characterized by the direct disruption of the viral lipid envelope, thereby inhibiting viral entry into host cells. This document consolidates the available quantitative data, details the experimental protocols for its evaluation, and presents visual representations of its mechanism and experimental workflows.

Core Concepts and Mechanism of Action

SARS-CoV-2-IN-30 disodium belongs to a class of compounds known as molecular tweezers. These supramolecular agents are designed to interact with and disrupt lipid bilayers. The antiviral activity of SARS-CoV-2-IN-30 disodium is not directed at a specific viral protein, but rather at the physical integrity of the viral envelope. This broad-spectrum mechanism suggests a higher barrier to the development of viral resistance.

The molecule acts by inserting its hydrophobic "arms" into the lipid bilayer of the viral envelope, increasing membrane tension and leading to its disruption. This process effectively inactivates the virus before it can engage with host cell receptors, thus inhibiting viral entry and subsequent infection.

Quantitative Data Summary

The antiviral efficacy and cytotoxic profile of SARS-CoV-2-IN-30 disodium (CP025) have been evaluated through a series of in vitro assays. The key quantitative data are summarized in the table below for clear comparison.

Assay Type	Virus/System	Cell Line	Parameter	Value (µM)	Reference
Antiviral Activity	SARS-CoV-2	Caco-2	IC50	0.6	[1]
Pseudovirus Transduction	SARS-CoV-2 Spike	-	IC50	6.9	[1][2]
Liposome (B1194612) Disruption	Liposomes	-	EC50	6.9	[1][2]
Cytotoxicity	-	Caco-2	CC50	106.1	[1]
Antiviral Activity	Respiratory Syncytial Virus (RSV)	-	IC50	6.1	[1]
Antiviral Activity	Influenza A Virus (IAV)	-	IC50	3.2	[1]
Antiviral Activity	Measles Virus (MeV)	-	IC50	7.0	[1]
Antiviral Activity	Herpes Simplex Virus-1 (HSV-1)	-	IC50	1.1	[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of SARS-CoV-2-IN-30 disodium.

SARS-CoV-2 Infection Assay (In-Cell ELISA)

This protocol quantifies the extent of viral infection in a cell culture model.

Objective: To determine the half-maximal inhibitory concentration (IC50) of SARS-CoV-2-IN-30 disodium against live SARS-CoV-2.

Materials:

• Caco-2 cells

• SARS-CoV-2 (e.g., Wuhan strain)

• SARS-CoV-2-IN-30 disodium (CP025)

• Cell culture medium

• Fixation and permeabilization reagents

• Primary antibody against SARS-CoV-2 Spike protein

• HRP-conjugated secondary antibody

• ELISA substrate and stop solution

• Plate reader

Procedure:

• Seed Caco-2 cells in 96-well plates and culture to form a confluent monolayer.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in culture medium.

• Pre-incubate the SARS-CoV-2 virus stock with the different concentrations of the compound for 2 hours at 37°C.

• Inoculate the Caco-2 cell monolayers with the virus-compound mixtures.

• Incubate for 48 hours at 37°C.

• Fix the cells and permeabilize the cell membranes.

• Add the primary antibody specific for the SARS-CoV-2 Spike protein and incubate.

• Wash the wells and add the HRP-conjugated secondary antibody.

• After incubation and further washing, add the ELISA substrate.

• Stop the reaction and measure the absorbance using a plate reader.

• Calculate the IC50 value by plotting the percentage of infection inhibition against the compound concentration.

SARS-CoV-2 Spike Pseudoparticle Transduction Assay

This assay assesses the inhibition of viral entry mediated by the SARS-CoV-2 Spike protein.

Objective: To determine the IC50 of SARS-CoV-2-IN-30 disodium in inhibiting Spike-mediated viral entry.

Materials:

• Lentiviral particles pseudotyped with the SARS-CoV-2 Spike protein and carrying a reporter gene (e.g., luciferase).

• Target cells expressing the ACE2 receptor (e.g., HEK293T-ACE2).

• SARS-CoV-2-IN-30 disodium (CP025).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Seed target cells in 96-well plates.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium.

• Mix the pseudotyped lentiviral particles with the compound dilutions and incubate.

• Add the virus-compound mixture to the target cells.

• Incubate for 48-72 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a luminometer.

• Calculate the IC50 value from the dose-response curve.

Liposome Disruption Assay

This assay measures the ability of the compound to disrupt lipid membranes.[3]

Objective: To determine the half-maximal effective concentration (EC50) of SARS-CoV-2-IN-30 disodium for liposome disruption.[3]

Materials:

• Large unilamellar vesicles (LUVs) composed of a lipid mixture (e.g., DOPC/SM/Chol) encapsulating a self-quenching concentration of a fluorescent dye (e.g., carboxyfluorescein).

• SARS-CoV-2-IN-30 disodium (CP025).

• Triton X-100 (for 100% lysis control).

• Fluorometer.

Procedure:

• Prepare a suspension of the carboxyfluorescein-loaded liposomes in a buffer.

• Add the liposome suspension to the wells of a 96-well plate.

• Measure the baseline fluorescence.

• Add serial dilutions of SARS-CoV-2-IN-30 disodium to the wells.

• Monitor the increase in fluorescence over time as the dye is released and de-quenched.

• After the reaction reaches a plateau, add Triton X-100 to achieve complete liposome lysis and measure the maximal fluorescence.

• Calculate the percentage of dye leakage for each compound concentration relative to the Triton X-100 control.

• Determine the EC50 value from the resulting dose-response curve.[3]

Visualizations

Proposed Mechanism of Action

The following diagram illustrates the proposed mechanism of SARS-CoV-2-IN-30 disodium in disrupting the viral envelope to inhibit entry.

Caption: Mechanism of viral entry inhibition by SARS-CoV-2-IN-30.

Experimental Workflow for Antiviral Efficacy Assessment

This diagram outlines the general workflow for determining the antiviral activity of a compound against SARS-CoV-2.

Caption: Workflow for SARS-CoV-2 infection assay.

Liposome Disruption Assay Workflow

This diagram illustrates the key steps in the liposome disruption assay.

References

• 1. SARS-CoV-2-IN-30 disodium | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Broad-Spectrum Antiviral Properties of Diphosphate Esters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphosphate (B83284) esters of nucleoside and nucleotide analogs represent a cornerstone in the development of broad-spectrum antiviral therapies. These molecules, once intracellularly converted to their active diphosphate form, can effectively mimic natural deoxynucleotide triphosphates. This mimicry allows them to interact with and inhibit viral DNA polymerases, crucial enzymes for the replication of a wide array of DNA viruses. This competitive inhibition or their incorporation into the growing DNA chain leads to premature chain termination, thereby halting viral replication.[1][2][3][4] This guide provides an in-depth overview of the antiviral properties of these compounds, focusing on cidofovir (B1669016) and its derivatives as a key example.

A significant challenge in the clinical application of these antiviral agents is their poor oral bioavailability and inefficient cellular uptake due to their charged nature at physiological pH.[5] To overcome this, lipophilic prodrugs, such as alkoxyalkyl esters, have been developed. These modifications enhance gastrointestinal absorption and cellular penetration, leading to a more efficient intracellular delivery of the parent drug and subsequent phosphorylation to the active diphosphate metabolite.[1][2][5][6] This strategy has been shown to dramatically increase the in vitro and in vivo efficacy of these compounds against a multitude of DNA viruses, including herpesviruses, adenoviruses, polyomaviruses, papillomaviruses, and poxviruses.[1][2][6]

Mechanism of Action: Intracellular Activation and Viral Polymerase Inhibition

The antiviral activity of diphosphate esters is contingent on a multi-step intracellular process. The prodrugs, often alkoxyalkyl esters of nucleoside phosphonates like cidofovir (CDV), are designed to efficiently cross the cell membrane. Once inside the cell, they undergo enzymatic cleavage to release the nucleoside phosphonate (B1237965) monophosphate. Cellular kinases then catalyze the subsequent phosphorylation to the active diphosphate form. This active metabolite, for instance, cidofovir diphosphate (CDV-PP), acts as a competitive inhibitor of the viral DNA polymerase with respect to the natural substrate (e.g., dCTP).[1][2] Its incorporation into the nascent viral DNA chain leads to termination of DNA elongation, thus inhibiting viral replication.[2]

Intracellular activation of an alkoxyalkyl ester prodrug.

Quantitative Antiviral Activity

The broad-spectrum antiviral activity of diphosphate ester prodrugs has been quantified against a range of DNA viruses. The following tables summarize the 50% effective concentration (EC50), 50% cytotoxic concentration (CC50), and the selectivity index (SI = CC50/EC50) for cidofovir and its alkoxyalkyl ester derivatives.

Table 1: Antiviral Activity against Orthopoxviruses

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Cidofovir (CDV)	Vaccinia Virus	HFF	46.2	>1000	>21.6
HDP-CDV	Vaccinia Virus	HFF	0.84	120	143
ODE-CDV	Vaccinia Virus	HFF	0.20	80	400
Cidofovir (CDV)	Cowpox Virus	HFF	37.0	>1000	>27
HDP-CDV	Cowpox Virus	HFF	0.4	120	300
ODE-CDV	Cowpox Virus	HFF	0.2	80	400
Data sourced from[6][7]. HDP-CDV: Hexadecyloxypropyl-cidofovir; ODE-CDV: Octadecyloxyethyl-cidofovir; HFF: Human Foreskin Fibroblast.

Table 2: Antiviral Activity against Herpesviruses

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Cidofovir (CDV)	HCMV (AD169)	MRC-5	0.47	>100	>213
HDP-CDV	HCMV (AD169)	MRC-5	0.00003	0.3	10000
ODE-CDV	HCMV (AD169)	MRC-5	0.00002	0.2	10000
Cidofovir (CDV)	HSV-1	MRC-5	3.3	>100	>30
HDP-CDV	HSV-1	MRC-5	0.003	0.3	100
ODE-CDV	HSV-1	MRC-5	0.001	0.2	200
Data sourced from[5][8]. HCMV: Human Cytomegalovirus; HSV-1: Herpes Simplex Virus 1; MRC-5: Human Lung Fibroblast.

Table 3: Antiviral Activity against Polyomavirus BK

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM) (Neutral Red)	Selectivity Index (SI)
Cidofovir (CDV)	BKV	RPTE	4.8	408	85
HDP-CDV	BKV	RPTE	0.13	19	146
ODE-CDV	BKV	RPTE	0.02	14	700
OLE-CDV	BKV	RPTE	0.005	6	1200
Data sourced from[9]. BKV: BK Polyomavirus; RPTE: Renal Proximital Tubule Epithelial cells; OLE-CDV: Oleyloxyethyl-cidofovir.

Detailed Experimental Protocols

Plaque Reduction Assay

This assay is a standard method to determine the antiviral activity of a compound by quantifying the reduction in viral plaque formation.[10]

Objective: To determine the EC50 of a test compound against a specific virus.

Materials:

• Confluent monolayer of susceptible host cells in 6-well or 12-well plates.

• Virus stock with a known titer (Plaque Forming Units/mL).

• Test compound serially diluted in culture medium.

• Culture medium (e.g., DMEM) with and without serum.

• Overlay medium (e.g., culture medium containing 1.5% agarose (B213101) or carboxymethyl cellulose).[11]

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol).

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Seeding: Seed host cells into multi-well plates and incubate until a confluent monolayer is formed.

• Compound Preparation: Prepare serial dilutions of the test compound in serum-free culture medium.

• Infection: Aspirate the growth medium from the cell monolayers. Infect the cells with a viral inoculum calculated to produce a countable number of plaques (e.g., 50-100 PFU/well) in the absence of the compound.[10]

• Treatment: After a 1-hour viral adsorption period, remove the inoculum and add the different concentrations of the test compound to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Overlay: After a 1-hour incubation with the compound, remove the medium and add the semi-solid overlay medium to each well. This restricts the spread of progeny virus, leading to the formation of localized plaques.[10]

• Incubation: Incubate the plates at the optimal temperature for viral replication for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

• Staining: Aspirate the overlay medium and fix the cells (e.g., with 10% formalin). Stain the cell monolayer with crystal violet solution. The viable cells will stain, and the plaques will appear as clear zones.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. The EC50 is determined by plotting the percentage of plaque reduction against the compound concentration and using regression analysis.

Workflow for a typical plaque reduction assay.

Viral DNA Polymerase Inhibition Assay

This biochemical assay directly measures the inhibitory effect of the active diphosphate form of a nucleotide analog on the activity of a purified viral DNA polymerase.[12]

Objective: To determine the 50% inhibitory concentration (IC50) or the inhibition constant (Ki) of a compound against a viral DNA polymerase.

Materials:

• Purified viral DNA polymerase.

• The diphosphate form of the test compound (e.g., CDV-PP).

• A mixture of deoxynucleotide triphosphates (dATP, dCTP, dGTP, dTTP).

• A radiolabeled or fluorescently labeled dNTP (e.g., [α-³²P]-dCTP).

• Activated DNA template-primer (e.g., activated calf thymus DNA).

• Reaction buffer (containing Tris-HCl, MgCl₂, DTT, etc.).

• Stop solution (e.g., EDTA).

• Apparatus for separating and quantifying DNA (e.g., filter paper and scintillation counter, or gel electrophoresis).

Procedure:

• Reaction Setup: In a reaction tube, combine the reaction buffer, activated DNA template-primer, the dNTP mixture (including the labeled dNTP), and varying concentrations of the inhibitor (diphosphate ester).

• Enzyme Addition: Initiate the reaction by adding the purified viral DNA polymerase. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (typically 37°C) for a defined period, ensuring the reaction remains in the linear phase of product formation.

• Termination: Stop the reaction by adding the stop solution.

• Quantification: Quantify the amount of labeled dNTP incorporated into the newly synthesized DNA. This can be done by spotting the reaction mixture onto filter paper, washing away unincorporated nucleotides, and measuring the remaining radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of polymerase activity for each inhibitor concentration relative to the positive control. The IC50 is determined by plotting the percentage of inhibition against the inhibitor concentration. Further kinetic studies can be performed to determine the Ki and the mode of inhibition.[12]

Cellular Uptake and Phosphorylation Assay

This assay is used to determine the efficiency of cellular uptake of a prodrug and its subsequent conversion to the active diphosphate metabolite.

Objective: To quantify the intracellular concentrations of the parent compound and its phosphorylated metabolites over time.

Materials:

• Host cells in culture.

• Radiolabeled test compound (prodrug).

• Cell lysis buffer.

• High-performance liquid chromatography (HPLC) system coupled with a radioactivity detector or a mass spectrometer.

• Standards for the parent compound and its expected mono- and diphosphate metabolites.

Procedure:

• Cell Treatment: Incubate cultured cells with the radiolabeled test compound at a specific concentration for various time points.

• Cell Lysis: At each time point, wash the cells thoroughly with cold PBS to remove extracellular compound. Lyse the cells with a suitable lysis buffer.

• Extraction: Extract the intracellular metabolites from the cell lysate (e.g., using a perchloric acid precipitation method).

• HPLC Analysis: Separate the parent compound and its phosphorylated metabolites in the extract using an appropriate HPLC method (e.g., anion-exchange or ion-pair reverse-phase HPLC).

• Quantification: Quantify the amount of each compound (parent drug, monophosphate, and diphosphate) by detecting the radioactivity or by mass spectrometry, using the known standards for calibration.

• Data Analysis: Plot the intracellular concentrations of the parent drug and its metabolites over time to determine the rate and extent of cellular uptake and phosphorylation.

Conclusion

Diphosphate esters of nucleoside analogs, particularly when administered as lipophilic prodrugs, are potent, broad-spectrum antiviral agents. Their mechanism of action, involving intracellular activation and subsequent inhibition of viral DNA polymerase, provides a robust strategy against a wide range of DNA viruses. The quantitative data clearly demonstrate a significant enhancement in antiviral activity for the alkoxyalkyl ester derivatives of cidofovir compared to the parent compound. The detailed experimental protocols provided herein offer a framework for the continued evaluation and development of this important class of antiviral drugs. Further research into novel ester modifications and delivery systems holds the promise of even more effective therapies for viral diseases.

References

• 1. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]
• 2. Antiviral assay -Antimicrobial assay -Microbiology-BIO-PROTOCOL [bio-protocol.org]
• 3. Comparative activities of lipid esters of cidofovir and cyclic cidofovir against replication of herpesviruses in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Enhanced inhibition of orthopoxvirus replication in vitro by alkoxyalkyl esters of cidofovir and cyclic cidofovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory Activity of Alkoxyalkyl and Alkyl Esters of Cidofovir and Cyclic Cidofovir against Orthopoxvirus Replication In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alkoxyalkyl Esters of Cidofovir and Cyclic Cidofovir Exhibit Multiple-Log Enhancement of Antiviral Activity against Cytomegalovirus and Herpesvirus Replication In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ether Lipid Ester Derivatives of Cidofovir Inhibit Polyomavirus BK Replication In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. KoreaMed Synapse [synapse.koreamed.org]
• 12. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Unveiling the Antiviral Potential of SARS-CoV-2-IN-30 Disodium: A Guide for Researchers

For Immediate Release

This application note provides a comprehensive overview of the experimental protocols and key findings related to SARS-CoV-2-IN-30 disodium (B8443419), a novel antiviral candidate. Designed for researchers, scientists, and drug development professionals, this document details the methodologies for evaluating its efficacy and mechanism of action against SARS-CoV-2 and other enveloped viruses.

SARS-CoV-2-IN-30 disodium is a distinctive two-armed diphosphate (B83284) ester featuring a benzene (B151609) system and molecular tweezers architecture.[1][2] This compound has demonstrated notable antiviral properties by inducing the disruption of liposomal membranes.[1]

Quantitative Analysis of Antiviral Activity

The antiviral efficacy of SARS-CoV-2-IN-30 disodium has been quantified through a series of in vitro assays. The following tables summarize the key inhibitory and cytotoxic concentrations.

Assay	Target	IC50 / EC50 (µM)	Cell Line
SARS-CoV-2 Antiviral Activity	SARS-CoV-2	0.6	Caco-2
Spike Pseudoparticle Transduction	SARS-CoV-2 Spike	6.9	-
Liposomal Membrane Disruption	Viral Liposome (B1194612)	6.9	-
Cytotoxicity	Caco-2 Cells	CC50 = 106.1	Caco-2

Table 1: In Vitro Efficacy and Cytotoxicity of SARS-CoV-2-IN-30 Disodium [1]

Virus	IC50 (µM)
Respiratory Syncytial Virus (RSV)	6.1
Influenza A Virus (IAV)	3.2
Measles Virus (MeV)	7.0
Herpes Simplex Virus-1 (HSV-1)	1.1

Table 2: Broad-Spectrum Antiviral Activity of SARS-CoV-2-IN-30 Disodium [1]

Experimental Protocols

The following protocols are detailed methodologies for key experiments to evaluate the antiviral properties of SARS-CoV-2-IN-30 disodium. These are based on established techniques for antiviral screening.

Cell-Based SARS-CoV-2 Antiviral Assay

This protocol is designed to determine the 50% inhibitory concentration (IC50) of SARS-CoV-2-IN-30 disodium against live SARS-CoV-2 in a cell-based system.

Materials:

• Vero E6 or Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• SARS-CoV-2 viral stock

• SARS-CoV-2-IN-30 disodium

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®)

Procedure:

• Seed Vero E6 or Caco-2 cells in 96-well plates at a density of 2 x 10^4 cells/well and incubate for 24 hours at 37°C with 5% CO2.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in DMEM.

• Remove the culture medium from the cells and add 100 µL of the diluted compound to each well.

• In a BSL-3 facility, add SARS-CoV-2 to the wells at a multiplicity of infection (MOI) of 0.05.

• Incubate the plates for 48-72 hours at 37°C with 5% CO2.

• Assess cell viability using a suitable reagent according to the manufacturer's instructions.

• Calculate the IC50 value by plotting the percentage of cell viability against the log concentration of the compound.

Spike Pseudoparticle Transduction Assay

This assay evaluates the inhibitory effect of SARS-CoV-2-IN-30 disodium on the entry of spike-pseudotyped viral particles into host cells.

Materials:

• HEK293T cells stably expressing ACE2

• Spike-pseudotyped lentiviral or vesicular stomatitis virus (VSV) particles carrying a reporter gene (e.g., Luciferase or GFP)

• DMEM, FBS, Penicillin-Streptomycin

• SARS-CoV-2-IN-30 disodium

• 96-well plates

• Luciferase substrate or flow cytometer/fluorescence microscope

Procedure:

• Seed HEK293T-ACE2 cells in 96-well plates.

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium.

• Pre-incubate the spike-pseudotyped viral particles with the diluted compound for 1 hour at 37°C.

• Add the virus-compound mixture to the cells.

• Incubate for 48 hours.

• Measure the reporter gene expression (luciferase activity or GFP fluorescence).

• Determine the IC50 value based on the reduction in reporter signal.

Liposomal Membrane Disruption Assay

This assay assesses the ability of SARS-CoV-2-IN-30 disodium to disrupt viral-like lipid bilayers.

Materials:

• Liposomes encapsulating a fluorescent dye (e.g., carboxyfluorescein) at a self-quenching concentration.

• SARS-CoV-2-IN-30 disodium

• Phosphate-buffered saline (PBS)

• Fluorometer

Procedure:

• Prepare a suspension of the fluorescently labeled liposomes in PBS.

• Add serial dilutions of SARS-CoV-2-IN-30 disodium to the liposome suspension.

• Incubate for a defined period (e.g., 30 minutes) at room temperature.

• Measure the increase in fluorescence resulting from the release and de-quenching of the dye upon liposome disruption.

• Calculate the EC50 value, the concentration at which 50% of the maximum dye release is observed.

Visualizing the Mechanism and Workflow

To better understand the proposed mechanism of action and the experimental workflow, the following diagrams have been generated.

Caption: Proposed mechanism of action for SARS-CoV-2-IN-30 disodium.

Caption: Workflow for the cell-based SARS-CoV-2 antiviral assay.

Caption: Workflow for the spike pseudoparticle transduction assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]

Application Note: Cell-Based Assay for SARS-CoV-2-IN-30 Disodium

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SARS-CoV-2-IN-30 disodium (B8443419) is a novel antiviral candidate characterized as a two-armed diphosphate (B83284) ester with a benzene (B151609) system, forming a structure akin to molecular tweezers.[1][2] This compound has demonstrated antiviral activity against SARS-CoV-2.[1] Its proposed mechanism of action involves the disruption of the viral liposomal membrane, a critical component for viral entry and replication.[1] This application note provides a detailed protocol for a cell-based cytopathic effect (CPE) inhibition assay to evaluate the in vitro efficacy of SARS-CoV-2-IN-30 disodium.

Principle

The cytopathic effect (CPE) inhibition assay is a widely used method to screen for antiviral compounds. Many viruses, including SARS-CoV-2, cause visible morphological changes in host cells, such as rounding, detachment, and lysis, collectively known as CPE. The principle of this assay is to determine the ability of a compound to inhibit or reduce the virus-induced CPE in a dose-dependent manner. The half-maximal effective concentration (EC50) of the compound can then be calculated.

Product Information

Product Name	SARS-CoV-2-IN-30 disodium
Appearance	Solid
Molecular Formula	C₅₄H₆₀Na₂O₁₄P₂
Molecular Weight	1057.96 g/mol
Purity	>98%
Storage	Store at -20°C

Quantitative Data Summary

The following table summarizes the reported in vitro activity of SARS-CoV-2-IN-30 disodium.

Assay Type	Target	Cell Line	Value	Reference
Antiviral Activity (IC50)	SARS-CoV-2	Not Specified	0.6 µM	[1]
Spike Pseudoparticle Transduction (IC50)	SARS-CoV-2 Spike	Not Specified	6.9 µM	[1]
Liposomal Membrane Disruption (EC50)	Liposomes	N/A	6.9 µM	[1]

Experimental Protocols

Cell Culture and Maintenance

Materials:

• Vero E6 cells (ATCC CRL-1586)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS)

Protocol:

• Culture Vero E6 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture cells every 2-3 days or when they reach 80-90% confluency. For subculturing, wash the cells with PBS, detach them with Trypsin-EDTA, and re-seed at a 1:3 to 1:6 ratio.

Cytopathic Effect (CPE) Inhibition Assay

Materials:

• Vero E6 cells

• SARS-CoV-2 virus stock (e.g., USA-WA1/2020 isolate)

• SARS-CoV-2-IN-30 disodium

• DMEM with 2% FBS (infection medium)

• 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay or Crystal Violet Staining Solution

• Plate reader for luminescence or absorbance

Protocol:

• Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density of 2 x 10⁴ cells per well in 100 µL of DMEM with 10% FBS. Incubate for 24 hours at 37°C with 5% CO₂.

• Compound Preparation: Prepare a series of dilutions of SARS-CoV-2-IN-30 disodium in infection medium (DMEM with 2% FBS). A typical starting concentration might be 100 µM, with 2-fold serial dilutions.

• Infection: After 24 hours, remove the culture medium from the 96-well plate.

• Add 50 µL of the diluted compound to the appropriate wells.

• Add 50 µL of SARS-CoV-2 virus diluted in infection medium to achieve a multiplicity of infection (MOI) of 0.01.

• Include the following controls:

  • Cell Control: Cells with infection medium only (no virus, no compound).

  • Virus Control: Cells with virus but no compound.

  • Compound Cytotoxicity Control: Cells with the compound dilutions but no virus.

• Incubation: Incubate the plate for 72 hours at 37°C with 5% CO₂.

• Quantification of CPE:

  • Crystal Violet Staining:

    • Gently wash the wells with PBS.

    • Fix the cells with 10% formalin for 30 minutes.

    • Stain the cells with 0.5% crystal violet solution for 20 minutes.

    • Wash the plate with water and let it air dry.

    • Solubilize the stain with methanol (B129727) and read the absorbance at 570 nm.

  • CellTiter-Glo® Assay:

    • Equilibrate the plate to room temperature.

    • Add CellTiter-Glo® reagent according to the manufacturer's instructions.

    • Measure luminescence using a plate reader.

• Data Analysis: Calculate the percentage of CPE inhibition for each compound concentration relative to the virus and cell controls. Determine the EC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism). The CC50 (50% cytotoxic concentration) should also be determined from the compound cytotoxicity control wells. The selectivity index (SI) can be calculated as CC50/EC50.

Visualizations

Proposed Mechanism of Action

The following diagram illustrates the proposed mechanism of action of SARS-CoV-2-IN-30 disodium, where the "molecular tweezer" structure interacts with and disrupts the lipid bilayer of the viral envelope.

Caption: Proposed mechanism of viral membrane disruption by SARS-CoV-2-IN-30 disodium.

Experimental Workflow: CPE Inhibition Assay

The diagram below outlines the major steps of the cytopathic effect (CPE) inhibition assay.

Caption: Experimental workflow for the cell-based CPE inhibition assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]

Application Notes and Protocols for SARS-CoV-2-IN-30 Disodium

For Research Use Only. Not for use in diagnostic procedures.

Product Information

• Name: SARS-CoV-2-IN-30 disodium (B8443419)

• Synonyms: CP025 disodium

• Description: A two-armed diphosphate (B83284) ester with a benzene (B151609) system, functioning as a molecular tweezer.[1][2]

• Mechanism of Action: Exhibits antiviral activity by inducing the disruption of liposomal membranes.[1] This suggests a broad-spectrum potential against enveloped viruses.

Biochemical and Antiviral Activity

SARS-CoV-2-IN-30 disodium has demonstrated potent antiviral activity against SARS-CoV-2 and other enveloped viruses. Its primary mechanism involves the disruption of the viral lipid membrane, leading to inactivation.

Quantitative Data Summary

Parameter	Virus/System	Value	Cell Line	Reference
IC50	SARS-CoV-2 (inactivation)	0.6 µM	Caco-2	[1]
IC50	SARS-CoV-2 Spike Pseudoparticle Transduction	6.9 µM	-	[1]
EC50	Liposomal Membrane Disruption	6.9 µM	-	[1]
CC50	Cytotoxicity	106.1 µM	Caco-2	[1]
IC50	Respiratory Syncytial Virus (RSV)	6.1 µM	-	[1]
IC50	Influenza A Virus (IAV)	3.2 µM	-	[1]
IC50	Measles Virus (MeV)	7.0 µM	-	[1]
IC50	Herpes Simplex Virus-1 (HSV-1)	1.1 µM	-	[1]

Preparation and Storage

• Stock Solution Preparation:

  • Aseptically weigh out the desired amount of SARS-CoV-2-IN-30 disodium powder.

  • To prepare a 10 mM stock solution, dissolve the compound in an appropriate volume of sterile, nuclease-free water or DMSO. For example, for 1 mg of a compound with a molecular weight of X g/mol , add Y µL of solvent. (Note: The exact molecular weight should be obtained from the supplier's certificate of analysis to calculate the precise volume for a 10 mM stock.)

  • Vortex briefly to ensure complete dissolution.

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage:

  • Solid Form: Store at -20°C for long-term storage.

  • Stock Solutions: Store at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Stability in solution should be confirmed for long-term storage.

Experimental Protocols

In Vitro SARS-CoV-2 Inhibition Assay (Viral Inactivation)

This protocol is designed to assess the ability of SARS-CoV-2-IN-30 disodium to directly inactivate SARS-CoV-2 virions.

Materials:

• SARS-CoV-2 viral stock of known titer (e.g., TCID50/mL).

• Vero E6 or Caco-2 cells.

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• SARS-CoV-2-IN-30 disodium stock solution.

• 96-well cell culture plates.

• Incubator (37°C, 5% CO2).

• Reagents for quantifying viral infection (e.g., Crystal Violet for CPE-based assays, or reagents for RT-qPCR).

Procedure:

• Cell Seeding: Seed Vero E6 or Caco-2 cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection (e.g., 2 x 10^4 cells/well). Incubate overnight.

• Compound-Virus Incubation:

  • Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in serum-free culture medium.

  • In a separate tube, dilute the SARS-CoV-2 stock to a desired concentration (e.g., 100 TCID50 per 50 µL).

  • Mix equal volumes of the diluted compound and diluted virus. Also, prepare a virus-only control (virus mixed with medium) and a compound-only control (compound mixed with medium).

  • Incubate the mixtures at 37°C for 2 hours to allow the compound to interact with the virus.[1]

• Infection:

  • Remove the culture medium from the seeded cells.

  • Add 100 µL of the compound-virus mixture to the appropriate wells.

  • Incubate for 1-2 hours at 37°C to allow for viral entry.

• Post-Infection:

  • Remove the inoculum and wash the cells gently with PBS.

  • Add 100 µL of fresh complete culture medium to each well.

• Incubation and Analysis:

  • Incubate the plate for 48-72 hours.

  • Assess the viral cytopathic effect (CPE) visually or by staining with Crystal Violet. Alternatively, collect the supernatant for viral RNA quantification by RT-qPCR.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the viral infection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]

Application Notes and Protocols for In Vivo Studies of SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

SARS-CoV-2-IN-30 disodium (B8443419) is a novel antiviral candidate characterized as a two-armed diphosphate (B83284) ester that functions as a "molecular tweezer".[1][2] Its primary mechanism of action is the disruption of viral liposomal membranes, leading to the inactivation of the virus.[1] This compound has demonstrated broad-spectrum activity against various enveloped viruses, including SARS-CoV-2, Respiratory Syncytial Virus (RSV), Influenza A Virus (IAV), Measles Virus (MeV), and Herpes Simplex Virus (HSV-1).[1][3] In vitro studies have shown that SARS-CoV-2-IN-30 disodium inhibits SARS-CoV-2 activity with an IC50 of 0.6 μM and spike pseudoparticle transduction with an IC50 of 6.9 μM.[1] Furthermore, it induces liposomal membrane disruption with an EC50 of 6.9 μM.[1] Preliminary in vivo studies in K18-hACE2 mice have indicated that intranasal administration of SARS-CoV-2-IN-30 disodium can reduce the viral load in the lungs of SARS-CoV-2 infected mice.[1]

These application notes provide detailed protocols for in vivo studies to further evaluate the efficacy of SARS-CoV-2-IN-30 disodium in a transgenic mouse model of SARS-CoV-2 infection.

Quantitative Data Summary

The following tables summarize key in vitro efficacy data for SARS-CoV-2-IN-30 disodium and provide a template for presenting in vivo efficacy data.

Table 1: In Vitro Efficacy of SARS-CoV-2-IN-30 Disodium

Parameter	Virus/Assay	Cell Line	Value
IC50	SARS-CoV-2 Activity	-	0.6 μM[1]
IC50	Spike Pseudoparticle Transduction	Caco-2	6.9 μM[1][3]
EC50	Liposomal Membrane Disruption	-	6.9 μM[1]
CC50	Cytotoxicity	Caco-2	106.1 μM[3]
IC50	Respiratory Syncytial Virus (RSV)	-	6.1 μM[3]
IC50	Influenza A Virus (IAV)	-	3.2 μM[3]
IC50	Measles Virus (MeV)	-	7.0 μM[3]
IC50	Herpes Simplex Virus (HSV-1)	-	1.1 μM[3]

Table 2: In Vivo Efficacy of SARS-CoV-2-IN-30 Disodium in K18-hACE2 Mice

Animal Model	Treatment	Dosage	Administration	Primary Endpoint	Result
K18-hACE2 Mice[1]	SARS-CoV-2-IN-30 disodium	150 μM, 50 μL[1]	Intranasal, single dose with a second dose after 7 hours[1]	Viral Load in Lungs	Reduced viral load[1]

Experimental Protocols

In Vivo Efficacy Study in K18-hACE2 Mouse Model

This protocol is designed to assess the antiviral efficacy of SARS-CoV-2-IN-30 disodium in K18-hACE2 transgenic mice, which express human ACE2 and are a well-established model for SARS-CoV-2 pathogenesis.[4]

1. Animal Husbandry:

• Model: K18-hACE2 transgenic mice.[1][4]

• Age: 6-8 weeks.

• Housing: Mice should be housed in a BSL-3 facility in accordance with institutional and national guidelines.

2. Materials:

• SARS-CoV-2-IN-30 disodium.

• Vehicle control (e.g., sterile saline).

• SARS-CoV-2 viral stock (e.g., nCoV-WA1-2020).[5]

• Anesthesia (e.g., isoflurane).

• Sterile, endotoxin-free saline.

• Personal Protective Equipment (PPE) appropriate for BSL-3 work.

3. Experimental Procedure:

• Acclimation: Acclimate mice to the BSL-3 facility for at least 72 hours before the start of the experiment.

• Randomization: Randomize mice into treatment and control groups (n=8-10 mice per group).

• Infection:

  • Anesthetize mice using isoflurane.

  • Infect mice via intranasal inoculation with a sublethal dose of SARS-CoV-2 (e.g., 10^3 - 10^4 PFU) in a volume of 50 μL of sterile saline.

• Treatment:

  • Administer SARS-CoV-2-IN-30 disodium (150 μM in 50 μL) or vehicle control intranasally at a designated time point post-infection (e.g., 4 hours post-infection).[1]

  • A second dose can be administered 7 hours after the first dose.[1]

• Monitoring:

  • Monitor body weight and clinical signs of disease daily for up to 14 days post-infection.

  • Clinical scoring can be based on a scale that includes posture, activity, and breathing.

• Euthanasia and Sample Collection:

  • Euthanize a subset of mice at day 2 and day 5 post-infection.[1]

  • Collect lungs, nasal turbinates, and brain for viral load analysis and histopathology.[4]

  • Collect blood for serological or cytokine analysis.

4. Endpoint Analysis:

• Viral Load Quantification:

  • Homogenize tissues in a suitable buffer.

  • Quantify viral RNA using qRT-PCR targeting a specific SARS-CoV-2 gene (e.g., N gene).

  • Determine infectious viral titers using a plaque assay or TCID50 assay on Vero E6 cells.[5][6]

• Histopathology:

  • Fix lung tissue in 10% neutral buffered formalin.

  • Embed in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E).

  • Score lung sections for inflammation, edema, and cellular infiltration.

• Cytokine and Chemokine Analysis:

  • Measure levels of pro-inflammatory cytokines and chemokines (e.g., IL-6, TNF-α, CXCL10) in lung homogenates or serum using ELISA or multiplex bead assays.

Mechanism of Action and Signaling Pathway

SARS-CoV-2-IN-30 disodium acts by directly disrupting the lipid envelope of the SARS-CoV-2 virus.[1] This mechanism is independent of specific viral proteins and is therefore less susceptible to viral mutations. The diagram below illustrates the proposed mechanism of action.

Caption: Mechanism of SARS-CoV-2 entry and inhibition by SARS-CoV-2-IN-30 disodium.

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of SARS-CoV-2-IN-30 disodium.

Caption: Experimental workflow for in vivo efficacy testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 4. Animal Models of COVID-19: Transgenic Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajtmh.org [ajtmh.org]
• 6. Efficacy of chemical disinfectants against SARS-CoV-2 on high-touch surface materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cytotoxicity of SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

SARS-CoV-2-IN-30 disodium (B8443419) is a novel antiviral candidate characterized as a two-armed diphosphate (B83284) ester with a benzene (B151609) system and molecular tweezers.[1][2] Pre-clinical data indicates its potential to inhibit SARS-CoV-2 activity and spike-mediated pseudoparticle transduction.[1] Specifically, it has demonstrated an IC50 of 0.6 μM against SARS-CoV-2 and 6.9 μM against spike pseudoparticle transduction.[1] The proposed mechanism of action involves the disruption of liposomal membranes, with an EC50 of 6.9 μM.[1] A critical step in the pre-clinical development of any antiviral therapeutic is the assessment of its cytotoxic potential to ensure that the observed antiviral effect is not a consequence of host cell death.[3][4] This document provides a detailed protocol for determining the cytotoxicity of SARS-CoV-2-IN-30 disodium in a mammalian cell line.

Data Presentation

The cytotoxicity of SARS-CoV-2-IN-30 disodium is typically evaluated by determining the 50% cytotoxic concentration (CC50), which is the concentration of the compound that causes a 50% reduction in cell viability.[3] This value is crucial for calculating the selectivity index (SI), a key parameter in assessing the therapeutic window of an antiviral drug (SI = CC50 / IC50).[3]

Table 1: Quantitative Cytotoxicity and Antiviral Activity Data for SARS-CoV-2-IN-30 Disodium

Parameter	Value (µM)	Description
CC50	To be determined by the following protocol	Concentration at which 50% of the host cells are killed by the compound.
IC50 (Antiviral)	0.6	Concentration that inhibits 50% of SARS-CoV-2 activity.[1]
IC50 (Pseudoparticle)	6.9	Concentration that inhibits 50% of spike pseudoparticle transduction.[1]
EC50 (Membrane Disruption)	6.9	Concentration that causes 50% of maximal liposomal membrane disruption.[1]
Selectivity Index (SI)	CC50 / 0.6	A measure of the compound's specificity for antiviral activity over cytotoxicity.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product, the amount of which is directly proportional to the number of viable cells.[3]

Materials

• SARS-CoV-2-IN-30 disodium

• Vero E6 cells (or other suitable cell lines like Calu-3)[3][5]

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or Solubilization Buffer

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure

• Cell Seeding:

  • Culture Vero E6 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of culture medium.[3]

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.[3]

• Compound Preparation and Treatment:

  • Prepare a stock solution of SARS-CoV-2-IN-30 disodium in an appropriate solvent (e.g., sterile water or DMSO).

  • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations for testing (e.g., 0.1, 1, 10, 100, 1000 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound to the respective wells.

  • Include control wells:

    • Cell Control: Cells treated with medium only (no compound).

    • Vehicle Control: Cells treated with the highest concentration of the solvent used to dissolve the compound.

    • Blank Control: Medium only (no cells).

  • Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.[3]

• MTT Assay:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[3]

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[3]

  • Carefully remove the medium containing MTT from each well.

  • Add 100-150 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[3]

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[3]

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration of the compound using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of cell control) x 100

  • Plot the percentage of cell viability against the compound concentration (logarithmic scale).

  • Determine the CC50 value by non-linear regression analysis of the dose-response curve.

Visualizations

Experimental Workflow

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Proposed Mechanism of Action

Caption: Disruption of viral/host membrane fusion by SARS-CoV-2-IN-30.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]
• 4. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 5. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Determining the IC50 of SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

SARS-CoV-2-IN-30 disodium (B8443419) is a novel antiviral candidate characterized as a two-armed diphosphate (B83284) ester featuring a benzene (B151609) system and molecular tweezers. This compound has demonstrated antiviral activity against SARS-CoV-2 by disrupting the viral envelope. These application notes provide detailed protocols for determining the 50% inhibitory concentration (IC50) of SARS-CoV-2-IN-30 disodium against live SARS-CoV-2 and in a pseudovirus entry assay.

Mechanism of Action

SARS-CoV-2-IN-30 disodium functions as a molecular tweezer, a supramolecular ligand that forms inclusion complexes with lipid head groups present in the viral membrane. This interaction alters the orientation of the lipids, leading to an increase in surface tension and subsequent disruption of the viral envelope.[1][2][3][4] This mechanism provides broad-spectrum antiviral potential against enveloped viruses.

References

• 1. Supramolecular Mechanism of Viral Envelope Disruption by Molecular Tweezers [escholarship.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Molecular tweezers – a new class of potent broad-spectrum antivirals against enveloped viruses - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols: Plaque Reduction Neutralization Assay for SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Plaque Reduction Neutralization Assay (PRNT) is the gold standard for quantifying the titer of neutralizing antibodies against a virus. This in-vitro assay measures the ability of a compound or antibody to inhibit the cytopathic effect of a virus, which manifests as a reduction in the number of plaques formed in a cell culture. These application notes provide a detailed protocol for utilizing the PRNT to evaluate the neutralizing potency of a hypothetical antiviral compound, SARS-CoV-2-IN-30 disodium (B8443419), against SARS-CoV-2.

The principle of the assay involves incubating a known concentration of SARS-CoV-2 with serial dilutions of the test compound (SARS-CoV-2-IN-30 disodium) before infecting a monolayer of susceptible host cells, such as Vero E6 cells.[1][2] The neutralizing capacity of the compound is determined by the reduction in the number of plaques compared to a virus-only control. The endpoint is typically expressed as the concentration of the compound that results in a 50% or 90% reduction in the number of plaques (PRNT50 or PRNT90).[2][3]

Mechanism of SARS-CoV-2 Neutralization

SARS-CoV-2 infection is initiated by the binding of the viral spike (S) protein's receptor-binding domain (RBD) to the angiotensin-converting enzyme 2 (ACE2) receptor on host cells.[4][5] Neutralizing antibodies and antiviral compounds can inhibit this process through several mechanisms:

• Blocking Receptor Binding: The compound can directly bind to the RBD of the S protein, sterically hindering its interaction with the ACE2 receptor.[4][6]

• Interfering with Conformational Changes: Some neutralizing agents bind to epitopes on the S protein that are not directly involved in receptor binding but are crucial for the conformational changes required for membrane fusion.[4][6]

• Preventing Viral Uncoating: After entering the cell via an endosome, the virus must uncoat to release its genetic material. Some compounds can interfere with this process.

The following diagram illustrates the primary mechanism of neutralization by blocking the virus-receptor interaction.

Caption: Mechanism of SARS-CoV-2 neutralization by SARS-CoV-2-IN-30 Disodium.

Experimental Protocol

This protocol is adapted from established SARS-CoV-2 PRNT methodologies.[2][7][8] All work with live SARS-CoV-2 must be performed in a Biosafety Level 3 (BSL-3) laboratory.

Materials

• Cells and Virus:

  • Vero E6 cells (ATCC CRL-1586)

  • SARS-CoV-2 isolate (e.g., USA-WA1/2020)

• Media and Reagents:

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin

  • Trypsin-EDTA

  • SARS-CoV-2-IN-30 disodium (stock solution of known concentration)

  • Overlay medium (e.g., 1.2% Methylcellulose in 2x MEM)

  • Crystal Violet staining solution (0.1% crystal violet in 20% ethanol)

  • Phosphate Buffered Saline (PBS)

  • Formalin (10% neutral buffered)

• Equipment and Consumables:

  • 6-well or 12-well tissue culture plates

  • 96-well plates

  • Serological pipettes

  • Micropipettes and sterile filter tips

  • Biosafety cabinet

  • CO2 incubator (37°C, 5% CO2)

  • Microscope

Experimental Workflow Diagram

Caption: Plaque Reduction Neutralization Assay (PRNT) experimental workflow.

Procedure

Day 1: Cell Seeding

• Trypsinize and count Vero E6 cells.

• Seed the cells into 6-well plates at a density that will result in a confluent monolayer the next day (e.g., 5 x 10^5 cells/well).

• Incubate overnight at 37°C with 5% CO2.

Day 2: Neutralization and Infection

• Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in DMEM.

• In a separate 96-well plate, mix 50 µL of each compound dilution with 50 µL of SARS-CoV-2 diluted to provide approximately 100 plaque-forming units (PFU).

• Include a virus control (virus + DMEM without compound) and a cell control (DMEM only).

• Incubate the virus-compound mixture for 1 hour at 37°C.

• Remove the growth medium from the Vero E6 cell plates and wash once with PBS.

• Transfer the 100 µL of the virus-compound mixture to the corresponding wells of the cell culture plates.

• Incubate for 1 hour at 37°C, gently rocking the plates every 15 minutes to ensure even distribution of the inoculum.

Day 2 (continued): Overlay

• After the 1-hour adsorption period, carefully remove the inoculum from each well.

• Gently add 2 mL of the overlay medium to each well.

• Incubate the plates at 37°C with 5% CO2 for 72 hours.

Day 5: Fixation, Staining, and Plaque Counting

• After 72 hours, fix the cells by adding 1 mL of 10% neutral buffered formalin to each well and incubate for at least 1 hour at room temperature.

• Carefully remove the overlay and formalin.

• Stain the cell monolayer by adding 1 mL of crystal violet solution to each well and incubate for 15-20 minutes at room temperature.

• Gently wash the wells with water to remove excess stain and allow the plates to dry.

• Count the number of plaques in each well.

Data Analysis

• Calculate the percentage of plaque reduction for each concentration of SARS-CoV-2-IN-30 disodium compared to the virus control using the following formula: % Reduction = (1 - (Plaque count in test well / Average plaque count in virus control wells)) * 100

• The PRNT50 or PRNT90 is the reciprocal of the highest dilution (or the concentration) of the compound that results in a ≥50% or ≥90% reduction in the number of plaques, respectively.[2][3]

Quantitative Data Presentation

The results of the PRNT assay with SARS-CoV-2-IN-30 disodium can be summarized in the following tables.

Table 1: Raw Plaque Counts for SARS-CoV-2-IN-30 Disodium

Compound Concentration (µM)	Replicate 1 Plaque Count	Replicate 2 Plaque Count	Average Plaque Count
100	0	0	0
50	2	3	2.5
25	8	10	9
12.5	22	25	23.5
6.25	45	48	46.5
3.125	78	82	80
1.56	95	98	96.5
Virus Control	102	98	100
Cell Control	0	0	0

Table 2: Plaque Reduction and Neutralization Titers

Compound Concentration (µM)	Average Plaque Count	% Plaque Reduction
100	0	100%
50	2.5	97.5%
25	9	91%
12.5	23.5	76.5%
6.25	46.5	53.5%
3.125	80	20%
1.56	96.5	3.5%
PRNT50	6.25 µM
PRNT90	25 µM

Conclusion

The Plaque Reduction Neutralization Assay is a robust and reliable method for determining the in-vitro efficacy of antiviral compounds like SARS-CoV-2-IN-30 disodium. The detailed protocol and data presentation format provided here offer a comprehensive guide for researchers in the field of virology and drug development to assess the neutralizing potential of novel therapeutic agents against SARS-CoV-2. The PRNT remains a critical tool in the ongoing efforts to combat the COVID-19 pandemic.[2][9]

References

• 1. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 2. Validation and Establishment of the SARS-CoV-2 Lentivirus Surrogate Neutralization Assay as a Prescreening Tool for the Plaque Reduction Neutralization Test - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Frontiers | Review of therapeutic mechanisms and applications based on SARS-CoV-2 neutralizing antibodies [frontiersin.org]
• 5. news-medical.net [news-medical.net]
• 6. Overview of Neutralizing Antibodies and Their Potential in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Two Detailed Plaque Assay Protocols for the Quantification of Infectious SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Viral Titration of SARS-COV-2 by Plaque Assay (Semi-Solid Agarose) [protocols.io]
• 9. Quantification of SARS-CoV-2 neutralizing antibody by wild-type plaque reduction neutralization, microneutralization and pseudotyped virus neutralization assays | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols: Measuring the Antiviral Activity of SARS-CoV-2-IN-30 Disodium using RT-qPCR

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for assessing the in vitro antiviral activity of SARS-CoV-2-IN-30 disodium (B8443419) against SARS-CoV-2 using a Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR) assay. The provided methodologies are based on established practices for SARS-CoV-2 antiviral testing.

Introduction

SARS-CoV-2-IN-30 disodium is a novel antiviral candidate characterized as a two-armed diphosphate (B83284) ester with a benzene (B151609) system, acting as molecular tweezers.[1][2] Its proposed mechanism of action involves the disruption of liposomal membranes, thereby interfering with the viral life cycle, likely at the entry stage.[1][3] This document outlines a robust RT-qPCR-based method to quantify the inhibitory effect of this compound on SARS-CoV-2 replication in a cell culture model.

Quantitative Data Summary

The antiviral activity and cytotoxicity of SARS-CoV-2-IN-30 disodium are summarized in the table below. This data is essential for evaluating the compound's potency and therapeutic window.

Parameter	Value	Description
IC50 (Antiviral Activity)	0.6 µM	The concentration of the compound that inhibits 50% of SARS-CoV-2 activity.[1]
IC50 (Spike Pseudoparticle Transduction)	6.9 µM	The concentration of the compound that inhibits 50% of spike-mediated viral entry.[1]
EC50 (Liposomal Membrane Disruption)	6.9 µM	The concentration of the compound that causes 50% effective disruption of liposomal membranes.[1]
CC50 (Cytotoxicity)	213.1 µM (in Caco-2 cells)	The concentration of the compound that reduces the viability of Caco-2 cells by 50%.[3]
Selectivity Index (SI)	>355 (Calculated from CC50/IC50)	A ratio indicating the compound's specificity for antiviral activity over cytotoxicity.

Experimental Protocols

This section details the materials and step-by-step procedures for the RT-qPCR assay to determine the antiviral efficacy of SARS-CoV-2-IN-30 disodium.

Materials and Reagents

• Cell Line: Vero E6 (ATCC CRL-1586) or Calu-3 (ATCC HTB-55) cells. These are commonly used cell lines susceptible to SARS-CoV-2 infection.[4][5]

• Virus: SARS-CoV-2 isolate (e.g., USA-WA1/2020 or a prevalent variant of concern). All work with live virus must be conducted in a BSL-3 facility.

• Compound: SARS-CoV-2-IN-30 disodium, dissolved in an appropriate solvent (e.g., sterile water or DMSO).

• Cell Culture Media: Dulbecco's Modified Eagle's Medium (DMEM) or Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• RNA Extraction Kit: QIAamp Viral RNA Mini Kit (Qiagen) or equivalent.

• RT-qPCR Reagents: One-step RT-qPCR kit (e.g., GoTaq® 1-Step RT-qPCR System), primers, and probes targeting a conserved region of the SARS-CoV-2 genome (e.g., the N gene).[6]

• Primers and Probes:

  • Forward Primer (e.g., 2019-nCoV_N1-F): 5'-GAC CCC AAA ATC AGC GAA AT-3'[7]

  • Reverse Primer (e.g., 2019-nCoV_N1-R): 5'-TCT GGT TAC TGC CAG TTG AAT CTG-3'[7]

  • Probe (e.g., 2019-nCoV_N1-P): 5'-FAM-ACC CCG CAT TAC GTT TGG TGG ACC-BHQ1-3'

• Instruments: Real-time PCR detection system, automated liquid handler (optional), and standard cell culture equipment.

Experimental Workflow Diagram

Caption: Experimental workflow for antiviral activity assessment.

Step-by-Step Protocol

• Cell Seeding:

  • Trypsinize and count Vero E6 cells.

  • Seed the cells in a 96-well plate at a density of 2 x 10^4 cells per well.

  • Incubate overnight at 37°C with 5% CO2 to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of SARS-CoV-2-IN-30 disodium.

  • Perform a serial dilution of the compound in cell culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM).

  • Remove the culture medium from the 96-well plate and add 100 µL of the diluted compound to the respective wells. Include vehicle control (e.g., DMSO) and no-cell control wells.

• Virus Infection:

  • Dilute the SARS-CoV-2 stock in culture medium to achieve a multiplicity of infection (MOI) of 0.05.

  • Add 100 µL of the diluted virus to each well, except for the mock-infected and no-cell controls.

  • Incubate the plate at 37°C with 5% CO2 for 48 hours.

• RNA Extraction:

  • After incubation, carefully collect 140 µL of the cell culture supernatant from each well.

  • Extract viral RNA using a commercial kit according to the manufacturer's instructions.

  • Elute the RNA in 50 µL of RNase-free water.

• RT-qPCR:

  • Prepare the RT-qPCR master mix containing the one-step RT-qPCR buffer, primers, probe, and enzyme mix.

  • Add 5 µL of the extracted RNA to each well of a 96-well PCR plate.

  • Add 15 µL of the master mix to each well for a final reaction volume of 20 µL.

  • Run the RT-qPCR using the following thermal cycling conditions:

    • Reverse Transcription: 50°C for 10 minutes

    • Initial Denaturation: 95°C for 2 minutes

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

  • Include a standard curve of known viral RNA concentrations to quantify the viral load.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each sample.

  • Calculate the viral load in each well using the standard curve.

  • Normalize the viral load of the compound-treated wells to the vehicle control.

  • Plot the percentage of viral inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Mechanism of Action: Signaling Pathway

SARS-CoV-2-IN-30 disodium is proposed to act by disrupting the viral envelope, thereby inhibiting viral entry into the host cell. The following diagram illustrates this proposed mechanism.

Caption: Proposed mechanism of action of SARS-CoV-2-IN-30.

This diagram illustrates that SARS-CoV-2-IN-30 disodium is hypothesized to interfere with the integrity of the viral envelope. This disruption prevents the subsequent fusion of the viral and host cell membranes, a critical step for viral entry, even after the spike protein binds to the ACE2 receptor. By blocking this fusion event, the viral genetic material cannot enter the host cell, thus inhibiting infection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. SARS-CoV-2-IN-28 disodium | SARS-CoV-2 Inhibitor | MedChemExpress [medchemexpress.eu]
• 4. news-medical.net [news-medical.net]
• 5. mdpi.com [mdpi.com]
• 6. news-medical.net [news-medical.net]
• 7. SARS-CoV-2 N1+N2 Assay Kit [qiagen.com]

Technical Notes & Optimization

Technical Support Center: SARS-CoV-2-IN-30 Disodium Experiments

Welcome to the technical support center for SARS-CoV-2-IN-30 disodium (B8443419). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SARS-CoV-2-IN-30 disodium?

A1: SARS-CoV-2-IN-30 disodium is a two-armed diphosphate (B83284) ester with a benzene (B151609) system, acting as a "molecular tweezer." Its primary antiviral mechanism is the disruption of lipid membranes. This leads to the physical breakdown of the viral envelope, thereby inhibiting viral entry into host cells.

Q2: What are the reported in vitro potencies of SARS-CoV-2-IN-30 disodium?

A2: The following table summarizes the key reported potency values for SARS-CoV-2-IN-30 disodium.

Assay Type	Parameter	Value (µM)
SARS-CoV-2 Activity	IC50	0.6
Spike Pseudoparticle Transduction	IC50	6.9
Liposomal Membrane Disruption	EC50	6.9

Q3: What are the common experimental applications for SARS-CoV-2-IN-30 disodium?

A3: Given its membrane-disrupting activity, SARS-CoV-2-IN-30 disodium is primarily used in the following assays:

• Liposome (B1194612) Leakage/Disruption Assays: To directly measure the compound's ability to compromise lipid bilayers.

• Pseudovirus Neutralization Assays: To assess its efficacy in preventing viral entry mediated by the spike protein.

• Viral Titer Reduction Assays: To quantify the reduction in infectious virus particles after treatment.

• Cytotoxicity Assays: To determine the compound's toxic effect on host cells, which is crucial for distinguishing specific antiviral activity from general cytotoxicity.

Q4: What are potential challenges when working with a diphosphate ester compound like SARS-CoV-2-IN-30 disodium?

A4: Diphosphate esters can present challenges with solubility and stability in aqueous buffers.[1][2] It is important to carefully consider the buffer composition, pH, and temperature to ensure the compound remains in solution and active throughout the experiment. High salt concentrations may also lead to precipitation.[1]

Troubleshooting Guides

Guide 1: Liposome Leakage Assay Issues

Problem	Possible Cause(s)	Troubleshooting Steps
High background fluorescence	1. Incomplete removal of unencapsulated dye. 2. Spontaneous leakage of dye from liposomes. 3. Autofluorescence of the compound or other reagents.	1. Ensure thorough purification of liposomes after dye encapsulation using a suitable gel exclusion column. 2. Assess the stability of your liposomes over the time course of the experiment without the compound. Consider using more stable lipid compositions. 3. Run a control with the compound alone (no liposomes) to measure its intrinsic fluorescence.[3][4]
No or low signal (no leakage)	1. Compound is inactive under the assay conditions. 2. Compound has precipitated out of solution. 3. Incorrect liposome composition.	1. Verify the compound's activity with a positive control. Ensure the pH and buffer components are optimal for compound activity. 2. Visually inspect for precipitation. Consider adjusting the solvent or buffer conditions. 3. Ensure the lipid composition of the liposomes mimics the target viral envelope as closely as possible.
Inconsistent results	1. Variability in liposome preparation. 2. Inaccurate pipetting of viscous liposome solutions.	1. Standardize the liposome preparation protocol, including lipid film hydration, extrusion, and purification steps.[5] 2. Use positive displacement pipettes for accurate handling of liposome suspensions.

Guide 2: Pseudovirus Neutralization Assay Issues

Problem	Possible Cause(s)	Troubleshooting Steps
High background luminescence	1. High intrinsic luciferase activity in cells. 2. Reagent contamination.	1. Ensure a "cells only" control is included to determine baseline luminescence. 2. Use fresh, high-quality luciferase assay reagents.
Low signal-to-noise ratio	1. Low pseudovirus titer. 2. Suboptimal infection conditions. 3. Inefficient luciferase expression.	1. Titer the pseudovirus stock to determine the optimal dilution for a robust signal.[6][7] 2. Optimize incubation times and the concentration of polybrene.[8] 3. Ensure the reporter plasmid is functioning correctly.
High variability between replicates	1. Uneven cell seeding. 2. Inaccurate pipetting. 3. Edge effects in the plate.	1. Ensure a single-cell suspension and uniform seeding of cells in the microplate. 2. Use calibrated pipettes and proper pipetting techniques. 3. Avoid using the outer wells of the plate, or fill them with sterile media to minimize evaporation.

Guide 3: Distinguishing Antiviral Activity from Cytotoxicity

Problem	Possible Cause(s)	Troubleshooting Steps
Potent "antiviral" activity observed, but cytotoxicity is also high.	1. The compound is generally cytotoxic, leading to a reduction in viable host cells for viral replication.[9]	1. Perform a cytotoxicity assay (e.g., MTT, MTS, or resazurin) in parallel with the antiviral assay using the same cell line, compound concentrations, and incubation times.[10] 2. Calculate the Selectivity Index (SI = CC50 / IC50). A higher SI value indicates a more specific antiviral effect. 3. If the IC50 and CC50 values are very close, the observed "antiviral" effect is likely due to cytotoxicity.
Inconsistent cytotoxicity results.	1. Compound interferes with the cytotoxicity assay readout. 2. Cell density is not optimal.	1. For colorimetric assays like MTT, some compounds can directly reduce the tetrazolium salt, leading to a false viability signal. Run a compound-only control in cell-free media. 2. Ensure that cells are in the exponential growth phase and seeded at the recommended density for the specific assay.

Experimental Protocols

Protocol 1: Liposome Leakage Assay (Carboxyfluorescein-based)

This protocol is adapted from established methods for assessing membrane disruption.[11][12]

• Liposome Preparation:

  • Prepare a lipid film by dissolving a suitable lipid mixture (e.g., POPC:POPG 3:1 molar ratio) in chloroform, followed by evaporation under a stream of nitrogen and overnight drying under vacuum.

  • Hydrate the lipid film with a solution of 50 mM carboxyfluorescein in a suitable buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4) to form multilamellar vesicles.

  • Subject the vesicle suspension to five freeze-thaw cycles using liquid nitrogen and a warm water bath.

  • Extrude the suspension 21 times through a 100 nm polycarbonate membrane using a mini-extruder to form large unilamellar vesicles (LUVs).

  • Remove unencapsulated carboxyfluorescein by passing the LUV suspension through a Sephadex G-50 size-exclusion column, eluting with the same buffer used for hydration.

• Leakage Assay:

  • Dilute the purified liposome suspension in the assay buffer in a 96-well black, clear-bottom plate.

  • Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in the assay buffer.

  • Add the compound dilutions to the wells containing the liposomes. Include a vehicle control (e.g., DMSO) and a positive control for 100% leakage (e.g., 0.1% Triton X-100).

  • Monitor the fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~520 nm over time using a plate reader.

  • Calculate the percentage of leakage relative to the positive control.

Protocol 2: SARS-CoV-2 Pseudovirus Neutralization Assay (Luciferase-based)

This protocol is a standard method for assessing inhibitors of viral entry.[8][13][14]

• Cell Seeding:

  • Seed 293T-ACE2 cells in a 96-well white, clear-bottom plate at a density of 1-2 x 10^4 cells per well and incubate overnight.

• Compound and Virus Preparation:

  • Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in cell culture medium.

  • Dilute the SARS-CoV-2 spike-pseudotyped luciferase reporter virus to a predetermined titer that gives a robust signal.

  • In a separate plate, mix equal volumes of the compound dilutions and the diluted pseudovirus. Incubate for 1 hour at 37°C. Include a virus-only control and a cells-only control.

• Infection:

  • Remove the culture medium from the seeded cells and add the compound-virus mixtures.

  • Incubate for 48-72 hours at 37°C.

• Luciferase Assay:

  • Remove the supernatant and lyse the cells according to the manufacturer's instructions for your luciferase assay system.

  • Add the luciferase substrate and measure the luminescence using a plate reader.

  • Calculate the percentage of neutralization relative to the virus-only control.

Protocol 3: MTT Cytotoxicity Assay

This is a widely used colorimetric assay to assess cell viability.[15]

• Cell Seeding:

  • Seed the desired host cell line (e.g., Vero E6 or 293T-ACE2) in a 96-well plate at an appropriate density and incubate overnight.

• Compound Treatment:

  • Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in cell culture medium.

  • Remove the existing medium from the cells and add the compound dilutions. Include a vehicle control and a positive control for cell death (e.g., a high concentration of a known cytotoxic compound).

  • Incubate for the same duration as your antiviral assay (e.g., 48-72 hours).

• MTT Assay:

  • Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at ~570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

Visualizations

Caption: SARS-CoV-2 entry pathway and the inhibitory action of SARS-CoV-2-IN-30.

Caption: A logical workflow for troubleshooting unexpected experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. biotium.com [biotium.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. promega.de [promega.de]
• 8. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Understanding Cytotoxicity - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. Liposome dye leakage [bio-protocol.org]
• 12. Liposome leakage and increased cellular permeability induced by guanidine-based oligomers: effects of liposome composition on liposome leakage and hum ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05478C [pubs.rsc.org]
• 13. protocols.io [protocols.io]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. MTT colorimetric assay system for the screening of anti-orthomyxo- and anti-paramyxoviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing SARS-CoV-2-IN-30 Disodium Concentration in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of SARS-CoV-2-IN-30 disodium (B8443419) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is SARS-CoV-2-IN-30 disodium and what is its mechanism of action?

SARS-CoV-2-IN-30 disodium is a "molecular tweezer," a two-armed diphosphate (B83284) ester with a benzene (B151609) system. Its primary antiviral mechanism of action is the disruption of the viral envelope. It achieves this by forming inclusion complexes with lipid head groups within the viral membrane, which increases the surface tension of the membrane, leading to its disruption and inactivation of the virus.[1][2]

Q2: What is the recommended starting concentration range for SARS-CoV-2-IN-30 disodium in cell culture?

Based on available data, a starting concentration range of 0.1 µM to 15 µM is recommended for in vitro antiviral and cytotoxicity assays. The half-maximal inhibitory concentration (IC50) against SARS-CoV-2 activity has been reported to be as low as 0.6 µM, while the IC50 for the inhibition of spike pseudoparticle transduction is around 6.9 µM.[1][3]

Q3: In which cell lines has SARS-CoV-2-IN-30 disodium been tested?

SARS-CoV-2-IN-30 disodium has been reported to be effective in Caco-2 cells, a human colorectal adenocarcinoma cell line commonly used for modeling the intestinal epithelium.[3] It is advisable to perform dose-response experiments in any new cell line to be tested.

Q4: What is the known cytotoxicity of SARS-CoV-2-IN-30 disodium?

In Caco-2 cells, SARS-CoV-2-IN-30 disodium has shown low cytotoxicity, with a half-maximal cytotoxic concentration (CC50) of 106.1 µM.[3] This provides a favorable therapeutic window when compared to its effective antiviral concentrations. However, cytotoxicity should always be determined empirically in the specific cell line and assay conditions being used.

Troubleshooting Guides

Issue 1: Low or No Antiviral Activity Observed

Possible Cause	Troubleshooting Step
Suboptimal Compound Concentration	Perform a dose-response experiment with a wider concentration range (e.g., 0.01 µM to 50 µM) to determine the optimal effective concentration for your specific virus strain and cell line.
Compound Instability or Degradation	Prepare fresh stock solutions of SARS-CoV-2-IN-30 disodium for each experiment. Avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or as recommended by the supplier.
Incorrect Viral Titer	Ensure the viral titer used for infection is accurate and consistent. A high multiplicity of infection (MOI) may overcome the inhibitory effect of the compound. Perform a fresh viral titration before conducting antiviral assays.
Inappropriate Incubation Time	Optimize the incubation time of the compound with the virus and/or cells. An incubation time of 2 hours has been reported for viral inactivation prior to infection.[3] For treatment post-infection, a time-course experiment may be necessary.
Cell Line Insensitivity	The mechanism of viral entry and replication can vary between cell lines. Consider testing the compound in other relevant cell lines for SARS-CoV-2 research, such as Vero E6 or Calu-3.

Issue 2: High Cytotoxicity Observed

Possible Cause	Troubleshooting Step
Incorrect Compound Concentration	Verify the dilution calculations and the concentration of the stock solution. Perform a cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo) with a broad range of concentrations to accurately determine the CC50 in your cell line.
Solvent Toxicity	If using a solvent like DMSO to dissolve the compound, ensure the final concentration in the cell culture medium is non-toxic (typically ≤ 0.5%). Run a solvent-only control to assess its effect on cell viability.
High Cell Seeding Density	Over-confluent cells can be more susceptible to stress and toxic compounds. Optimize the cell seeding density to ensure cells are in the exponential growth phase during the experiment.[4]
Extended Exposure Time	Reduce the incubation time of the compound with the cells. A shorter exposure may be sufficient for antiviral activity while minimizing cytotoxicity.
Off-Target Effects	Molecular tweezers can potentially interact with cellular components other than the viral envelope. If high cytotoxicity persists at effective antiviral concentrations, consider investigating potential off-target effects through further molecular assays.

Issue 3: Poor Solubility or Precipitation of the Compound in Culture Medium

Possible Cause	Troubleshooting Step
Low Aqueous Solubility	While the disodium salt form is designed for improved solubility, precipitation can still occur. Prepare a high-concentration stock solution in an appropriate solvent (e.g., sterile water or DMSO) and then dilute it to the final working concentration in pre-warmed cell culture medium.
Interaction with Media Components	Components in the cell culture medium, such as proteins in fetal bovine serum (FBS), may interact with the compound and cause precipitation. Try reducing the serum concentration during the treatment period, if permissible for your cell line and assay.
Incorrect pH of the Medium	Ensure the pH of the cell culture medium is within the optimal range (typically 7.2-7.4). pH variations can affect the solubility of charged molecules.

Quantitative Data Summary

Parameter	Value	Cell Line	Assay
IC50 (SARS-CoV-2 activity)	0.6 µM	Caco-2	Viral Inactivation Assay
IC50 (Spike pseudoparticle transduction)	6.9 µM	Caco-2	Pseudovirus Entry Assay
CC50	106.1 µM	Caco-2	Cytotoxicity Assay
EC50 (Liposomal membrane disruption)	6.9 µM	N/A	Liposome Disruption Assay

Note: IC50 (Half-maximal Inhibitory Concentration), CC50 (Half-maximal Cytotoxic Concentration), EC50 (Half-maximal Effective Concentration). Data sourced from[1][3].

Experimental Protocols

Protocol 1: Determination of Antiviral Activity (Plaque Reduction Neutralization Test - PRNT)

Objective: To determine the concentration of SARS-CoV-2-IN-30 disodium required to reduce the number of viral plaques by 50% (PRNT50).

Materials:

• Vero E6 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Infection medium (e.g., DMEM with 2% FBS)

• SARS-CoV-2 virus stock of known titer

• SARS-CoV-2-IN-30 disodium

• 12-well or 24-well tissue culture plates

• Overlay medium (e.g., 1.2% Avicel in 2x DMEM)

• Crystal violet staining solution (0.1% crystal violet in 20% methanol)

• Formalin (10% in PBS) for fixation

Procedure:

• Cell Seeding: Seed Vero E6 cells in 12-well or 24-well plates at a density that will result in a confluent monolayer on the day of infection (e.g., 1.5 x 10^5 cells/well for a 24-well plate).[5] Incubate overnight at 37°C with 5% CO2.

• Compound Preparation: Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in infection medium.

• Virus-Compound Incubation: Mix an equal volume of the diluted compound with a known amount of SARS-CoV-2 virus (to yield 50-100 plaques per well). Incubate the mixture for 1-2 hours at 37°C.

• Infection: Remove the growth medium from the confluent Vero E6 cell monolayers and wash once with PBS. Inoculate the cells with the virus-compound mixture. Incubate for 1 hour at 37°C, gently rocking the plates every 15 minutes.

• Overlay: After the incubation period, remove the inoculum and add the overlay medium to each well.[6][7]

• Incubation: Incubate the plates at 37°C with 5% CO2 for 48-72 hours, or until visible plaques are formed.

• Fixation and Staining: Carefully remove the overlay and fix the cells with 10% formalin for at least 30 minutes. After fixation, remove the formalin and stain the cells with crystal violet solution for 15-20 minutes.

• Plaque Counting: Gently wash the plates with water and allow them to dry. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus-only control. Determine the PRNT50 value by plotting the percentage of plaque reduction against the compound concentration.

Protocol 2: Determination of Cytotoxicity (MTT Assay)

Objective: To determine the concentration of SARS-CoV-2-IN-30 disodium that reduces the viability of cultured cells by 50% (CC50).

Materials:

• Calu-3 or other suitable cell line

• Complete growth medium

• SARS-CoV-2-IN-30 disodium

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1.5 x 10^5 cells/well for Calu-3 cells in a 24-well plate, adjust for 96-well format) and incubate overnight.[8]

• Compound Treatment: Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in complete growth medium. Remove the old medium from the cells and add the compound dilutions. Include wells with medium only (blank) and cells with medium but no compound (vehicle control).

• Incubation: Incubate the plate for a period that corresponds to the duration of your antiviral assay (e.g., 48-72 hours) at 37°C with 5% CO2.

• MTT Addition: Add MTT solution to each well (typically 10% of the culture volume) and incubate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the absorbance of the blank wells from all other readings. Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Determine the CC50 value by plotting the percentage of cell viability against the compound concentration.[4]

Visualizations

Caption: Workflow for screening antiviral compounds.

Caption: SARS-CoV-2 entry and inhibition pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 4. Preliminary Studies on Validation of Calu-3 Cell Line as a Model for Screening Respiratory Mucosa Irritation and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ecdc.europa.eu [ecdc.europa.eu]
• 6. Influenza virus plaque assay [protocols.io]
• 7. Viral Concentration Determination Through Plaque Assays: Using Traditional and Novel Overlay Systems [jove.com]
• 8. assets.fishersci.com [assets.fishersci.com]

Technical Support Center: SARS-CoV-2-IN-30 Disodium

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using SARS-CoV-2-IN-30 disodium (B8443419). The information aims to address common solubility and experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is SARS-CoV-2-IN-30 disodium and what is its mechanism of action?

A1: SARS-CoV-2-IN-30 disodium is a two-armed diphosphate (B83284) ester that functions as a molecular tweezer.[1][2][3] It exhibits antiviral activity by targeting the SARS-CoV-2 virus. Its mechanism involves the disruption of the liposomal membrane, with an EC50 value of 6.9 μM.[1][2] It has shown inhibitory effects on SARS-CoV-2 activity and spike pseudoparticle transduction with IC50 values of 0.6 μM and 6.9 μM, respectively.[1][2]

Q2: In what solvents is SARS-CoV-2-IN-30 disodium soluble?

A2: As a disodium salt, SARS-CoV-2-IN-30 is expected to have some aqueous solubility. However, for cell-based assays, it is often recommended to first dissolve the compound in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) to create a concentrated stock solution.[2] Further dilutions can then be made in aqueous buffers or cell culture media. If solubility issues persist in DMSO, trying other solvents like water, ethanol, or DMF in small test amounts is suggested to avoid sample loss.[2]

Q3: What is the recommended storage condition for SARS-CoV-2-IN-30 disodium?

A3: For long-term storage, it is recommended to store the powdered form of SARS-CoV-2-IN-30 disodium at -20°C for up to 3 years. For shorter periods, it can be stored at 4°C for up to 2 years. Once dissolved in a solvent, stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Troubleshooting Guide: Solubility Issues

Issue 1: Precipitate forms when preparing a stock solution in DMSO.

• Possible Cause: The concentration of the compound exceeds its solubility limit in DMSO at room temperature.

• Troubleshooting Steps:

  • Gentle Warming: Gently warm the solution to 37°C for a short period (5-10 minutes) with intermittent vortexing. This can help increase the solubility.

  • Sonication: Use a sonicator bath for 5-10 minutes to aid in dissolution.

  • Lower Concentration: Prepare a less concentrated stock solution. It is often better to have a clear, lower concentration stock than a saturated, precipitating one.

Issue 2: Precipitate forms when diluting the DMSO stock solution into aqueous buffer or cell culture medium.

• Possible Cause: The compound is "crashing out" of the solution due to the change in solvent polarity. This is a common issue when diluting a concentrated DMSO stock into an aqueous environment.

• Troubleshooting Steps:

  • Increase Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution is sufficient to maintain solubility, but not high enough to cause cellular toxicity. Many cell lines can tolerate up to 0.5% DMSO.

  • Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. For example, first, dilute the DMSO stock into a small volume of PBS or serum-free media, vortex gently, and then add this intermediate dilution to the final volume of media.

  • Pre-warm the Medium: Adding the compound to a pre-warmed (37°C) medium can sometimes prevent precipitation.

  • pH Adjustment: The pH of the final solution can influence the solubility of the compound. Ensure the pH of your buffer or medium is within the optimal range for both the compound and your cells.

Quantitative Solubility Data

The following table summarizes typical solubility data for compounds similar to SARS-CoV-2-IN-30 disodium. Note: This data is for illustrative purposes and may not be exact for this specific compound. Empirical testing is recommended.

Solvent	Concentration (mM)	Temperature (°C)	Observations
DMSO	50	25	Clear solution
DMSO	100	25	Suspension, requires warming
Water	1	25	Sparingly soluble
PBS (pH 7.4)	5	25	May require sonication
Ethanol	10	25	Soluble

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh out the required amount of SARS-CoV-2-IN-30 disodium powder in a sterile microcentrifuge tube.

• Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Dissolve: Vortex the tube for 1-2 minutes. If the compound does not fully dissolve, proceed with gentle warming (37°C) and/or sonication as described in the troubleshooting guide.

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• Thaw Stock Solution: Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

• Pre-warm Medium: Pre-warm the cell culture medium to 37°C.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in a small volume of serum-free medium or PBS. For example, to prepare a 100 µM working solution, you could dilute the 10 mM stock 1:10 in serum-free medium first.

• Final Dilution: Add the intermediate dilution (or the stock solution directly if not using an intermediate step) to the final volume of pre-warmed cell culture medium to achieve the desired final concentration. Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%).

• Mix Gently: Gently mix the final working solution by inverting the tube or pipetting up and down. Avoid vigorous vortexing which can cause protein denaturation in media containing serum.

• Immediate Use: Use the freshly prepared working solution immediately for your experiment.

Visualizations

Caption: Troubleshooting workflow for solubility issues with SARS-CoV-2-IN-30 disodium.

Caption: Proposed mechanism of action for SARS-CoV-2-IN-30 disodium.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 3. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]

Technical Support Center: Stability Assay for SARS-CoV-2-IN-30 Disodium in Solution

Disclaimer: The compound "SARS-CoV-2-IN-30 disodium" is used as a representative example for the purpose of this guide. The protocols and data presented are generalized for a hypothetical small molecule inhibitor of SARS-CoV-2 and should be adapted and validated for any specific compound.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing stability assays for small molecule inhibitors of SARS-CoV-2, such as SARS-CoV-2-IN-30 disodium (B8443419), in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of SARS-CoV-2-IN-30 disodium in solution?

A1: The stability of small molecule compounds like SARS-CoV-2-IN-30 disodium in solution can be influenced by several factors:

• pH: The acidity or alkalinity of the solution can catalyze hydrolytic degradation, especially if the molecule contains susceptible functional groups like esters or amides.

• Temperature: Elevated temperatures generally accelerate the rate of chemical degradation.[1]

• Light: Exposure to UV or visible light can induce photolytic degradation in light-sensitive compounds.

• Oxidation: The presence of dissolved oxygen or oxidizing agents can lead to oxidative degradation of the compound.

• Solution Composition: The type of buffer, presence of co-solvents, and concentration of other excipients can impact the solubility and stability of the compound.[2]

Q2: How should I prepare stock solutions of SARS-CoV-2-IN-30 disodium for stability studies?

A2: It is recommended to prepare a high-concentration stock solution in an appropriate organic solvent where the compound is highly soluble and stable, such as DMSO. This stock solution can then be diluted into the aqueous buffers for the stability assay. Always use high-purity, anhydrous solvents to minimize degradation.

Q3: What are the recommended storage conditions for SARS-CoV-2-IN-30 disodium stock solutions?

A3: For long-term storage, it is generally advisable to store stock solutions at -20°C or -80°C in tightly sealed vials to prevent solvent evaporation and moisture absorption. For short-term use, refrigeration at 2-8°C may be sufficient, but this should be validated with stability data. Avoid repeated freeze-thaw cycles, which can degrade the compound.

Q4: What is a forced degradation study and why is it necessary for SARS-CoV-2-IN-30 disodium?

A4: A forced degradation study, or stress testing, involves exposing the drug substance to conditions more severe than accelerated stability testing.[3] This is done to identify potential degradation products and establish degradation pathways.[3] According to ICH guidelines, this helps in developing and validating a stability-indicating analytical method.[4][5]

Experimental Protocols

Protocol 1: Preliminary Stability Assessment of SARS-CoV-2-IN-30 Disodium in Aqueous Buffer

This protocol outlines a general method to quickly assess the stability of SARS-CoV-2-IN-30 disodium in a specific aqueous buffer.

Materials:

• SARS-CoV-2-IN-30 disodium

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Aqueous buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4)

• HPLC or LC-MS system

• Calibrated analytical balance and pH meter

• Incubators set at desired temperatures

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of SARS-CoV-2-IN-30 disodium in 100% DMSO.

• Working Solution Preparation: Dilute the stock solution with the aqueous buffer to a final concentration of 100 µM. The final concentration of DMSO should be kept low (e.g., <1%) to minimize its effect on the assay.

• Incubation: Aliquot the working solution into multiple vials. Incubate the vials at different temperatures (e.g., 4°C, 25°C, and 37°C).

• Time Points: Analyze the samples at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Analysis: At each time point, inject an aliquot of the solution into a validated HPLC or LC-MS system to determine the concentration of the parent compound.

Protocol 2: Forced Degradation Study of SARS-CoV-2-IN-30 Disodium

This protocol is designed to identify potential degradation products under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: Incubate the compound in 0.1 N HCl at 60°C.

• Base Hydrolysis: Incubate the compound in 0.1 N NaOH at 60°C.

• Oxidative Degradation: Treat the compound with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

• Photolytic Degradation: Expose the compound in solution to a calibrated light source (e.g., UV and visible light).

Procedure:

• Prepare solutions of SARS-CoV-2-IN-30 disodium under the stress conditions mentioned above.

• Incubate the solutions for a specified period (e.g., 24 hours), taking samples at intermediate time points.

• Neutralize the acidic and basic samples before analysis.

• Analyze all samples by a validated stability-indicating HPLC or LC-MS method to separate the parent drug from any degradation products.

Troubleshooting Guides

Problem	Possible Cause(s)	Recommended Solution(s)
Unexpectedly rapid degradation of SARS-CoV-2-IN-30 disodium	Incorrect pH of the buffer. Contaminated buffer or solvent. Temperature fluctuations in the incubator.	Verify the pH of all buffers before use. Prepare fresh buffers and use high-purity solvents. Monitor and record incubator temperatures regularly.
Precipitation of the compound from the solution	Poor aqueous solubility of the compound. Exceeding the solubility limit.	Decrease the final concentration of the compound. Use a co-solvent (e.g., ethanol, PEG) if compatible with the assay. Adjust the pH of the buffer to enhance solubility if the compound is ionizable.
Inconsistent retention times in HPLC analysis	Changes in mobile phase composition. Fluctuations in column temperature. Column degradation.	Prepare fresh mobile phase daily and ensure proper mixing. Use a column oven to maintain a consistent temperature.[6] Replace the column if it has exceeded its lifetime.[7]
Appearance of ghost peaks in the chromatogram	Contamination in the mobile phase or injector. Carryover from previous injections.	Use HPLC-grade solvents and fresh mobile phase. Implement a robust injector wash protocol. Run blank injections to identify the source of contamination.
Poor peak shape (tailing or fronting) in HPLC	Secondary interactions with the stationary phase. Column overload. Mismatch between injection solvent and mobile phase.	Use a high-purity silica (B1680970) column. Add a competing base like triethylamine (B128534) (TEA) to the mobile phase if appropriate.[8] Reduce the injection volume or sample concentration. Dissolve the sample in the mobile phase whenever possible.

Data Presentation

Table 1: Stability of SARS-CoV-2-IN-30 Disodium in PBS (pH 7.4) at Different Temperatures

Time (hours)	Remaining Compound at 4°C (%)	Remaining Compound at 25°C (%)	Remaining Compound at 37°C (%)
0	100.0	100.0	100.0
2	99.8	98.5	95.2
4	99.6	97.1	90.8
8	99.2	94.3	82.1
24	98.5	85.6	65.4
48	97.8	75.2	48.9

Table 2: Summary of Forced Degradation Studies for SARS-CoV-2-IN-30 Disodium

Stress Condition	% Degradation	Number of Degradants
0.1 N HCl, 60°C, 24h	15.2	2
0.1 N NaOH, 60°C, 24h	28.7	3
3% H₂O₂, RT, 24h	12.5	1
Dry Heat, 80°C, 48h	5.8	1
Photolytic, 24h	18.9	2

Mandatory Visualizations

Figure 1. Experimental workflow for the stability assay of SARS-CoV-2-IN-30 disodium.

Figure 2. Simplified signaling pathway of SARS-CoV-2 entry and the potential mechanism of action for an entry inhibitor.

References

• 1. Biologics vs. Small Molecules, What’s the Difference for Stability Testing? %%sep%% - BA Sciences [basciences.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 7. hplc.eu [hplc.eu]
• 8. HPLC Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: SARS-CoV-2-IN-30 Disodium In Vitro Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing SARS-CoV-2-IN-30 disodium (B8443419) in vitro. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to enhance the efficacy of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is SARS-CoV-2-IN-30 disodium and what is its mechanism of action?

A1: SARS-CoV-2-IN-30 disodium is a two-armed diphosphate (B83284) ester featuring a benzene (B151609) system, which acts as a "molecular tweezer."[1][2] Its primary antiviral mechanism is the disruption of the viral envelope.[1][3][4] The tweezer-like structure is thought to interact with lipid head groups, particularly sphingomyelin (B164518) which is enriched in viral membranes, leading to increased surface tension and subsequent disruption of the viral envelope's integrity.[3][5] This action abrogates the infectivity of enveloped viruses like SARS-CoV-2.[4]

Q2: What are the reported in vitro efficacy values for SARS-CoV-2-IN-30 disodium?

A2: SARS-CoV-2-IN-30 disodium has demonstrated potent antiviral activity in vitro. Key efficacy values are summarized in the table below.

Assay Type	Target	Cell Line	IC50 / EC50	CC50
SARS-CoV-2 Activity	Live Virus	Caco-2	0.6 µM[1][6]	106.1 µM[6]
Spike Pseudoparticle Transduction	Viral Entry	Caco-2	6.9 µM[1][6]	106.1 µM[6]
Liposomal Membrane Disruption	Viral Envelope Mimic	N/A	6.9 µM[1][6]	N/A

Q3: How should I prepare and store SARS-CoV-2-IN-30 disodium for in vitro experiments?

A3: For in vitro use, SARS-CoV-2-IN-30 disodium can typically be dissolved in DMSO.[6] It is recommended to prepare a high-concentration stock solution in DMSO and then dilute it to the final desired concentration in your cell culture medium. For storage, the powder form is stable for years at -20°C. In solvent, it is recommended to store at -80°C for up to 6 months.[6] Always refer to the manufacturer's specific instructions for the lot you are using.

Q4: In which cell lines has SARS-CoV-2-IN-30 disodium been tested?

A4: The primary cell line reported for testing the anti-SARS-CoV-2 activity of this compound is the Caco-2 cell line, which is derived from human colorectal adenocarcinoma and can model the intestinal epithelial barrier.[6][7]

Troubleshooting Guide

Issue 1: Higher than expected IC50 values in my SARS-CoV-2 activity assay.

• Possible Cause 1: Compound Solubility.

  • Troubleshooting Step: Ensure complete dissolution of the compound in DMSO before further dilution in aqueous media. Visually inspect the stock solution for any precipitates. Consider gentle warming or vortexing to aid dissolution. For final dilutions in cell culture media, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Possible Cause 2: Compound Stability.

  • Troubleshooting Step: Prepare fresh dilutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[6]

• Possible Cause 3: Cell Health and Confluency.

  • Troubleshooting Step: Ensure your Caco-2 cells are healthy, within a low passage number, and at the optimal confluency for infection at the time of the experiment. Over-confluent or stressed cells can exhibit altered susceptibility to viral infection.[8]

• Possible Cause 4: Viral Titer.

  • Troubleshooting Step: Verify the titer of your SARS-CoV-2 stock. An inaccurate viral titer can lead to a multiplicity of infection (MOI) that is too high, potentially overwhelming the inhibitory effect of the compound.

Issue 2: Inconsistent results in the spike pseudoparticle transduction assay.

• Possible Cause 1: Low Transduction Efficiency.

  • Troubleshooting Step: Optimize the production of your spike-pseudotyped lentiviral or retroviral particles. Ensure efficient transfection of producer cells (e.g., HEK293T) with the necessary plasmids (lentiviral backbone, spike protein expression plasmid, and packaging plasmids).[9][10][11][12] Confirm the expression of the spike protein on your pseudovirions.

• Possible Cause 2: Target Cell Line Suitability.

  • Troubleshooting Step: Ensure your target cells (e.g., HEK293T) are engineered to express the SARS-CoV-2 receptor, ACE2, and potentially co-factors like TMPRSS2, to allow for efficient entry of the spike-pseudotyped particles.[9][13]

• Possible Cause 3: Reagent Quality.

  • Troubleshooting Step: Use high-quality plasmids and transfection reagents. The quality and purity of the spike protein expression plasmid are critical for producing functional pseudovirions.

Issue 3: High background signal in the liposomal membrane disruption assay.

• Possible Cause 1: Liposome (B1194612) Instability.

  • Troubleshooting Step: Ensure the liposomes are properly prepared and stable in the assay buffer. The lipid composition should mimic that of the viral envelope. Control experiments without the compound should show minimal dye leakage.

• Possible Cause 2: Assay Buffer Composition.

  • Troubleshooting Step: The pH and ionic strength of the assay buffer can affect both liposome stability and the activity of the compound. Optimize the buffer conditions to ensure a stable baseline fluorescence before the addition of the compound.

Experimental Protocols

SARS-CoV-2 Spike Pseudoparticle Transduction Assay

This assay measures the ability of SARS-CoV-2-IN-30 disodium to inhibit the entry of pseudotyped viral particles expressing the SARS-CoV-2 spike protein into target cells.

Materials:

• HEK293T cells (for pseudovirus production and as target cells)

• Lentiviral or retroviral packaging system plasmids

• Plasmid expressing SARS-CoV-2 Spike protein

• Plasmid for a reporter gene (e.g., Luciferase or GFP)

• Transfection reagent

• HEK293T cells engineered to express human ACE2 (293T-ACE2)

• SARS-CoV-2-IN-30 disodium

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Luciferase assay reagent (if using luciferase reporter)

Methodology:

• Pseudovirus Production:

  • Co-transfect HEK293T cells with the lentiviral/retroviral packaging plasmids, the spike protein expression plasmid, and the reporter gene plasmid using a suitable transfection reagent.

  • Incubate for 48-72 hours.

  • Harvest the cell culture supernatant containing the pseudotyped viral particles.

  • Filter the supernatant through a 0.45 µm filter to remove cell debris.

  • Titer the pseudovirus stock on 293T-ACE2 cells to determine the appropriate dilution for the assay.

• Neutralization Assay:

  • Seed 293T-ACE2 cells in a 96-well plate.

  • On the day of the assay, prepare serial dilutions of SARS-CoV-2-IN-30 disodium in cell culture medium.

  • Incubate the diluted compound with a fixed amount of pseudovirus for 1 hour at 37°C.

  • Add the compound-virus mixture to the 293T-ACE2 cells.

  • Incubate for 48-72 hours.

  • Measure the reporter gene expression (e.g., luciferase activity or GFP-positive cells).

  • Calculate the IC50 value by plotting the percentage of inhibition against the compound concentration.

Liposomal Membrane Disruption Assay

This assay assesses the direct effect of SARS-CoV-2-IN-30 disodium on the integrity of lipid bilayers, mimicking the viral envelope.

Materials:

• Lipids (e.g., a mixture mimicking the viral envelope composition)

• Fluorescent dye (e.g., carboxyfluorescein) at a self-quenching concentration

• Size-exclusion chromatography column

• Fluorometer

• SARS-CoV-2-IN-30 disodium

• Assay buffer

Methodology:

• Liposome Preparation:

  • Prepare large unilamellar vesicles (LUVs) encapsulating a high concentration of a fluorescent dye.

  • Remove unencapsulated dye using a size-exclusion chromatography column.

• Disruption Assay:

  • Dilute the liposome suspension in the assay buffer in a 96-well plate.

  • Add serial dilutions of SARS-CoV-2-IN-30 disodium to the wells.

  • Monitor the increase in fluorescence over time using a fluorometer. The disruption of the liposomal membrane leads to the release and dilution of the dye, resulting in de-quenching and an increase in fluorescence.

  • A positive control (e.g., a detergent like Triton X-100) should be used to determine the maximum fluorescence signal (100% disruption).

  • Calculate the EC50 value, which is the concentration of the compound that causes 50% of the maximum dye release.[14]

Visualizations

Caption: Mechanism of SARS-CoV-2-IN-30 disodium action.

Caption: General workflow for in vitro antiviral assay.

References

• 1. Molecular tweezers – a new class of potent broad-spectrum antivirals against enveloped viruses - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC06737K [pubs.rsc.org]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 7. Preferential apical infection of Caco-2 intestinal cell monolayers by SARS-CoV-2 is associated with damage to cellular barrier integrity: Implications for the pathophysiology of COVID-19 | PLOS One [journals.plos.org]
• 8. Frontiers | Choosing a cellular model to study SARS-CoV-2 [frontiersin.org]
• 9. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protocol and Reagents for Pseudotyping Lentiviral Particles with SARS-CoV-2 Spike Protein for Neutralization Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Generation of SARS-CoV-2 Spike Pseudotyped Virus for Viral Entry and Neutralization Assays: A 1-Week Protocol [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: SARS-CoV-2-IN-30 Disodium

This technical support center provides information and guidance for researchers and drug development professionals working with SARS-CoV-2-IN-30 disodium (B8443419). The content addresses potential questions and troubleshooting scenarios related to its mechanism of action and the assessment of potential off-target effects during preclinical development.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for SARS-CoV-2-IN-30 disodium?

A1: SARS-CoV-2-IN-30 disodium is described as a two-armed diphosphate (B83284) ester with a benzene (B151609) system that functions as a molecular tweezer.[1][2] Its primary antiviral mechanism is believed to be the disruption of liposomal membranes.[1] This is supported by its demonstrated ability to induce liposomal membrane disruption with an EC50 value of 6.9 μM.[1]

Q2: What is the reported antiviral potency of SARS-CoV-2-IN-30 disodium?

A2: The compound has shown antiviral activity against SARS-CoV-2 with an IC50 of 0.6 μM.[1] It also inhibits spike pseudoparticle transduction with an IC50 of 6.9 μM.[1]

Q3: Is there any published data on the off-target effects or kinase profile of SARS-CoV-2-IN-30 disodium?

A3: Currently, there is no publicly available information detailing the specific off-target effects or a broad kinase screening profile for SARS-CoV-2-IN-30 disodium. Drug discovery programs for other SARS-CoV-2 inhibitors have often involved screening small molecule libraries against various protein kinases to identify cellular signaling pathways critical for viral replication.[3][4][5] Compounds targeting pathways such as mTOR-PI3K-AKT, ABL-BCR/MAPK, and DNA-Damage Response have been identified as having anti-SARS-CoV-2 activity.[4][5] Researchers should consider that off-target effects are a possibility for any novel small molecule and should be investigated.

Q4: What are general considerations for potential off-target effects of novel antiviral compounds?

A4: Many antiviral candidates, particularly those targeting host-cell processes, may have off-target effects.[6] For instance, some agents are identified as lysosomotropic, meaning they are lipophilic weak bases that can interfere with viral replication through non-specific effects on acidic organelles like endosomes and lysosomes, rather than acting on a specific pharmacological target.[6][7] It is crucial to distinguish between on-target (acting on the intended molecule) and off-target (acting on other molecules) effects to understand the therapeutic window and potential side effects of a new drug candidate.[6]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
High cellular toxicity at concentrations near the antiviral EC50.	The compound may be acting via a non-specific mechanism, such as broad membrane disruption, or it may have significant off-target effects on essential cellular pathways.	1. Perform a comprehensive cytotoxicity assay panel across multiple cell lines (e.g., Vero-E6, A549-ACE2, Calu-3) to determine the CC50 (50% cytotoxic concentration). 2. Calculate the Selectivity Index (SI = CC50 / EC50). A low SI value indicates a narrow therapeutic window. 3. Investigate the mechanism of cell death (apoptosis vs. necrosis).
Inconsistent antiviral activity across different cell lines.	1. The compound's primary target or mechanism of action may be dependent on cell-type-specific factors. 2. Differences in compound metabolism or cell permeability between cell lines.	1. Confirm the expression of key host factors relevant to the proposed mechanism in each cell line. 2. Evaluate the expression of drug transporters that might cause differential efflux of the compound.
Unexpected phenotypic changes in cells treated with the compound (e.g., altered morphology, cell cycle arrest).	The compound is likely engaging with off-target cellular proteins, potentially kinases or other signaling molecules, leading to unintended pathway modulation.	1. Perform a broad kinase screen to identify potential off-target kinases. 2. Utilize transcriptomic (RNA-seq) or proteomic analyses to identify dysregulated cellular pathways. 3. Use lower, non-toxic concentrations of the compound for these profiling experiments to isolate specific pathway effects from general toxicity.

Summary of Known Quantitative Data

Parameter	Value	Assay Type
IC50 vs. SARS-CoV-2 Activity	0.6 μM	Cell-based viral replication assay
IC50 vs. Spike Pseudoparticle Transduction	6.9 μM	Pseudovirus entry assay
EC50 for Liposomal Membrane Disruption	6.9 μM	Liposome disruption assay

Experimental Protocols

General Protocol: Kinase Profiling Assay

This is a generalized protocol for assessing the off-target effects of a test compound against a panel of protein kinases.

Objective: To identify unintended kinase targets of SARS-CoV-2-IN-30 disodium.

Materials:

• Test compound (SARS-CoV-2-IN-30 disodium)

• Recombinant human kinases (commercial panel)

• Appropriate kinase-specific peptide substrates

• ATP (Adenosine triphosphate)

• Kinase assay buffer

• ADP-Glo™ Kinase Assay kit (or similar)

• Multi-well plates (e.g., 384-well)

• Plate reader with luminescence detection

Methodology:

• Prepare a dilution series of the test compound in DMSO. A common screening concentration is 1 µM or 10 µM.

• In a multi-well plate, add the kinase, the peptide substrate, and the test compound or vehicle control (DMSO).

• Initiate the kinase reaction by adding ATP. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and measure the amount of ADP produced using a detection reagent (e.g., ADP-Glo™). The luminescent signal is proportional to kinase activity.

• Calculate the percent inhibition of kinase activity by the test compound relative to the vehicle control.

• For any significant "hits" (e.g., >50% inhibition), perform follow-up dose-response experiments to determine the IC50 value for the off-target kinase.

General Protocol: Cell Viability (Cytotoxicity) Assay

Objective: To determine the concentration at which SARS-CoV-2-IN-30 disodium is toxic to cells.

Materials:

• Test compound (SARS-CoV-2-IN-30 disodium)

• Cell line of interest (e.g., Vero-E6)

• Complete cell culture medium

• 96-well cell culture plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (or similar MTS/XTT reagents)

• Plate reader with luminescence or absorbance detection

Methodology:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare a serial dilution of the test compound in cell culture medium.

• Remove the old medium from the cells and add the medium containing the various concentrations of the test compound. Include wells with medium only (no cells, background control) and cells with vehicle control (e.g., DMSO).

• Incubate the plate for a period that matches the duration of the antiviral assay (e.g., 48 or 72 hours).

• Add the viability reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions.

• Incubate as required by the assay protocol (e.g., 10 minutes at room temperature).

• Measure the signal (luminescence or absorbance) using a plate reader.

• Normalize the data to the vehicle-treated cells (100% viability) and plot the results to calculate the CC50 value.

Visualizations

Caption: Workflow for assessing antiviral activity and potential off-target effects.

Caption: Hypothetical off-target inhibition of a cellular signaling pathway.

Caption: Proposed mechanism of action for SARS-CoV-2-IN-30 disodium.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. news-medical.net [news-medical.net]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. On-target versus off-target effects of drugs inhibiting the replication of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. On-target versus off-target effects of drugs inhibiting the replication of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

How to reduce cytotoxicity of SARS-CoV-2-IN-30 disodium

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing and potentially reducing the cytotoxicity of SARS-CoV-2-IN-30 disodium (B8443419) in experimental settings.

Troubleshooting Guide: Managing Unexpected Cytotoxicity

This guide addresses common issues encountered during in vitro experiments with SARS-CoV-2-IN-30 disodium.

Issue	Possible Cause(s)	Recommended Solution(s)
High cytotoxicity at expected effective antiviral concentrations.	1. Compound concentration is too high: The effective concentration for your specific cell line and virus strain may be lower than anticipated. 2. High cell line sensitivity: The chosen cell line may be particularly susceptible to the membrane-disrupting effects of the compound. 3. Contamination of compound stock: Impurities or degradation products in the compound stock may be contributing to toxicity.	1. Perform a detailed dose-response curve: Determine the 50% cytotoxic concentration (CC50) and the 50% effective concentration (EC50) to calculate the selectivity index (SI = CC50/EC50). Use concentrations well below the CC50 for antiviral assays. 2. Test in a different cell line: Consider using a less sensitive, yet still permissive, cell line for your virus. 3. Verify compound purity: Ensure the stock solution is sterile and free of contaminants. If possible, verify the compound's integrity.
High variability in cytotoxicity results between replicate wells.	1. Inconsistent cell seeding: Uneven cell density across the plate can lead to variable results. 2. Compound precipitation: The compound may not be fully soluble in the culture medium at the tested concentrations. 3. Edge effects: Wells on the perimeter of the plate are more prone to evaporation, affecting cell growth and compound concentration.	1. Ensure uniform cell suspension: Thoroughly mix the cell suspension before and during plating. 2. Check for precipitation: Visually inspect wells after adding the compound. If precipitate is observed, review the solubilization method. Consider preparing a more concentrated stock in a suitable solvent to minimize the volume added to the medium. 3. Minimize edge effects: Avoid using the outer wells of the plate for experimental samples. Fill them with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity.
Cytotoxicity observed in vehicle control wells.	1. Solvent toxicity: The solvent used to dissolve the compound (e.g., DMSO) may be at a toxic concentration.	1. Determine the maximum tolerated solvent concentration: Run a vehicle-only dose-response curve to find the highest concentration that does not impact cell viability. Aim to keep the final solvent concentration in all wells below this level (typically <0.5% for DMSO).[1][2]
No clear dose-response relationship in cytotoxicity.	1. Concentration range is too narrow or too high: The tested concentrations may all be above the toxic threshold. 2. Compound interference with the assay: The compound itself might react with the assay reagents, leading to inaccurate readings.	1. Broaden the concentration range: Test a wider range of dilutions, including much lower concentrations, to capture the full dose-response curve. 2. Run cell-free controls: Include wells with the compound in the medium but without cells to check for direct interference with the assay's colorimetric or fluorescent readout.[1]

Frequently Asked Questions (FAQs)

Q1: What is the reported cytotoxicity of SARS-CoV-2-IN-30 disodium?

A1: SARS-CoV-2-IN-30 disodium has been reported to have a 50% cytotoxic concentration (CC50) of 106.1 µM in Caco-2 cells. Its antiviral 50% inhibitory concentration (IC50) against SARS-CoV-2 in the same cell line was 6.9 µM, yielding a selectivity index (SI) of approximately 15.4.[3]

Q2: What is the likely mechanism of cytotoxicity for SARS-CoV-2-IN-30 disodium?

A2: SARS-CoV-2-IN-30 disodium is a "molecular tweezer" that exhibits antiviral activity by disrupting the viral envelope.[4][5] This membrane disruption is likely the primary cause of cytotoxicity at higher concentrations, as it can also affect host cell membranes. The mechanism is thought to involve the insertion of the molecule into the lipid bilayer, which increases surface tension and leads to membrane destabilization.[4][5]

Q3: How can I distinguish between different types of cell death, like apoptosis and necrosis, caused by the compound?

A3: You can use different assays to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

• Necrosis is often associated with the loss of plasma membrane integrity. This can be measured by detecting the release of intracellular enzymes like lactate (B86563) dehydrogenase (LDH) into the culture medium.[1]

• Apoptosis involves a cascade of specific biochemical events, including the activation of caspases. Assays that measure caspase activity can indicate apoptosis.

Q4: What are the general strategies to reduce the cytotoxicity of an experimental compound like SARS-CoV-2-IN-30 disodium?

A4: Several strategies can be employed to reduce the cytotoxicity of therapeutic agents:

• Formulation Strategies: Encapsulating the compound in delivery systems like liposomes or nanoparticles can help target the drug to the virus or infected cells, thereby reducing its exposure to healthy cells.[4][6][7] Liposomal formulations have been shown to reduce the toxicity of other membrane-disrupting agents.[8][9][10]

• Prodrug Approach: The compound can be chemically modified into an inactive "prodrug" that is activated only under specific conditions, for example, by enzymes present at the site of infection.[11][12][13]

• Chemical Modification: Research on similar molecular tweezers has shown that modifying the chemical structure, such as by adding lipid anchors, can enhance antiviral activity without a proportional increase in cytotoxicity, thus improving the selectivity index.[4][5]

Strategies to Reduce Cytotoxicity of SARS-CoV-2-IN-30 Disodium

Given that the mechanism of action involves membrane disruption, strategies should focus on improving selectivity for the viral envelope over host cell membranes or limiting systemic exposure.

Formulation-Based Approaches

• Liposomal Encapsulation: Encapsulating SARS-CoV-2-IN-30 disodium within liposomes could reduce its direct interaction with host cell membranes, thereby lowering cytotoxicity. The liposomes could be designed for passive targeting to sites of inflammation or active targeting to infected cells.

• Nanoparticle-Based Delivery: Polymeric nanoparticles can also be used to encapsulate the compound, offering controlled release and potentially targeted delivery to reduce systemic toxicity.[7][14]

Prodrug Strategy

A prodrug of SARS-CoV-2-IN-30 disodium could be designed to be activated by viral enzymes or the specific microenvironment of infected tissues. This would ensure that the active, and potentially cytotoxic, form of the drug is released predominantly at the target site.

Chemical Modification

As demonstrated with the parent compound CLR01, modifying the phosphate (B84403) groups with aliphatic or aromatic esters can significantly enhance antiviral potency.[4][5] A systematic structure-activity relationship (SAR) study of SARS-CoV-2-IN-30 disodium could identify modifications that increase its therapeutic index.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[3][15][16]

Materials:

• Cells and complete culture medium

• 96-well flat-bottom plates

• SARS-CoV-2-IN-30 disodium stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• MTT solvent (e.g., 0.01 M HCl in isopropanol (B130326) or an acidified SDS solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of SARS-CoV-2-IN-30 disodium in culture medium. Replace the old medium with the medium containing the compound dilutions. Include vehicle controls (medium with the highest concentration of the solvent used for the compound stock).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of MTT solvent to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.[15][16]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[15]

Protocol 2: LDH Assay for Cytotoxicity (Membrane Integrity)

This assay quantifies the activity of lactate dehydrogenase (LDH), a cytosolic enzyme released into the culture medium upon cell lysis.[5]

Materials:

• Cells and complete culture medium

• 96-well plates

• SARS-CoV-2-IN-30 disodium stock solution

• Commercially available LDH cytotoxicity assay kit (containing LDH reaction mixture, stop solution, and lysis buffer)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with SARS-CoV-2-IN-30 disodium as described in the MTT assay protocol (Steps 1-3). Include the following controls:

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Untreated cells treated with the kit's lysis buffer 45 minutes before the end of incubation.

  • Background control: Medium without cells.

• Collect Supernatant: After the treatment period, centrifuge the plate at 250 x g for 5 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.

• Calculation: Calculate the percentage of cytotoxicity using the formula provided in the kit's manual, correcting for background and spontaneous release.

Visualizations

Caption: Overall workflow for assessing the cytotoxicity of SARS-CoV-2-IN-30 disodium.

Caption: Strategies to mitigate the cytotoxicity of SARS-CoV-2-IN-30 disodium.

Caption: Differentiating cell death pathways induced by cytotoxic compounds.

References

• 1. Using Molecular Tweezers to Remodel Abnormal Protein Self-Assembly and Inhibit the Toxicity of Amyloidogenic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety and pharmacological characterization of the molecular tweezer CLR01 - a broad-spectrum inhibitor of amyloid proteins' toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Revolutionizing Antiviral Therapeutics: Unveiling Innovative Approaches for Enhanced Drug Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Antiviral drug - Wikipedia [en.wikipedia.org]
• 9. Optical Tweezers: Phototoxicity and Thermal Stress in Cells and Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmaceutical Applications of Molecular Tweezers, Clefts and Clips - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lysine-specific molecular tweezers are broad-spectrum inhibitors of assembly and toxicity of amyloid proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Safety and pharmacological characterization of the molecular tweezer CLR01 – a broad-spectrum inhibitor of amyloid proteins’ toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular tweezers - Wikipedia [en.wikipedia.org]
• 14. Redirecting [linkinghub.elsevier.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. The molecular tweezer CLR01 improves behavioral deficits and reduces tau pathology in P301S-tau transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of SARS-CoV-2-IN-30 Disodium: An Antiviral Validation Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antiviral activity of SARS-CoV-2-IN-30 disodium (B8443419) against other therapeutic alternatives for SARS-CoV-2. The information is compiled from available preclinical data to assist researchers in evaluating its potential.

Executive Summary

SARS-CoV-2-IN-30 disodium is a novel antiviral candidate with a unique mechanism of action. As a "molecular tweezer," it targets the lipid envelope of SARS-CoV-2, leading to viral inactivation. This is distinct from many other antivirals that target viral enzymes or replication processes. Preclinical data indicates potent in vitro activity. This guide compares its efficacy with other antivirals, details the experimental protocols for its validation, and visualizes its mechanism and the broader context of the viral life cycle.

Data Presentation: Comparative Antiviral Activity

The following table summarizes the in vitro efficacy of SARS-CoV-2-IN-30 disodium in comparison to other antiviral agents against SARS-CoV-2. It is important to note that direct head-to-head comparative studies are limited, and the experimental conditions (e.g., cell lines, viral strains, and assay methods) may vary between studies.

Compound	Mechanism of Action	IC50 / EC50 (µM)	Cell Line	Assay Method	Reference
SARS-CoV-2-IN-30 disodium	Viral Envelope Disruption	IC50: 0.6	Caco-2	Viral Activity Assay	[1][2]
IC50: 6.9	-	Spike Pseudoparticle Transduction	[1][2]
EC50: 6.9	-	Liposomal Membrane Disruption	[1][2]
Remdesivir	RNA-dependent RNA polymerase (RdRp) inhibitor	EC50: 0.01	Human Lung Cells & Primary Airway Epithelial Cells	-	[3]
Favipiravir	RdRp inhibitor	EC50: 65-400	Vero E6	-	[4]
Lopinavir/Ritonavir	Protease inhibitor	-	-	Modest in vitro activity	[5]
Nafamostat	TMPRSS2 inhibitor	IC50: 0.0022	Human Lung Cells	Antiviral Screening Assay	[6]
Hydroxychloroquine	Endosomal acidification inhibitor	IC50: < 0.39 - >50	Vero	TCID50	[7]
Tilorone	-	-	Human-derived cell lines	Viral Replication Assay	[8]
Quinacrine	-	-	Human-derived cell lines	Viral Replication Assay	[8]
Pyronaridine	-	-	Human-derived cell lines	Viral Replication Assay	[8]
Tylophorine-based compounds	-	EC50: 0.0025 - 0.078	Vero E6	Cytopathic Effect Assay	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of antiviral efficacy studies. Below are outlines of key experimental protocols relevant to the data presented.

Cell Viability and Cytotoxicity Assay (CC50 Determination)

• Objective: To determine the concentration of the antiviral compound that is toxic to the host cells.

• Method:

  • Seed host cells (e.g., Caco-2, Vero E6) in 96-well plates and incubate until a confluent monolayer is formed.

  • Prepare serial dilutions of the test compound.

  • Remove the culture medium and add the diluted compound to the cells.

  • Incubate for a period that mirrors the antiviral assay (e.g., 48-72 hours).

  • Assess cell viability using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo.

  • The 50% cytotoxic concentration (CC50) is calculated by plotting cell viability against the compound concentration. For SARS-CoV-2-IN-30 disodium, the CC50 in Caco-2 cells was reported to be 106.1 µM[1][2].

In Vitro Antiviral Activity Assay (IC50/EC50 Determination)

This can be performed using several methods:

• Objective: To quantify the reduction in infectious virus particles.

• Method:

  • Prepare serial dilutions of the test compound.

  • Mix the diluted compound with a known amount of SARS-CoV-2 virus and incubate for 1-2 hours.

  • Infect a confluent monolayer of susceptible cells (e.g., Vero E6) with the virus-compound mixture.

  • After an adsorption period, the inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., containing agarose (B213101) or Avicel) to restrict virus spread to adjacent cells, leading to the formation of localized lesions (plaques).

  • After incubation for 2-3 days, the cells are fixed and stained (e.g., with crystal violet) to visualize the plaques.

  • The number of plaques is counted for each compound concentration, and the IC50 value (the concentration that inhibits 50% of plaque formation) is calculated.

• Objective: To determine the virus titer by observing the cytopathic effect (CPE).

• Method:

  • Seed susceptible cells in a 96-well plate.

  • Prepare serial dilutions of the virus sample.

  • Infect the cells with the virus dilutions.

  • Incubate for several days and then score each well for the presence or absence of CPE.

  • The TCID50 is calculated using the Reed-Muench or Spearman-Kärber method. To determine the EC50 of an antiviral, cells are pre-treated with serial dilutions of the compound before infection, and the reduction in viral titer is measured.

• Objective: To quantify the amount of viral RNA.

• Method:

  • Infect cells with SARS-CoV-2 in the presence of serial dilutions of the test compound.

  • After a defined incubation period, extract total RNA from the cells or supernatant.

  • Perform reverse transcription-quantitative PCR (RT-qPCR) targeting a specific viral gene (e.g., N, E, or RdRp).

  • The reduction in viral RNA levels at different compound concentrations is used to calculate the EC50.

For SARS-CoV-2-IN-30 disodium, Caco-2 cells were exposed to the compound at concentrations ranging from 0 to 15 µM for 2 hours at 37°C before infection with SARS-CoV-2. The infection rate was determined on the second day, yielding an IC50 of 0.6 µM for the inhibition of SARS-CoV-2 infection activity[1][2].

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: SARS-CoV-2 lifecycle and points of antiviral intervention.

Caption: Mechanism of action of SARS-CoV-2-IN-30 disodium.

Caption: General workflow for in vitro antiviral efficacy testing.

References

• 1. SARS-CoV-2-IN-30 disodium | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 2. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 3. Tackling COVID‐19 Using Remdesivir and Favipiravir as Therapeutic Options - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medrxiv.org [medrxiv.org]
• 6. Comparative analysis of antiviral efficacy of FDA-approved drugs against SARS-CoV-2 in human lung cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. drugtargetreview.com [drugtargetreview.com]
• 9. Inhibition of SARS-CoV-2 by Highly Potent Broad-Spectrum Anti-Coronaviral Tylophorine-Based Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the In Vitro Efficacy of SARS-CoV-2-IN-30 Disodium and Remdesivir Against SARS-CoV-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro efficacy of two antiviral compounds, SARS-CoV-2-IN-30 disodium (B8443419) and remdesivir (B604916), against the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2). The information presented is intended for a scientific audience and is based on publicly available data. While extensive data is available for the well-established antiviral remdesivir, information regarding SARS-CoV-2-IN-30 disodium is limited.

Mechanism of Action

SARS-CoV-2-IN-30 disodium is described as a two-armed diphosphate (B83284) ester with a benzene (B151609) system, acting as "molecular tweezers." Its proposed mechanism involves the disruption of the viral liposomal membrane.[1][2] This suggests a direct physical interaction with the virus particle, potentially leading to its inactivation.

Remdesivir , on the other hand, is a well-characterized nucleotide analog prodrug. It acts as an inhibitor of the viral RNA-dependent RNA polymerase (RdRp). After being metabolized into its active triphosphate form within the host cell, it is incorporated into the nascent viral RNA chain, causing premature termination of transcription and thus inhibiting viral replication.[3][4][5]

Figure 1: Mechanisms of action for SARS-CoV-2-IN-30 disodium and remdesivir.

Quantitative Efficacy Data

The following table summarizes the available in vitro efficacy data for both compounds. It is crucial to note that the experimental conditions under which these values were obtained may differ, making direct comparisons challenging without access to detailed protocols for SARS-CoV-2-IN-30 disodium.

Compound	Assay	Metric	Value (µM)	Cell Line	Reference
SARS-CoV-2-IN-30 disodium	Antiviral Activity	IC50	0.6	Not Specified	[1]
Spike Pseudoparticle Transduction	IC50	6.9	Not Specified	[1]
Liposomal Membrane Disruption	EC50	6.9	Not Applicable	[1]
Remdesivir	Antiviral Activity (SARS-CoV-2)	EC50	0.77 - 23.15	Vero E6	[3][4]
Antiviral Activity (SARS-CoV-2)	EC50	0.01	Calu-3	[3]
Antiviral Activity (SARS-CoV)	EC50	0.069	Human Airway Epithelial Cells	[4]

Note: IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) are measures of a drug's potency. Lower values indicate higher potency. The variability in remdesivir's EC50 values across different cell lines highlights the importance of the experimental model in determining antiviral efficacy.

Experimental Protocols

Detailed experimental protocols for the assays used to determine the efficacy of SARS-CoV-2-IN-30 disodium are not publicly available. For remdesivir, a substantial body of literature exists detailing the methodologies used. Below is a representative protocol for a plaque reduction assay, a common method for evaluating antiviral efficacy.

Representative Experimental Protocol: Plaque Reduction Assay for Remdesivir

Objective: To determine the concentration of remdesivir required to reduce the number of virus-induced plaques by 50% (PRNT50).

Materials:

• Vero E6 cells

• SARS-CoV-2 viral stock of known titer (plaque-forming units/mL)

• Remdesivir

• Cell culture medium (e.g., DMEM supplemented with fetal bovine serum)

• Overlay medium (e.g., containing carboxymethylcellulose or agarose)

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed Vero E6 cells in 6-well plates and incubate until a confluent monolayer is formed.

• Compound Dilution: Prepare serial dilutions of remdesivir in cell culture medium.

• Virus Infection: Aspirate the culture medium from the cells and infect the monolayer with a standardized amount of SARS-CoV-2 (e.g., 100 PFU/well).

• Compound Treatment: After a 1-hour adsorption period, remove the viral inoculum and add the different concentrations of remdesivir to the respective wells. Include a "virus control" (no drug) and a "cell control" (no virus, no drug).

• Overlay: Add the overlay medium to each well to restrict viral spread and allow for the formation of distinct plaques.

• Incubation: Incubate the plates for 2-3 days at 37°C in a 5% CO2 incubator.

• Plaque Visualization: Fix the cells with a formaldehyde (B43269) solution and stain with crystal violet. Plaques will appear as clear zones against a background of stained, uninfected cells.

• Data Analysis: Count the number of plaques in each well. The EC50 is calculated by determining the concentration of remdesivir that results in a 50% reduction in the number of plaques compared to the virus control.

Figure 2: Generalized workflow for a plaque reduction assay.

Summary and Conclusion

Remdesivir is a well-established antiviral with a known mechanism of action targeting the SARS-CoV-2 RdRp. Its in vitro efficacy has been demonstrated in multiple cell lines, though potency varies depending on the cellular context.

SARS-CoV-2-IN-30 disodium presents an alternative mechanism of action, purportedly disrupting the viral membrane. The available data suggests potent antiviral activity. However, a comprehensive comparison is hindered by the lack of detailed, publicly available experimental protocols for this compound.

For a thorough and direct comparison of the efficacy of these two compounds, further studies on SARS-CoV-2-IN-30 disodium are required, utilizing standardized and well-documented experimental protocols. Researchers are encouraged to consult original research publications for detailed methodologies when evaluating and comparing antiviral compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]
• 3. Remdesivir Inhibits SARS-CoV-2 in Human Lung Cells and Chimeric SARS-CoV Expressing the SARS-CoV-2 RNA Polymerase in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro Antiviral Activity of Remdesivir Against SARS-CoV-2 and its Variants [journal-jbv.apub.kr]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of SARS-CoV-2-IN-30 Disodium and Other Membrane-Targeting Antivirals

For Researchers, Scientists, and Drug Development Professionals

The emergence of SARS-CoV-2 has catalyzed an intensive search for effective antiviral agents. Among the promising strategies is the targeting of the viral membrane and its entry mechanisms into host cells. This guide provides a comparative analysis of a novel investigational compound, SARS-CoV-2-IN-30 disodium (B8443419), alongside other notable membrane-targeting antivirals: Arbidol (Umifenovir), Amantadine, and Rimantadine. This comparison is based on available experimental data to assist researchers in evaluating their potential.

Quantitative Comparison of Antiviral Activity

The following table summarizes the in vitro efficacy of SARS-CoV-2-IN-30 disodium and other selected membrane-targeting antivirals against SARS-CoV-2. The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) are key indicators of a drug's potency. A lower value indicates higher potency.

Compound	Target/Mechanism	IC50 (SARS-CoV-2)	EC50 (Membrane Disruption)	Cell Line
SARS-CoV-2-IN-30 disodium	Liposomal membrane disruption	0.6 µM (activity)[1]	6.9 µM[1]	Not Specified
Spike-mediated entry	6.9 µM (pseudoparticle transduction)[1]
Arbidol (Umifenovir)	Spike glycoprotein (B1211001) trimerization, membrane fusion	4.11 µM[2]	Not Applicable	Not Specified
15.37 - 28.0 µM[3][4]	Vero CCL81
Amantadine	Viroporin (E protein) ion channel	83 - 119 µM[5][6][7]	Not Applicable	Vero E6
Rimantadine	Viral uncoating, post-entry level	36 µM[8]	Not Applicable	VeroE6

Mechanisms of Action: A Comparative Overview

SARS-CoV-2-IN-30 disodium is a novel compound characterized as a two-armed diphosphate (B83284) ester with a benzene (B151609) system, acting as "molecular tweezers."[1] Its primary mechanism is the disruption of the viral liposomal membrane, a direct physical interaction that compromises the integrity of the virus.[1] This is further supported by its inhibition of spike pseudoparticle transduction, indicating interference with the viral entry process.[1]

Arbidol (Umifenovir) exhibits a multi-faceted mechanism of action. It is known to inhibit the fusion of the viral envelope with the host cell membrane.[9] For SARS-CoV-2, it is suggested to target the spike glycoprotein, impeding its trimerization, which is a crucial step for host cell adhesion.[10] By binding to the S2 subunit, it can inhibit viral entry.[2]

Amantadine and Rimantadine are adamantane (B196018) derivatives. Their antiviral activity against influenza A is attributed to the blockage of the M2 proton channel, which is essential for viral uncoating.[11] In the context of SARS-CoV-2, it is hypothesized that they may inhibit the viroporin-like activity of the envelope (E) protein, which functions as an ion channel.[5][12] Rimantadine has been shown to act primarily at the post-entry level of the viral life cycle, with some effect on viral entry.[8][13]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental approaches discussed, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Antiviral Activity of Umifenovir In Vitro against a Broad Spectrum of Coronaviruses, Including the Novel SARS-CoV-2 Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amantadine Inhibits SARS-CoV-2 In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Amantadine Inhibits SARS-CoV-2 In Vitro - ProQuest [proquest.com]
• 8. Efficacy of Ion-Channel Inhibitors Amantadine, Memantine and Rimantadine for the Treatment of SARS-CoV-2 In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Arbidol: A potential antiviral drug for the treatment of SARS-CoV-2 by blocking trimerization of the spike glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Rimantadine Hydrochloride? [synapse.patsnap.com]
• 12. Amantadine has potential for the treatment of COVID-19 because it inhibits known and novel ion channels encoded by SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Efficacy of Ion-Channel Inhibitors Amantadine, Memantine and Rimantadine for the Treatment of SARS-CoV-2 In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of SARS-CoV-2 Inhibitors: A Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the mechanism of action and in vitro efficacy of SARS-CoV-2-IN-30 disodium (B8443419) against other leading antiviral agents. The information presented herein is intended to support research and development efforts in the ongoing pursuit of effective therapeutics against SARS-CoV-2 and other viral threats.

Executive Summary

The landscape of antiviral therapeutics for SARS-CoV-2 has rapidly evolved, yielding a diverse array of molecules with distinct mechanisms of action. This guide focuses on SARS-CoV-2-IN-30 disodium, a novel molecular tweezer that disrupts the viral envelope, and compares its performance with established antivirals that target viral replication machinery: Paxlovid™ (Nirmatrelvir), Remdesivir, and Molnupiravir. By presenting key experimental data in a comparative format and detailing the underlying methodologies, this document aims to provide a clear and objective resource for the scientific community.

Mechanism of Action Overview

The antiviral agents discussed in this guide employ fundamentally different strategies to inhibit SARS-CoV-2.

• SARS-CoV-2-IN-30 disodium is a two-armed diphosphate (B83284) ester that functions as a "molecular tweezer".[1][2] Its mechanism of action is physical, involving the disruption of the viral lipid membrane, which is crucial for the virus's structural integrity and entry into host cells.[1] This is in contrast to enzyme-targeted inhibitors.

• Paxlovid™ (Nirmatrelvir) is a peptidomimetic inhibitor of the SARS-CoV-2 main protease (Mpro or 3CLpro). This enzyme is essential for the cleavage of viral polyproteins into functional non-structural proteins required for viral replication. By blocking Mpro, Nirmatrelvir halts the viral life cycle.

• Remdesivir is a nucleoside analog that targets the viral RNA-dependent RNA polymerase (RdRp). It acts as a chain terminator during viral RNA synthesis. Once incorporated into the nascent RNA strand, it prevents further elongation, thereby inhibiting viral replication.

• Molnupiravir is another nucleoside analog that also targets the viral RdRp. However, its mechanism is primarily through lethal mutagenesis. It is incorporated into the viral RNA and can exist in two forms (tautomers), leading to errors in the viral genome during subsequent replication cycles. This accumulation of mutations ultimately renders the virus non-viable.

Comparative Efficacy Data

The following tables summarize the in vitro efficacy of SARS-CoV-2-IN-30 disodium and its comparators. It is important to note that IC50 and EC50 values can vary between studies due to different cell lines, viral strains, and assay conditions. The data presented here are for comparative purposes.

Compound	Target	Assay	IC50/EC50 (µM)
SARS-CoV-2-IN-30 disodium	Viral Envelope / Spike Protein	SARS-CoV-2 Antiviral Activity	IC50: 0.6[1]
Spike Pseudoparticle Transduction	IC50: 6.9[1]
Liposomal Membrane Disruption	EC50: 6.9[1]
Nirmatrelvir (Paxlovid™)	Main Protease (Mpro)	SARS-CoV-2 Antiviral Activity (Calu-3 cells)	EC50: 0.45
Remdesivir	RNA-dependent RNA polymerase (RdRp)	SARS-CoV-2 Antiviral Activity (Vero E6 cells)	EC50: 0.77
SARS-CoV-2 Antiviral Activity (Primary HAE cells)	IC50: 0.069
Molnupiravir (as NHC)	RNA-dependent RNA polymerase (RdRp)	SARS-CoV-2 Antiviral Activity (hACE2-A549 cells)	IC50: 0.1
SARS-CoV-2 Antiviral Activity (Calu-3 cells)	IC50: 0.11 - 0.38

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Mechanism of SARS-CoV-2-IN-30 disodium.

Caption: Mechanisms of alternative antiviral agents.

Caption: Generalized workflow for in vitro antiviral assays.

Detailed Experimental Protocols

Liposome Disruption Assay

This assay evaluates the ability of a compound to disrupt lipid membranes, a key feature of the mechanism of action of SARS-CoV-2-IN-30 disodium.

1. Materials:

• Lipids (e.g., a mixture mimicking viral envelope composition)

• Fluorescent dye (e.g., carboxyfluorescein) at a self-quenching concentration

• Buffer (e.g., HEPES-buffered saline)

• Test compound (SARS-CoV-2-IN-30 disodium)

• Lysis agent (e.g., Triton X-100)

• 96-well black microplate

• Fluorometer

2. Liposome Preparation:

• Prepare a thin lipid film by dissolving lipids in an organic solvent and then evaporating the solvent under a stream of nitrogen.

• Hydrate the lipid film with a solution containing the self-quenching fluorescent dye.

• Subject the lipid suspension to several freeze-thaw cycles.

• Extrude the suspension through polycarbonate membranes of a defined pore size (e.g., 100 nm) to create unilamellar liposomes.

• Remove unencapsulated dye by size-exclusion chromatography.

3. Assay Procedure:

• Add a fixed amount of the dye-loaded liposomes to the wells of a 96-well plate.

• Add serial dilutions of the test compound to the wells.

• Include a negative control (buffer only) and a positive control (lysis agent to achieve 100% dye release).

• Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

4. Data Analysis:

• Subtract the background fluorescence (negative control) from all readings.

• Normalize the data by setting the fluorescence of the positive control to 100% disruption.

• Plot the percentage of dye release against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Pseudovirus Neutralization Assay

This assay measures the ability of a compound to inhibit viral entry mediated by the SARS-CoV-2 spike protein.

1. Materials:

• HEK293T cells

• Cell culture medium and supplements

• Transfection reagent

• Plasmids: lentiviral backbone (e.g., pLVX-Puro), packaging plasmid (e.g., psPAX2), and a plasmid encoding the SARS-CoV-2 Spike protein.

• Reporter cell line expressing the ACE2 receptor and a reporter gene (e.g., luciferase or GFP).

• Test compound

• 96-well white or clear-bottom microplate

• Luminometer or fluorescence microscope

2. Pseudovirus Production:

• Co-transfect HEK293T cells with the lentiviral backbone, packaging, and spike protein-encoding plasmids.

• Harvest the cell culture supernatant containing the pseudovirus particles 48-72 hours post-transfection.

• Filter the supernatant to remove cell debris and store at -80°C.

3. Neutralization Assay:

• Seed the reporter cells in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of the test compound.

• Incubate the pseudovirus with the diluted compound for a defined period (e.g., 1 hour at 37°C).

• Remove the medium from the reporter cells and add the pseudovirus-compound mixture.

• Incubate for 48-72 hours.

4. Data Analysis:

• Measure the reporter gene expression (e.g., luciferase activity or GFP-positive cells).

• Normalize the data to a virus-only control (100% infection).

• Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

SARS-CoV-2 Main Protease (Mpro) Activity Assay

This assay is used to determine the inhibitory activity of compounds against the viral main protease, the target of Nirmatrelvir.

1. Materials:

• Recombinant SARS-CoV-2 Mpro enzyme

• Fluorogenic Mpro substrate (e.g., a peptide with a fluorescent reporter and a quencher)

• Assay buffer

• Test compound (e.g., Nirmatrelvir)

• Known Mpro inhibitor (positive control)

• 96-well black microplate

• Fluorometer

2. Assay Procedure:

• Add the assay buffer to the wells of the microplate.

• Add serial dilutions of the test compound.

• Add the Mpro enzyme to the wells and incubate for a short period to allow for inhibitor binding.

• Initiate the reaction by adding the fluorogenic substrate.

• Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths.

3. Data Analysis:

• Calculate the initial reaction velocity for each concentration of the inhibitor.

• Normalize the velocities to a no-inhibitor control (100% activity).

• Plot the percentage of Mpro activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

SARS-CoV-2-IN-30 disodium presents a novel, membrane-disrupting mechanism of action that is distinct from the enzyme-targeting strategies of major approved antivirals. Its broad-spectrum potential against enveloped viruses warrants further investigation. This guide provides a foundational comparison to aid researchers in evaluating the potential of this and other novel antiviral candidates. The provided experimental protocols offer a starting point for standardized in vitro evaluation. Continued research and head-to-head comparative studies under uniform conditions are essential to fully elucidate the relative therapeutic potential of these different antiviral strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-30 disodium - Immunomart [immunomart.com]

Comparative Analysis of IC50 Reproducibility for SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the half-maximal inhibitory concentration (IC50) values reported for SARS-CoV-2-IN-30 disodium (B8443419), a novel antiviral candidate. The objective is to offer a clear perspective on its potency and mechanism of action in comparison to other compounds targeting SARS-CoV-2, supported by available experimental data.

Introduction to SARS-CoV-2-IN-30 Disodium

SARS-CoV-2-IN-30 disodium, also referred to as CP025, is a synthetic molecular tweezer designed to exhibit broad-spectrum antiviral activity.[1] Its mechanism of action is distinct from many other antivirals in development, as it directly targets the lipid envelope of the virus.[1] This guide will delve into the reported IC50 values, the experimental protocols used for their determination, and how this compound compares to other anti-SARS-CoV-2 agents.

IC50 Values and Comparative Potency

The reported in vitro efficacy of SARS-CoV-2-IN-30 disodium and a selection of alternative antiviral compounds are summarized below. It is crucial to note that direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, including cell lines, virus strains, and assay methodologies.

Compound	Target/Mechanism	IC50 Value (µM)	Virus/Assay System	Cell Line	Reference
SARS-CoV-2-IN-30 disodium (CP025)	Viral Envelope Disruption	0.6	SARS-CoV-2 (Wuhan strain)	Caco-2	[2][3]
6.9	Spike Pseudoparticle Transduction	Caco-2	[2][4]
SARS-CoV-2-IN-28 disodium (CP020)	Viral Envelope Disruption	0.4	SARS-CoV-2	Caco-2
1.0	Spike Pseudoparticle Transduction	Caco-2
MU-UNMC-1	Viral Entry Inhibition	0.67	SARS-CoV-2	Human Bronchial Epithelial Cells
MU-UNMC-2	Viral Entry Inhibition	1.72	SARS-CoV-2	Human Bronchial Epithelial Cells
Remdesivir	RNA-dependent RNA polymerase (RdRp)	~1.0 - 2.0	SARS-CoV-2	Vero E6
Nirmatrelvir	Main Protease (Mpro)	~0.01 - 0.1	SARS-CoV-2	Various
Molnupiravir	RNA-dependent RNA polymerase (RdRp)	~0.5 - 1.0	SARS-CoV-2	Vero E6

Experimental Protocols for IC50 Determination

The reproducibility of IC50 values is intrinsically linked to the experimental protocol employed. The following outlines the methodology used to determine the IC50 of SARS-CoV-2-IN-30 disodium against the authentic SARS-CoV-2 virus as described in the primary literature.[3]

1. Cell Culture and Virus:

• Cell Line: Caco-2 cells were utilized for the infection assays.[2][4]

• Virus: The wild-type SARS-CoV-2, specifically the Wuhan strain, was used for infection.[3]

2. Antiviral Assay:

• SARS-CoV-2 was incubated with varying concentrations of SARS-CoV-2-IN-30 disodium for 2 hours at 37°C.[2][4]

• The pre-incubated virus-compound mixture was then used to infect Caco-2 cells.[3]

• The infection rates were quantified two days post-infection.[2][4]

3. Quantification of Viral Infection:

• An in-cell Enzyme-Linked Immunosorbent Assay (ELISA) was performed to measure the amount of viral Spike (S) protein within the infected cells.[3]

• The IC50 value was calculated based on the reduction of the S-protein signal in the presence of the compound compared to untreated virus-infected cells.

A generalized workflow for a typical viral infectivity assay to determine IC50 is depicted below.

Experimental workflow for IC50 determination.

Mechanism of Action: Viral Envelope Disruption

SARS-CoV-2-IN-30 disodium functions by a direct virucidal mechanism, targeting the lipid envelope of SARS-CoV-2.[1] This process is independent of specific viral proteins that are prone to mutation, suggesting a higher barrier to the development of resistance. The proposed mechanism is as follows:

• Binding to Viral Membrane: The molecular tweezer structure of the compound facilitates binding to the phospholipid head groups present in the viral envelope.[1][5]

• Insertion into Lipid Bilayer: Following binding, the compound inserts into the lipid bilayer of the viral membrane.[1]

• Membrane Disruption: This insertion increases the surface tension of the membrane, leading to its disruption.[1][5]

• Loss of Infectivity: The compromised integrity of the viral envelope results in the inactivation of the virus, rendering it unable to infect host cells.[1]

The following diagram illustrates this proposed mechanism of action.

Mechanism of viral envelope disruption.

Conclusion

SARS-CoV-2-IN-30 disodium demonstrates potent antiviral activity against SARS-CoV-2 in vitro, with a reported IC50 of 0.6 µM in an authentic virus infection model.[2][3] Its unique mechanism of targeting the viral envelope offers a potential advantage in overcoming viral resistance. The provided experimental details allow for a foundational understanding of the conditions under which these values were obtained, facilitating a more informed comparison with other antiviral agents. Further studies are necessary to fully elucidate its in vivo efficacy and safety profile. The reproducibility of the reported IC50 values will be best assessed through independent verification using standardized protocols.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. SARS-CoV-2-IN-30 disodium | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 5. Supramolecular Mechanism of Viral Envelope Disruption by Molecular Tweezers - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Antiviral Landscape: A Comparative Guide to Alternatives for SARS-CoV-2-IN-30 Disodium in Research

For Immediate Publication

[City, State] – [Date] – In the ongoing global effort to combat SARS-CoV-2, the scientific community continues to explore a diverse arsenal (B13267) of antiviral compounds. This guide provides a comprehensive comparison of prominent alternatives to SARS-CoV-2-IN-30 disodium (B8443419), a molecular tweezer known for its viral inhibition. The following analysis offers researchers, scientists, and drug development professionals a detailed overview of key antiviral agents, their mechanisms of action, quantitative performance data, and the experimental protocols used to evaluate their efficacy.

This comparative guide delves into the specifics of several leading antiviral candidates: Remdesivir (B604916), Molnupiravir, Paxlovid (Nirmatrelvir/Ritonavir), and Favipiravir (B1662787). Each of these compounds has been a focal point of intensive research and, in some cases, has seen widespread clinical use. Their distinct approaches to disrupting the viral life cycle provide a range of options for further investigation and development.

Quantitative Comparison of Antiviral Activity

The in vitro efficacy of these antiviral agents against SARS-CoV-2 is a critical determinant of their potential. The following table summarizes the half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values from various studies. It is important to note that these values can vary based on the cell line used, the viral strain, and the specific experimental protocol.

Compound	Target	Assay Type	Cell Line	Value	Unit	Citation
SARS-CoV-2-IN-30 disodium	Viral Entry (presumed)	Antiviral Activity	Caco-2	IC50: 6.9	µM	[1][2]
Spike Pseudoparticle Transduction	-	IC50: 6.9	µM	[1][2]
Liposomal Membrane Disruption	-	EC50: 6.9	µM	[1][2]
SARS-CoV-2 Inactivation	-	IC50: 0.6	µM	[1][2]
Remdesivir	RNA-dependent RNA polymerase (RdRp)	Antiviral Activity	Vero E6	EC50: 0.77	µM	[3][4]
Antiviral Activity	Calu-3	EC50: 0.28	µM	[3]
Plaque Reduction	Vero E6	IC50: 2.0 - 9.8 (variant dependent)	µM	[5]
Molnupiravir (NHC)	RNA-dependent RNA polymerase (RdRp)	Antiviral Activity	Calu-3	IC50: ~0.1	µM	[6]
Antiviral Activity (Pre-entry)	Vero E6	IC50: Varies	µM	[7]
Antiviral Activity (Post-infection)	Vero E6	IC50: Varies	µM	[7]
Nirmatrelvir (Paxlovid)	Main Protease (Mpro/3CLpro)	Protease Inhibition (FRET)	-	IC50: 0.014 - 0.047	µM	[8]
Antiviral Activity	HEK293T-hACE2	IC50: 0.033	µM	[8]
Antiviral Activity	VeroE6	EC50: 0.0745	µM	[9]
Favipiravir	RNA-dependent RNA polymerase (RdRp)	Antiviral Activity	Vero E6	EC50: 61.88	µM	[10]
Antiviral Activity	Vero E6	EC50: >67	µmol·L−1	[11]
Antiviral Activity	Caco-2	-	-	[10]
Lopinavir (B192967)	Main Protease (Mpro/3CLpro)	Plaque Reduction	Vero	EC50: 6	µg/mL	[12]
Antiviral Activity	-	-	4 µg/mL (after 48h)	[12]
Ritonavir	Cytochrome P450 3A (CYP3A4) inhibitor	-	-	-	-	[13][14]

Mechanisms of Action and Signaling Pathways

The alternatives to SARS-CoV-2-IN-30 disodium primarily target critical viral enzymes essential for replication. Remdesivir, Molnupiravir, and Favipiravir are nucleoside analogs that inhibit the viral RNA-dependent RNA polymerase (RdRp), while Nirmatrelvir, the active component of Paxlovid, is a protease inhibitor that targets the main protease (Mpro or 3CLpro).

SARS-CoV-2-IN-30 Disodium: Viral Entry Disruption

SARS-CoV-2-IN-30 disodium is a molecular tweezer that has been shown to disrupt liposomal membranes and exhibits broad-spectrum antiviral activity against enveloped viruses.[1][2] Its mechanism is believed to involve interference with the viral envelope, thereby preventing viral entry into host cells.

References

• 1. SARS-CoV-2-IN-30 disodium | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 2. SARS-CoV-2-IN-30 | two-armed diphosphate ester | 美国InvivoChem [invivochem.cn]
• 3. Remdesivir in Coronavirus Disease 2019 (COVID-19) treatment: a review of evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Remdesivir and Its Combination With Repurposed Drugs as COVID-19 Therapeutics [frontiersin.org]
• 5. In vitro Antiviral Activity of Remdesivir Against SARS-CoV-2 and its Variants [journal-jbv.apub.kr]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. link.springer.com [link.springer.com]
• 9. Synthesis of Optically Active SARS-CoV-2 Mpro inhibitor drug Nirmatrelvir (Paxlovid): an Approved Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative assessment of favipiravir and remdesivir against human coronavirus NL63 in molecular docking and cell culture models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Experimental Treatment with Favipiravir for COVID-19: An Open-Label Control Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A systematic review of lopinavir therapy for SARS coronavirus and MERS coronavirus—A possible reference for coronavirus disease‐19 treatment option - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lopinavir/ritonavir: A rapid review of effectiveness in COVID-19 | The Centre for Evidence-Based Medicine [cebm.net]
• 14. Lopinavir–ritonavir in patients admitted to hospital with COVID-19 (RECOVERY): a randomised, controlled, open-label, platform trial - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Liposomal Disruption Agents: A Focus on SARS-CoV-2-IN-30 Disodium

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the liposomal disruption capabilities of the novel molecular tweezer, SARS-CoV-2-IN-30 disodium (B8443419), with other established and alternative liposome-disrupting agents. The following sections present quantitative data, detailed experimental protocols, and visual representations of the mechanisms of action to aid in the evaluation and selection of appropriate tools for lipid bilayer disruption in various research and development applications.

Quantitative Comparison of Liposomal Disruption Efficacy

The efficacy of various compounds in disrupting liposomal membranes is a critical parameter for their application in drug delivery and antiviral research. The following table summarizes the half-maximal effective concentration (EC50) for liposomal disruption, providing a quantitative measure for comparison. Lower EC50 values indicate higher potency.

Compound/Agent	Chemical Class	EC50 for Liposomal Disruption	Antiviral Activity (SARS-CoV-2)	Reference
SARS-CoV-2-IN-30 disodium	Molecular Tweezer	6.9 μM	IC50 = 0.6 μM (viral activity), 6.9 μM (pseudoparticle transduction)	[1]
SARS-CoV-2-IN-28 disodium	Molecular Tweezer	4.4 μM	IC50 = 0.4 μM (viral activity), 1.0 μM (pseudoparticle transduction)	[2]
SARS-CoV-2-IN-25 disodium	Molecular Tweezer	2.6 μM	IC50 = 1.8 μM (viral activity), 1.6 μM (pseudoparticle transduction)	[3]
Melittin	Antimicrobial Peptide	~0.3 - 6.7 μM (lipid dependent)	Broad-spectrum antiviral	[4]
Triton X-100	Non-ionic Detergent	~170 μM (initial disruption) to 1000 μM (complete disruption)	Not applicable (used as a laboratory detergent)	[5][6]

Experimental Protocols

The data presented in this guide is primarily derived from the Carboxyfluorescein Leakage Assay , a standard and widely accepted method for quantifying liposome (B1194612) disruption.

Carboxyfluorescein Leakage Assay Protocol

This assay measures the release of a self-quenching fluorescent dye, carboxyfluorescein, from the aqueous core of liposomes upon membrane disruption.

1. Preparation of Carboxyfluorescein-Loaded Liposomes:

• A lipid film is prepared by dissolving the desired phospholipids (B1166683) (e.g., a mixture of phosphatidylcholine and cholesterol) in an organic solvent, followed by evaporation of the solvent under vacuum to form a thin lipid film.
• The lipid film is hydrated with a solution of 5(6)-Carboxyfluorescein (CF) at a high concentration (typically 50-100 mM) to induce self-quenching of the fluorescence.
• The resulting multilamellar vesicles are subjected to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm) to produce unilamellar liposomes of a uniform size.
• Free, unencapsulated CF is removed by size-exclusion chromatography.

2. Liposome Disruption Assay:

• The CF-loaded liposomes are diluted in a suitable buffer in a 96-well plate.
• The baseline fluorescence is measured using a fluorescence plate reader (excitation ~490 nm, emission ~520 nm).
• The test compound (e.g., SARS-CoV-2-IN-30 disodium) is added to the wells at various concentrations.
• The fluorescence intensity is monitored over time. An increase in fluorescence indicates the leakage of CF from the liposomes, leading to its de-quenching upon dilution in the external buffer.
• A positive control for 100% leakage is established by adding a strong detergent, such as Triton X-100, to a set of wells.

3. Data Analysis:

• The percentage of CF leakage is calculated using the following formula: % Leakage = [(Ft - F0) / (Fmax - F0)] * 100 where:
• Ft is the fluorescence intensity at a given time point after adding the compound.
• F0 is the initial baseline fluorescence.
• Fmax is the maximum fluorescence intensity after adding Triton X-100.
• The EC50 value is determined by plotting the percentage of leakage against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Mechanisms of Action and Visualizations

The mode of interaction with the lipid bilayer differs significantly between the compared agents. These mechanisms are illustrated below.

SARS-CoV-2-IN-30 Disodium: The Molecular Tweezer Mechanism

SARS-CoV-2-IN-30 disodium and its analogs are classified as "molecular tweezers." These molecules possess a unique horseshoe-shaped structure that allows them to bind to the headgroups of phospholipids in the liposomal or viral membrane. This binding event is proposed to increase the lateral pressure and tension within the lipid bilayer, leading to its disruption and the release of the liposomal contents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SARS-CoV-2-IN-28 disodium | SARS-CoV-2 Inhibitor | MedChemExpress [medchemexpress.eu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The Lipid Dependence of Melittin Action Investigated by Dual-Color Fluorescence Burst Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. lifesciencesandyou.quora.com [lifesciencesandyou.quora.com]

A Comparative Analysis of Diphosphate Ester Antiviral Compounds

For Researchers, Scientists, and Drug Development Professionals

The landscape of antiviral therapeutics is continually evolving, with nucleoside and nucleotide analogs representing a cornerstone of treatment for a wide array of viral infections. Among these, diphosphate (B83284) ester compounds are a critical class of antivirals that, following intracellular activation, effectively inhibit viral polymerases. This guide provides a comparative analysis of key diphosphate ester antiviral compounds, focusing on their in vitro efficacy, mechanisms of action, and the experimental protocols used for their evaluation.

Data Presentation: In Vitro Efficacy Comparison

The antiviral potency of these compounds is typically expressed as the 50% effective concentration (EC50), which is the concentration of the drug that inhibits 50% of viral replication in cell-based assays. The cytotoxicity is represented by the 50% cytotoxic concentration (CC50), the concentration that reduces cell viability by 50%. The selectivity index (SI), calculated as the ratio of CC50 to EC50, is a crucial measure of a compound's therapeutic window.

Table 1: Comparative Antiviral Activity of Cidofovir (B1669016) and Brincidofovir against Poxviruses and Adenoviruses

Compound	Virus	Cell Line	Assay Method	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Cidofovir	Variola virus (average of 5 strains)	-	Cell-clearing plaque assay	~10.7	>15	~1.4
Brincidofovir	Variola virus (average of 5 strains)	-	Cell-clearing plaque assay	0.11[1][2]	>15	>135[3]
Cidofovir	Monkeypox virus (Clade II)	-	-	18[4]	-	-
Brincidofovir	Monkeypox virus (Clade II)	-	-	1.8[4]	-	-
Cidofovir	Human Adenovirus 5 (HAdV-5)	A549	Plaque Reduction Assay	1.0 - 5.0	>100	>20-100
Brincidofovir	Human Adenovirus 5 (HAdV-5)	A549	Plaque Reduction Assay	0.004 - 0.01	>10	>1000-2500

Note: EC50 values can vary based on the specific viral strain, cell line, and assay method used. Data is compiled from multiple sources for comparison.[5]

Table 2: Comparative Antiviral Activity of Adefovir and Tenofovir against Hepatitis B Virus (HBV)

Compound	Virus Strain	Cell Line	Assay Method	EC50 (µM)	Ki (HBV Polymerase)	Intracellular Diphosphate Half-life (hours)
Adefovir	Wild-Type HBV	HepG2 2.2.15	DNA Reduction	0.8[6][7]	0.10 µM	75 ± 1
Tenofovir	Wild-Type HBV	HepG2 2.2.15	DNA Reduction	1.1[6][7]	0.18 µM	95 ± 6
Adefovir	Adefovir-Resistant (rtN236T)	-	-	7.3- to 13.8-fold increase	-	-
Tenofovir	Adefovir-Resistant (rtN236T)	-	-	3- to 4.2-fold increase[6][7]	-	-

Note: Lower EC50 and Ki values generally indicate higher potency. Tenofovir demonstrates a better resistance profile against the common Adefovir-resistant rtN236T mutant.[6][7]

Mechanism of Action: Intracellular Activation and Polymerase Inhibition

Diphosphate ester antiviral compounds are prodrugs, meaning they are administered in an inactive form and must be metabolized within the host cell to exert their antiviral effect. The core mechanism involves a two-step intracellular phosphorylation to the active diphosphate form. This active metabolite then acts as a competitive inhibitor of the viral DNA or RNA polymerase. By mimicking the natural deoxynucleotide triphosphates, it becomes incorporated into the growing viral nucleic acid chain, leading to premature chain termination and halting viral replication.

Lipid ester conjugates, such as in Brincidofovir, enhance oral bioavailability and facilitate more efficient entry into cells, resulting in higher intracellular concentrations of the active cidofovir diphosphate compared to the parent compound, cidofovir.[5]

Mandatory Visualization

Caption: Intracellular activation pathway of diphosphate ester antiviral prodrugs.

Caption: General experimental workflow for in vitro antiviral efficacy testing.

Experimental Protocols

Detailed and standardized experimental protocols are paramount for the accurate and reproducible assessment of antiviral compound efficacy. Below are representative methodologies for key in vitro assays.

Plaque Reduction Assay (PRA) for EC50 Determination

This assay is considered the "gold standard" for quantifying the infectivity of lytic viruses and the efficacy of antiviral compounds.[8]

• Objective: To determine the concentration of an antiviral compound required to reduce the number of viral plaques by 50%.

• Materials:

  • Confluent monolayer of susceptible host cells in 6- or 12-well plates.

  • Virus stock of known titer (Plaque Forming Units/mL).

  • Antiviral compound stock solution.

  • Culture medium (e.g., DMEM) with and without serum.

  • Semi-solid overlay medium (e.g., containing methylcellulose (B11928114) or agarose).

  • Staining solution (e.g., Crystal Violet).

  • Phosphate-Buffered Saline (PBS).

• Procedure:

  • Cell Seeding: Seed host cells into multi-well plates and incubate until a confluent monolayer is formed.

  • Compound Dilution: Prepare serial dilutions of the antiviral compound in a serum-free medium.

  • Infection: Aspirate the culture medium from the cells. Infect the cell monolayers with a standardized amount of virus (typically 50-100 PFU per well) in the presence of the various compound dilutions. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).

  • Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.

  • Overlay: Remove the virus inoculum and add the semi-solid overlay medium containing the respective concentrations of the antiviral compound. The overlay restricts the spread of progeny virions to adjacent cells.

  • Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-10 days, depending on the virus).

  • Staining: Aspirate the overlay, fix the cells (e.g., with 10% formalin), and stain with a solution like Crystal Violet.

  • Plaque Counting: Count the number of plaques in each well.

  • EC50 Calculation: The percentage of plaque reduction is calculated relative to the virus control. The EC50 value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.[9]

qPCR-Based Viral Load Assay for EC50 Determination

This method quantifies the amount of viral DNA or RNA in infected cells, providing a high-throughput alternative to the Plaque Reduction Assay.[5][10][11]

• Objective: To determine the concentration of an antiviral compound that reduces the amount of viral nucleic acid by 50%.

• Materials:

  • Host cells seeded in 96-well plates.

  • Virus stock.

  • Antiviral compound.

  • DNA/RNA extraction kit.

  • qPCR master mix (e.g., containing SYBR Green or a specific probe).

  • Primers and probes specific to a conserved region of the viral genome.

  • Real-time PCR instrument.

• Procedure:

  • Cell Culture, Infection, and Treatment: Similar to the Plaque Reduction Assay, seed host cells, infect with the virus, and treat with serial dilutions of the antiviral compound.

  • Incubation: Incubate the plates for a defined period to allow for viral replication (e.g., 24-72 hours).

  • Nucleic Acid Extraction: Lyse the cells and extract total DNA or RNA using a commercial kit. For RNA viruses, perform reverse transcription to generate cDNA.[11]

  • qPCR: Set up the qPCR reaction with the extracted nucleic acid, primers/probes, and master mix. Run the reaction on a real-time PCR instrument.

  • Quantification: A standard curve is generated using known quantities of viral nucleic acid to allow for absolute quantification of viral genome copies in each sample.[]

  • EC50 Calculation: The amount of viral DNA/RNA in the drug-treated wells is determined relative to the untreated control. The EC50 value is calculated from the dose-response curve.[7]

MTS/MTT Assay for CC50 Determination (Cytotoxicity)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. It is crucial for determining the cytotoxic potential of the antiviral compounds.

• Objective: To determine the concentration of the antiviral compound that reduces the viability of uninfected host cells by 50%.

• Materials:

  • Host cells seeded in 96-well plates.

  • Antiviral compound.

  • MTS reagent (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) in combination with an electron coupling reagent (e.g., PES).[6][8][13]

  • or MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and a solubilization solution.

  • Plate reader (spectrophotometer).

• Procedure:

  • Cell Seeding: Seed host cells in a 96-well plate at a predetermined density.

  • Compound Treatment: Add serial dilutions of the antiviral compound to the wells. Include "cell control" wells with no compound.

  • Incubation: Incubate the plate for the same duration as the antiviral efficacy assay.

  • Reagent Addition:

    • For MTS: Add the MTS reagent solution to each well and incubate for 1-4 hours at 37°C.[6][8][13]

    • For MTT: Add the MTT solution and incubate for 1-4 hours. Then, add the solubilization solution to dissolve the formazan (B1609692) crystals.

  • Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS, 570 nm for MTT) using a plate reader.[6]

  • CC50 Calculation: The percentage of cell viability is calculated relative to the untreated cell control. The CC50 is determined from the dose-response curve.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. In Vitro Efficacy of Brincidofovir against Variola Virus: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. broadpharm.com [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. bitesizebio.com [bitesizebio.com]
• 10. qPCR Assay for Testing Antiviral Agents - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 11. labinsights.nl [labinsights.nl]
• 13. MTS Tetrazolium Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Head-to-Head Showdown: SARS-CoV-2-IN-30 Disodium and Other Molecular Tweezers as Viral Entry Inhibitors

A Comparative Guide for Researchers in Antiviral Drug Development

The ongoing pursuit of effective antiviral therapeutics against SARS-CoV-2 has led to the exploration of diverse mechanisms of action. One promising strategy involves the disruption of the viral envelope, a common feature of many pathogenic viruses. This guide provides a head-to-head comparison of SARS-CoV-2-IN-30 disodium (B8443419) and other notable molecular tweezers, a class of compounds designed to interfere with the integrity of viral membranes. By presenting available experimental data, detailed methodologies, and visual representations of the underlying biological processes, this document aims to equip researchers, scientists, and drug development professionals with the information needed to evaluate and advance these potential antiviral agents.

Mechanism of Action: Disrupting the Viral Envelope

SARS-CoV-2-IN-30 disodium and related molecular tweezers, such as CLR01 and CLR05, share a common mechanism of action: they are supramolecular agents that target and destabilize the lipid bilayer of enveloped viruses, including SARS-CoV-2. This disruption of the viral envelope leads to a loss of infectivity. These compounds are characterized by a unique horseshoe-shaped structure that allows them to bind to lipid head groups in the viral membrane, leading to increased surface tension and subsequent membrane disruption.

Quantitative Comparison of Antiviral Activity

The following tables summarize the available quantitative data for SARS-CoV-2-IN-30 disodium and other molecular tweezers. It is important to note that the data for SARS-CoV-2-IN-30 disodium is provided by its supplier, while the data for CLR01, CLR05, and their derivatives are from a peer-reviewed study. Direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: In Vitro Antiviral Activity of SARS-CoV-2-IN-30 Disodium

Compound	Assay	IC50 (µM)	EC50 (µM)
SARS-CoV-2-IN-30 disodium	SARS-CoV-2 Activity	0.6	-
SARS-CoV-2-IN-30 disodium	Spike Pseudoparticle Transduction	6.9	-
SARS-CoV-2-IN-30 disodium	Liposomal Membrane Disruption	-	6.9

Data sourced from MedchemExpress.[1]

Table 2: Comparative In Vitro Antiviral Activity of Molecular Tweezers Against SARS-CoV-2

Compound	SARS-CoV-2 Infection (In-cell ELISA) IC50 (µM)	Spike Pseudoparticle Transduction IC50 (µM)
CLR01	77[2][3]	35[2]
CLR05	167[2][3]	33
Optimized Tweezer (CP020)	-	1.0
Optimized Tweezer (CP026)	-	1.6

Data for CLR01, CLR05, and optimized tweezers are from "Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses". CP020 is also known as SARS-CoV-2-IN-28 disodium and CP026 as SARS-CoV-2-IN-25 disodium.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are the protocols for the key assays cited in this guide.

Spike Pseudoparticle Transduction Assay

This assay is used to assess the ability of a compound to inhibit viral entry mediated by the SARS-CoV-2 spike protein in a BSL-2 setting.

• Cell Seeding: 293T-ACE2 cells (HEK293T cells stably expressing human ACE2) are seeded in 96-well plates at a density of 1.25 x 10^4 cells per well and incubated for 8-12 hours.[2]

• Compound Preparation: The test compounds (e.g., SARS-CoV-2-IN-30 disodium, CLR01) are serially diluted to the desired concentrations.

• Virus Neutralization: Lentiviral particles pseudotyped with the SARS-CoV-2 Spike protein and carrying a reporter gene (e.g., luciferase) are incubated with the diluted compounds for 1 hour at 37°C.[2]

• Infection: The compound-virus mixture is then added to the pre-seeded 293T-ACE2 cells.

• Readout: After 48-60 hours of incubation, the level of infection is quantified by measuring the expression of the reporter gene (e.g., luciferase activity).[2] The IC50 value, the concentration at which the compound inhibits 50% of the viral transduction, is then calculated.

Liposomal Membrane Disruption Assay

This assay evaluates the ability of a compound to disrupt lipid bilayers, mimicking the viral envelope.

• Liposome (B1194612) Preparation: Liposomes encapsulating a fluorescent dye (e.g., carboxyfluorescein) are prepared. The lipid composition can be designed to mimic that of viral or cellular membranes.

• Compound Incubation: The test compounds are added to the liposome solution at various concentrations.

• Fluorescence Measurement: The release of the fluorescent dye from the liposomes, caused by membrane disruption, is measured over time using a fluorescence spectrophotometer.

• Data Analysis: The percentage of dye release is calculated, and the EC50 value, the concentration at which the compound causes 50% of the maximum dye release, is determined.

In-Cell ELISA for SARS-CoV-2 Infection

This assay quantifies viral protein expression within infected cells to determine the antiviral activity of a compound.

• Cell Infection: Vero E6 or Caco-2 cells are seeded in 96-well plates and infected with SARS-CoV-2 in the presence of serial dilutions of the test compound.[3][4]

• Fixation and Permeabilization: After a defined incubation period (e.g., 16-24 hours), the cells are fixed with paraformaldehyde and permeabilized with a detergent like Triton-X-100.[4]

• Antibody Incubation: The cells are then incubated with a primary antibody specific for a SARS-CoV-2 protein (e.g., nucleocapsid or spike protein), followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).[4][5]

• Detection: A substrate for the enzyme is added, and the resulting colorimetric or chemiluminescent signal is measured using a plate reader. The signal intensity is proportional to the amount of viral protein present.

• IC50 Calculation: The IC50 value is calculated as the compound concentration that reduces the viral protein signal by 50%.

Visualizing the Pathways and Mechanisms

To further elucidate the context of these inhibitors, the following diagrams, generated using the DOT language, illustrate the SARS-CoV-2 entry pathway and the proposed mechanism of action for molecular tweezers.

Caption: SARS-CoV-2 entry into a host cell.

Caption: Mechanism of viral envelope disruption.

Conclusion

SARS-CoV-2-IN-30 disodium and other molecular tweezers represent a compelling class of broad-spectrum antiviral candidates that act by disrupting the viral envelope. The available data indicates that these compounds exhibit potent in vitro activity against SARS-CoV-2. In particular, newer generation molecular tweezers with optimized lipid anchors show enhanced efficacy. While direct comparative studies are still needed to definitively rank the potency of SARS-CoV-2-IN-30 disodium against other molecular tweezers like CLR01 and its derivatives, the information presented in this guide provides a solid foundation for further research and development in this area. The detailed experimental protocols and visual diagrams offer valuable tools for scientists working to advance these promising antiviral strategies.

References

• 1. An Optimised Indirect ELISA Protocol for Detection and Quantification of Anti-viral Antibodies in Human Plasma or Serum: A Case Study Using SARS-CoV-2 [bio-protocol.org]
• 2. Advanced Molecular Tweezers with Lipid Anchors against SARS-CoV-2 and Other Respiratory Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Novel In-Cell ELISA Assay Allows Rapid and Automated Quantification of SARS-CoV-2 to Analyze Neutralizing Antibodies and Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal of SARS-CoV-2-IN-30 Disodium Salt

For researchers and scientists at the forefront of drug development, the proper handling and disposal of novel chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of SARS-CoV-2-IN-30 disodium (B8443419) salt, aligning with best practices for potent bioactive molecules and waste generated from COVID-19 research.

All waste materials associated with SARS-CoV-2 research, including the inhibitor itself, contaminated laboratory equipment, and personal protective equipment (PPE), should be managed as biohazardous waste.[1] Adherence to federal, state, and local regulations for biohazardous waste disposal is mandatory.[1] A thorough risk assessment specific to the site and activity should be conducted to identify and mitigate potential hazards.[1]

Disposal Parameters for Antiviral Compounds

While a specific Safety Data Sheet (SDS) for SARS-CoV-2-IN-30 disodium salt is not publicly available, the following table outlines critical disposal parameters based on guidelines for similar antiviral compounds and disodium salts. Researchers should consult their institution's Environmental Health and Safety (EHS) department for specific requirements.

Parameter	Guideline	Source
Waste Classification	Biohazardous and Chemical Waste	[1][2]
Liquid Waste Decontamination	1% Sodium Hypochlorite (B82951) Solution	[1]
Solid Waste Segregation	Designated, leak-proof, and clearly labeled biohazard containers	[1]
Sharps Disposal	Puncture-resistant sharps containers	[1]
Final Disposal Method	Incineration at 760 - 1093°C (1400 - 2000°F) or use of a licensed biomedical waste treatment facility	[1]

Step-by-Step Disposal Protocol

The following protocol details the necessary steps for the safe disposal of SARS-CoV-2-IN-30 disodium salt and associated waste.

1. Personal Protective Equipment (PPE): Before handling the compound or its waste, all personnel must be equipped with appropriate PPE, including disposable gloves, a lab coat, and eye protection. For procedures that may generate aerosols, a mask or respirator is necessary.

2. Segregation at the Source:

• Immediately separate all waste contaminated with SARS-CoV-2-IN-30 disodium salt into designated, leak-proof biohazard containers.[1]

• Utilize double-layered bags for solid waste to prevent leaks.[1]

• All sharps, such as needles and syringes, must be placed in puncture-resistant sharps containers.[1]

3. Container Labeling:

• Clearly label all waste containers with "COVID-19 Waste" or the universal biohazard symbol for easy identification and priority treatment.[1]

4. Decontamination:

• Liquid Waste: Decontaminate liquid waste containing SARS-CoV-2-IN-30 disodium salt with a suitable chemical disinfectant, such as a 1% sodium hypochlorite solution, before disposal.[1] The necessary concentration and contact time should be determined in consultation with your institution's safety guidelines.

• Surfaces and Equipment: Decontaminate all work surfaces and equipment with an appropriate disinfectant, such as 0.1% sodium hypochlorite, 62%-71% ethanol, or 0.5% hydrogen peroxide, with a contact time of at least one minute.[3]

5. Final Disposal:

• Incineration: The preferred method for the final disposal of decontaminated waste is incineration to ensure the complete destruction of any residual hazardous material.[1]

• Licensed Waste Management: Alternatively, treated waste can be collected and transported by a licensed biomedical waste treatment facility.[1]

• Prohibited Disposal: Never dispose of untreated or improperly contained COVID-19-related waste in general waste streams or unsecured open dumpsites.[1]

Disposal Workflow for SARS-CoV-2-IN-30 Disodium Salt

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
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Navigating the Safe Handling of SARS-CoV-2-IN-30 Disodium: A Procedural Guide

For researchers, scientists, and drug development professionals working with the novel antiviral compound SARS-CoV-2-IN-30 disodium (B8443419), ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment. While a specific Safety Data Sheet (SDS) for SARS-CoV-2-IN-30 disodium is not publicly available, this document outlines procedural, step-by-step guidance based on general best practices for handling chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE): The First Line of Defense

When handling SARS-CoV-2-IN-30 disodium, a comprehensive approach to personal protection is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

PPE Category	Item	Specification
Eye Protection	Safety Glasses or Goggles	ANSI Z87.1 certified, providing protection from splashes.
Hand Protection	Disposable Gloves	Nitrile or latex gloves should be worn at all times. Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	A full-length lab coat to protect skin and clothing from potential spills.
Respiratory	Fume Hood	All handling of the solid compound and preparation of solutions should be conducted in a certified chemical fume hood.

Operational Plan: From Receipt to Experimentation

A structured workflow is crucial for the safe and effective use of SARS-CoV-2-IN-30 disodium in a research setting. Adherence to these procedural steps will minimize risks and maintain the integrity of the compound.

1. Receiving and Storage:

• Upon receipt, visually inspect the packaging for any signs of damage.

• The compound is typically shipped at room temperature.

• For long-term storage of the solid powder, maintain a temperature of -20°C.

• Once in solution, store at -80°C for up to six months or -20°C for up to one month. Avoid repeated freeze-thaw cycles.

2. Preparation of Solutions:

• All work with the solid compound must be performed in a chemical fume hood to prevent inhalation of any airborne particles.

• Wear all recommended PPE, including eye protection, a lab coat, and disposable gloves.

• Use a calibrated balance to weigh the desired amount of the compound.

• Prepare solutions by dissolving the compound in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO) or water, as specified by the experimental protocol.

3. Experimental Use:

• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

• When using the compound in cell cultures or other experimental systems, handle it within a biological safety cabinet if working with infectious agents.

• Minimize the generation of aerosols.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: Dispose of any unused solid SARS-CoV-2-IN-30 disodium and any materials used for weighing or transfer (e.g., weigh boats, contaminated paper towels) in a designated hazardous chemical waste container.

• Liquid Waste: All solutions containing SARS-CoV-2-IN-30 disodium should be collected in a clearly labeled hazardous waste container. Do not pour solutions down the drain.

• Contaminated Materials: Dispose of contaminated gloves, pipette tips, and other disposable materials in the appropriate hazardous waste stream.

• Follow all institutional and local regulations for the disposal of chemical waste.

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the handling process, the following diagram illustrates the key steps from receiving the compound to its final disposal.

Caption: Workflow for the safe handling of SARS-CoV-2-IN-30 disodium.

By adhering to these safety protocols and operational plans, researchers can confidently work with SARS-CoV-2-IN-30 disodium while maintaining a safe and secure laboratory environment, ultimately contributing to the advancement of vital antiviral research.